H3B-6545

• CAS: 2052130-80-8

Core Science & Biosynthesis

H3B-6545: A Deep Dive into the Mechanism of Action of a Novel Covalent Estrogen Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

H3B-6545 is a first-in-class, orally bioavailable Selective Estrogen Receptor Covalent Antagonist (SERCA) designed to treat estrogen receptor-positive (ER+) breast cancer. This technical guide elucidates the core mechanism of action of H3B-6545, detailing its molecular interactions, downstream signaling effects, and preclinical and clinical efficacy. By covalently binding to a unique cysteine residue (C530) in the ligand-binding domain of both wild-type and mutant estrogen receptor alpha (ERα), H3B-6545 effectively and irreversibly inactivates the receptor. This novel mechanism offers a promising therapeutic strategy, particularly in the context of acquired resistance to current endocrine therapies driven by ESR1 mutations. This document provides a comprehensive overview of the quantitative data supporting its activity, detailed experimental methodologies for key studies, and visual representations of its mechanism and relevant biological pathways.

Introduction: The Challenge of Endocrine Resistance in ER+ Breast Cancer

Estrogen receptor-positive (ER+) breast cancer accounts for the majority of breast cancer diagnoses, and endocrine therapies targeting ERα signaling have been a cornerstone of treatment for decades. However, a significant number of patients develop resistance to these therapies, often through the acquisition of mutations in the ESR1 gene, which encodes ERα. These mutations, such as the frequently observed Y537S and D538G, lead to constitutive, ligand-independent activation of the receptor, rendering therapies like aromatase inhibitors and selective estrogen receptor modulators (SERMs) less effective. While selective estrogen receptor degraders (SERDs) like fulvestrant (B1683766) have shown some activity against mutant ERα, the need for more potent and durable antagonists remains a critical unmet need.

H3B-6545: A Covalent Approach to ERα Inhibition

H3B-6545 represents a novel therapeutic class, the Selective Estrogen Receptor Covalent Antagonists (SERCAs). Its mechanism of action is distinguished by the formation of a covalent bond with its target, ERα.

Molecular Target and Binding

H3B-6545 specifically targets cysteine 530 (C530) within the ligand-binding domain of ERα.[1][2][3][4] This cysteine residue is unique to ERα and is not present in other nuclear hormone receptors, contributing to the selectivity of H3B-6545.[5] The covalent interaction is irreversible, leading to a sustained inactivation of the receptor.[6] This covalent binding is crucial for its high potency against both wild-type (WT) and mutant ERα.[1][2][7] Preclinical studies have shown that while a non-covalent analog of H3B-6545 also possesses antagonistic activity, the covalent engagement significantly enhances its potency and durability of action.

Signaling Pathway Inhibition

Upon binding to ERα, H3B-6545 enforces a unique antagonist conformation of the receptor.[3][8] This conformational change prevents the recruitment of coactivators necessary for the transcription of estrogen-responsive genes that drive tumor cell proliferation and survival.[4] By effectively shutting down ERα-mediated signaling, H3B-6545 inhibits the growth of ERα-expressing cancer cells.[5]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 3. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trial of H3B-6545, in Women With Locally Advanced or Metastatic Estrogen Receptor-positive, HER2 Negative Breast Cancer [clin.larvol.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. origene.com [origene.com]

An In-depth Technical Guide to the Covalent Modification of Estrogen Receptor Alpha by H3B-6545

A Note to the Reader: Initial research indicates a potential misunderstanding in the requested topic. The scientific literature consistently identifies H3B-6545 as a selective Estrogen Receptor alpha (ERα) antagonist, not an inhibitor of Fibroblast Growth Factor Receptor 2 (FGFR2). H3B-6545 achieves its therapeutic effect by covalently binding to cysteine 530 (C530) within ERα.[1][2][3][4][5][6] This guide will, therefore, provide a comprehensive overview of the well-documented interaction between H3B-6545 and its correct target, ERα.

This whitepaper serves as a technical resource for researchers, scientists, and drug development professionals, detailing the mechanism, experimental validation, and therapeutic implications of H3B-6545's covalent binding to ERα.

Executive Summary

H3B-6545 is a first-in-class, orally bioavailable Selective Estrogen Receptor Covalent Antagonist (SERCA) designed for the treatment of ER-positive, HER2-negative breast cancer.[2][7] Its mechanism of action involves the formation of an irreversible covalent bond with cysteine 530 in the ligand-binding domain of both wild-type and mutant forms of Estrogen Receptor alpha (ERα).[3][4][5][6] This covalent modification locks the receptor in an antagonist conformation, leading to potent and sustained inhibition of ERα signaling and subsequent anti-tumor activity.[3][4] H3B-6545 has demonstrated significant efficacy in preclinical models of endocrine-resistant breast cancer and has shown promising clinical activity, particularly in patients with ESR1 mutations.[7][8][9][10]

Quantitative Data on H3B-6545 Activity

The potency and efficacy of H3B-6545 have been characterized across various preclinical models. The following tables summarize key quantitative data.

Table 1: In Vitro Cellular Activity of H3B-6545

Cell Line	ERα Status	GI₅₀ (nM)	Reference
MCF7	Wild-Type	0.3 - 0.4	[2]
T47D	Wild-Type	5.2	[2]
CAMA-1	Wild-Type	0.2	[2]
HCC1428	Wild-Type	1.0	[2]
BT483	Wild-Type	0.5	[2]

Table 2: Clinical Efficacy of H3B-6545 (450 mg dose)

Clinical Endpoint	Value	Patient Population	Reference
Objective Response Rate (ORR)	16.4%	Heavily pretreated ER+, HER2- mBC	[10]
Clinical Benefit Rate (CBR)	39.7%	Heavily pretreated ER+, HER2- mBC	[4]
Median Progression-Free Survival (PFS)	3.8 - 4.6 months	Heavily pretreated ER+, HER2- mBC	[4][11]
ORR in patients with ESR1 Y537S mutation	30.0% - 32.1%	ER+, HER2- advanced BC	[7][11]

Core Mechanism: Covalent Binding to ERα C530

The defining feature of H3B-6545 is its covalent mechanism of action. It contains an electrophilic "warhead" (a Michael acceptor) that specifically and irreversibly reacts with the thiol group of cysteine 530 within the ERα ligand-binding pocket.[5][6] This cysteine residue is not present in other steroid hormone receptors, which contributes to the selectivity of H3B-6545.[5] The formation of this covalent bond ensures prolonged and durable inactivation of the receptor.[12]

Figure 1. Covalent modification of ERα C530 by H3B-6545.

Signaling Pathway Inhibition

ERα is a hormone-regulated transcription factor.[12] Upon binding estrogen, it dimerizes and translocates to the nucleus to regulate the expression of genes involved in cell proliferation and survival. H3B-6545, by locking ERα in an inactive state, prevents this signaling cascade. This blockade inhibits the transcription of key target genes like GREB1 and PGR, ultimately leading to cell cycle arrest and reduced tumor growth.[9]

Figure 2. Inhibition of the ERα signaling pathway by H3B-6545.

Experimental Protocols

The covalent binding and mechanism of H3B-6545 have been elucidated through several key experimental techniques.

Intact Mass Spectrometry for Covalency Assessment

This method directly confirms the formation of a covalent bond between H3B-6545 and the ERα protein by detecting the expected mass shift.

• Protein Preparation: Recombinant ERα ligand-binding domain is purified.

• Incubation: The purified ERα is incubated with H3B-6545 overnight at 4°C or for a specified time course at room temperature.[9]

• Quenching: The reaction is stopped by diluting the sample in 0.1% formic acid in water.[9]

• LC-MS/MS Analysis: The sample is analyzed using a liquid chromatography system coupled to a high-resolution mass spectrometer. The mass spectrometer is operated in positive ion mode, collecting full scans.[9]

• Data Deconvolution: The resulting raw data is processed using software like BioPharma Finder with the ReSpect deconvolution algorithm to determine the precise mass of the intact protein.[9] An increase in mass corresponding to the molecular weight of H3B-6545 confirms covalent adduct formation.

Figure 3. Workflow for mass spectrometry-based covalency confirmation.

X-ray Crystallography

Crystallography provides high-resolution structural information, visualizing the precise interactions between H3B-6545 and the ERα ligand-binding domain.

• Protein Expression and Purification: A construct of the ERα ligand-binding domain (e.g., residues 307-554) with relevant mutations (e.g., Y537S) and surface cysteine mutations (C381S, C417S to improve stability) is cloned and expressed in E. coli.[9] The protein is purified using affinity chromatography (e.g., Ni-NTA).[9]

• Complex Formation: The purified protein is incubated with an excess of H3B-6545 to ensure complete binding.

• Crystallization: The protein-ligand complex is crystallized using vapor diffusion or other standard techniques.

• Data Collection and Structure Solution: X-ray diffraction data are collected from the crystals. The structure is solved using molecular replacement and refined to produce a detailed 3D model of the complex.[9] This model can confirm the covalent bond to C530 and reveal the antagonist conformation of the receptor.[13]

Cellular Proliferation Assays (GI₅₀ Determination)

These assays quantify the inhibitory effect of H3B-6545 on the growth of ER-positive breast cancer cell lines.

• Cell Culture: ER-positive breast cancer cell lines (e.g., MCF7, T47D) are cultured under standard conditions.

• Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of H3B-6545.

• Incubation: Cells are incubated for a period of 5-7 days.

• Viability Measurement: Cell viability is assessed using a reagent such as CellTiter-Glo, which measures ATP levels as an indicator of metabolic activity.

• Data Analysis: The luminescence or absorbance values are plotted against the drug concentration, and a dose-response curve is fitted to calculate the GI₅₀ (the concentration required to inhibit cell growth by 50%).

Conclusion

H3B-6545 represents a significant advancement in endocrine therapy for breast cancer. Its unique covalent mechanism of action, targeting cysteine 530 of ERα, provides potent, selective, and durable inhibition of both wild-type and mutant forms of the receptor. The robust preclinical data, supported by detailed biochemical and structural evidence, has established a strong foundation for its clinical development. The findings from ongoing clinical trials continue to highlight the potential of H3B-6545 as a valuable therapeutic option for patients with advanced or resistant ER-positive breast cancer.[9]

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of novel covalent selective estrogen receptor degraders against endocrine-resistant breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 12. cancer-research-network.com [cancer-research-network.com]
• 13. researchgate.net [researchgate.net]

H3B-6545: A Deep Dive into the Structure-Activity Relationship of a Covalent Estrogen Receptor Antagonist

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

H3B-6545 is a pioneering, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that has demonstrated significant promise in the treatment of estrogen receptor-positive (ER+), HER2-negative breast cancer.[1] Its unique mechanism of action, involving the covalent modification of estrogen receptor alpha (ERα), sets it apart from previous generations of endocrine therapies and offers a potential solution to acquired resistance driven by ESR1 mutations. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of H3B-6545, detailing its mechanism of action, preclinical and clinical data, and the experimental methodologies used in its evaluation.

Mechanism of Action: Covalent Targeting of ERα

H3B-6545 inactivates both wild-type and mutant ERα by forming an irreversible covalent bond with a specific cysteine residue, C530, located in the ligand-binding domain of the receptor.[1] This covalent targeting is achieved through an acrylamide (B121943) "warhead" on the H3B-6545 molecule. The formation of this bond enforces a unique antagonist conformation of ERα, effectively shutting down its transcriptional activity.[2] A key advantage of this covalent mechanism is its ability to overcome resistance mediated by common ESR1 mutations, such as Y537S and D538G, which can confer ligand-independent activation of the receptor.[1]

The signaling pathway of estrogen and the inhibitory action of H3B-6545 are depicted in the diagram below.

Estrogen signaling pathway and the inhibitory mechanism of H3B-6545.

Structure-Activity Relationship and Medicinal Chemistry Optimization

The development of H3B-6545 stemmed from a focused medicinal chemistry effort to optimize a precursor molecule, H3B-5942.[3][4][5] Structure-based drug design was employed to enhance the potency of the core scaffold, leading to the identification of H3B-6545 with improved activity against both wild-type and mutant ERα.[3][4][5]

The optimization process from H3B-5942 to H3B-6545 is illustrated below.

Optimization process from H3B-5942 to H3B-6545.

Preclinical Activity

H3B-6545 has demonstrated potent and selective activity in a variety of preclinical models.

Cell Line	ER Status	GI₅₀ (nM)
MCF7	ERα WT	0.3-0.4
HCC1428	ERα WT	1.0
BT483	ERα WT	0.5
T47D	ERα WT	5.2
CAMA-1	ERα WT	0.2

Table 1: In vitro anti-proliferative activity of H3B-6545 in ERα wild-type (WT) breast cancer cell lines.[6]

In vivo studies using xenograft and patient-derived xenograft (PDX) models have further confirmed the potent anti-tumor activity of H3B-6545, showing superiority over standard-of-care agents like fulvestrant, particularly in models harboring ERα mutations.[7][8]

Clinical Development and Efficacy

H3B-6545 has undergone Phase I and II clinical trials (NCT03250676) in women with locally advanced or metastatic ER-positive, HER2-negative breast cancer.[9][10][11]

Clinical Endpoint	All Patients (450 mg)	Patients with Clonal ESR1 Y537S Mutation
Objective Response Rate (ORR)	20.2%	32.1%
Median Progression-Free Survival (PFS)	4.6 months	Not Reported
Median Overall Survival (OS)	21.5 months	Not Reported

Table 2: Clinical efficacy of H3B-6545 in the Phase 1/2 trial (NCT03250676).[11]

The clinical data indicate that H3B-6545 has a manageable safety profile and demonstrates significant single-agent anti-tumor activity in a heavily pretreated patient population, including those with ESR1 mutations.[10][11]

Experimental Protocols

In Vitro Cell Proliferation Assay (MCF-7)

Objective: To determine the anti-proliferative activity of H3B-6545 in an ER-positive breast cancer cell line.

Methodology:

• Cell Culture: MCF-7 cells are cultured in a suitable medium, such as Eagle's Minimum Essential Medium (EMEM), supplemented with fetal bovine serum (FBS) and antibiotics.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: The following day, the medium is replaced with a fresh medium containing various concentrations of H3B-6545 or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period, typically 3-5 days, to allow for cell proliferation.

• Proliferation Assessment: Cell viability is assessed using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay. The absorbance is read using a microplate reader.

• Data Analysis: The GI₅₀ (concentration required to inhibit cell growth by 50%) is calculated by plotting the percentage of cell growth inhibition against the log concentration of H3B-6545.

MCF-7 Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of H3B-6545.

Methodology:

• Animal Model: Immunocompromised mice (e.g., nude or NOD/SCID) are used.[12][13]

• Estrogen Supplementation: To support the growth of ER-positive MCF-7 tumors, mice are supplemented with estrogen, typically via a slow-release pellet implanted subcutaneously or through injections of estradiol (B170435) valerate.[12][14][15]

• Tumor Implantation: MCF-7 cells are suspended in a basement membrane matrix (e.g., Matrigel) and injected subcutaneously into the flank or mammary fat pad of the mice.[13][16]

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Treatment: Once tumors reach a specified size, mice are randomized into treatment and control groups. H3B-6545 is administered orally at various doses.

• Efficacy Evaluation: Tumor growth is monitored throughout the study. At the end of the study, tumors are excised and weighed. The anti-tumor effect is often expressed as the percentage of tumor growth inhibition.

Workflow for an MCF-7 xenograft study.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for ERα

Objective: To measure the binding affinity of H3B-6545 to ERα in a biochemical assay.

Methodology:

• Assay Principle: TR-FRET is a proximity-based assay that measures the interaction between two molecules labeled with donor and acceptor fluorophores.[17] In the context of an ERα binding assay, a fluorescently labeled estrogen tracer (acceptor) binds to a tagged ERα protein (donor). When a test compound displaces the tracer, the FRET signal is lost.

• Reagents:

  • Recombinant ERα protein (e.g., GST-tagged)

  • Terbium-labeled anti-GST antibody (donor)

  • Fluorescently labeled estrogen tracer (e.g., Fluormone™ ES2 Green) (acceptor)

  • Assay buffer

• Procedure: a. A solution containing ERα protein and the terbium-labeled antibody is prepared. b. Serial dilutions of H3B-6545 are prepared in a 384-well plate. c. The ERα/antibody mixture is added to the wells containing the test compound. d. The fluorescent estrogen tracer is added to all wells. e. The plate is incubated at room temperature to allow the binding reaction to reach equilibrium.

• Data Acquisition: The plate is read on a TR-FRET compatible plate reader, measuring the emission at two wavelengths (for the donor and acceptor).

• Data Analysis: The ratio of the acceptor to donor emission is calculated. The IC₅₀ (concentration of the compound that inhibits 50% of the tracer binding) is determined by plotting the FRET ratio against the log concentration of H3B-6545.

Conclusion

H3B-6545 represents a significant advancement in the development of therapies for ER-positive breast cancer. Its novel covalent mechanism of action provides a robust and durable antagonism of ERα, even in the presence of resistance-conferring mutations. The extensive preclinical and clinical data, supported by well-defined experimental methodologies, have established H3B-6545 as a promising therapeutic agent. The continued investigation of H3B-6545 and the development of next-generation SERCAs hold the potential to further improve outcomes for patients with ER-positive breast cancer.

References

• 1. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 12. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 14. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 15. benthamdirect.com [benthamdirect.com]
• 16. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 17. Estrogen receptor alpha/co-activator interaction assay: TR-FRET - PubMed [pubmed.ncbi.nlm.nih.gov]

H3B-6545: A Preclinical Overview of a First-in-Class Selective Estrogen Receptor Covalent Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is an investigational, orally bioavailable small molecule that represents a novel class of agents known as Selective Estrogen Receptor Covalent Antagonists (SERCAs). It is being developed for the treatment of estrogen receptor (ER)-positive breast cancer, a disease in which the growth of cancer cells is often driven by the hormone estrogen. A significant challenge in the treatment of ER-positive breast cancer is the development of resistance to standard endocrine therapies, frequently through mutations in the estrogen receptor alpha (ERα), encoded by the ESR1 gene. H3B-6545 is designed to overcome this resistance by potently and selectively targeting both wild-type and mutant forms of ERα.

Mechanism of Action

H3B-6545 distinguishes itself from other ER antagonists like selective estrogen receptor modulators (SERMs) and selective estrogen receptor degraders (SERDs) through its unique covalent mechanism of action. It specifically targets a cysteine residue (C530) located in the ligand-binding domain of ERα, a residue that is not present in other nuclear hormone receptors.[1][2] By forming an irreversible covalent bond with C530, H3B-6545 effectively inactivates the receptor, enforcing a unique antagonist conformation.[3][4] This covalent binding leads to a prolonged duration of action and enhanced potency.[5] This mechanism allows H3B-6545 to potently inhibit the activity of both wild-type ERα and constitutively active mutant forms of the receptor, such as those with Y537S and D538G mutations, which are common drivers of acquired resistance to endocrine therapies.[1][6][7]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Facebook [cancer.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. youtube.com [youtube.com]

H3B-6545: A Deep Dive into its Target Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

H3B-6545 is a first-in-class, orally bioavailable Selective Estrogen Receptor Covalent Antagonist (SERCA) designed to treat estrogen receptor (ER)-positive breast cancer. Its unique mechanism of action, involving covalent modification of the estrogen receptor alpha (ERα), provides a distinct and highly selective profile. This technical guide offers an in-depth analysis of H3B-6545's target selectivity, supported by quantitative data, detailed experimental methodologies, and pathway visualizations to provide a comprehensive resource for the scientific community.

Core Mechanism of Action

H3B-6545 is a potent antagonist of both wild-type and mutant forms of ERα.[1] Its mechanism hinges on the covalent and irreversible binding to a specific cysteine residue, Cysteine 530 (C530), located within the ligand-binding domain of ERα.[1] This covalent bond is crucial for its high selectivity, as C530 is not present in the hormone-binding pockets of other closely related nuclear hormone receptors.[1] This interaction effectively inactivates ERα, enforcing a unique antagonist conformation that prevents the transcriptional activation of ERα target genes, thereby inhibiting the proliferation and survival of ERα-dependent cancer cells.[2]

Quantitative Selectivity and Potency

The selectivity of H3B-6545 is a key attribute, demonstrating potent activity against its intended target with minimal interaction with other nuclear hormone receptors. This high degree of selectivity minimizes the potential for off-target effects, a critical consideration in drug development.

Cellular Potency in Breast Cancer Cell Lines

H3B-6545 demonstrates potent anti-proliferative activity across a panel of ERα-positive breast cancer cell lines, including those harboring wild-type and mutant forms of the receptor. The GI50 (concentration for 50% growth inhibition) values are in the low nanomolar range, underscoring its high potency.

Cell Line	ERα Status	GI50 (nM)
MCF7	Wild-Type	0.3-0.4
HCC1428	Wild-Type	1.0
BT483	Wild-Type	0.5
T47D	Wild-Type	5.2
CAMA-1	Wild-Type	0.2

Data sourced from MedchemExpress.[3]

Selectivity Against Other Nuclear Receptors

Biochemical assays have confirmed that H3B-6545 has a negligible impact on the function of other closely related nuclear hormone receptors. This is attributed to its unique covalent binding mechanism targeting a cysteine residue absent in these other receptors. A study published in Molecular Cancer Therapeutics reported that H3B-6545 binds to ERα and ERβ with comparable affinities but does not affect the function of the progesterone (B1679170) receptor (PRα and PRβ), androgen receptor (AR), glucocorticoid receptor (GR), or mineralocorticoid receptor (MR).[4]

Experimental Protocols

The following sections detail the methodologies for the key experiments used to characterize the selectivity and potency of H3B-6545.

Nuclear Receptor Activity Assay (Luciferase Reporter Assay)

This assay is designed to measure the ability of a compound to activate or inhibit the transcriptional activity of a specific nuclear receptor.

Objective: To determine the functional activity of H3B-6545 on ERα and assess its off-target effects on other nuclear receptors (PR, AR, GR, MR).

Methodology:

• Cell Culture and Transfection: Human embryonic kidney cells (HEK293T) are cultured in a suitable medium. The cells are then transiently transfected with two plasmids: one expressing the full-length nuclear receptor of interest (e.g., ERα, PR, AR, GR, or MR) and a second reporter plasmid containing a luciferase gene under the control of a promoter with hormone response elements specific to the nuclear receptor being tested.

• Compound Treatment: Following transfection, the cells are treated with a range of concentrations of H3B-6545 or a known reference compound (agonist or antagonist for the respective receptor).

• Luciferase Activity Measurement: After an incubation period (typically 24-48 hours), the cells are lysed, and a luciferase substrate is added. The resulting luminescence, which is proportional to the transcriptional activity of the nuclear receptor, is measured using a luminometer.

• Data Analysis: The luminescence signal from H3B-6545-treated cells is compared to that of vehicle-treated (control) cells to determine the percent inhibition or activation. IC50 values are calculated for inhibitory compounds.

Cell Proliferation Assay

This assay measures the effect of a compound on the growth of cancer cell lines.

Objective: To determine the anti-proliferative potency (GI50) of H3B-6545 in ERα-positive breast cancer cell lines.

Methodology:

• Cell Seeding: Breast cancer cells (e.g., MCF-7) are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Compound Addition: The cells are then treated with a serial dilution of H3B-6545. A vehicle-only control is also included.

• Incubation: The plates are incubated for a period of 3 to 7 days to allow for cell proliferation.

• Viability Assessment: Cell viability is assessed using a colorimetric or luminescent assay, such as the MTT, SRB, or CellTiter-Glo® assay. These assays measure metabolic activity or total DNA content, which correlates with the number of viable cells.

• Data Analysis: The absorbance or luminescence readings are used to generate a dose-response curve, from which the GI50 value is calculated.

Differential Scanning Fluorimetry (DSF)

DSF is a biophysical technique used to assess the binding of a ligand to a protein by measuring changes in the protein's thermal stability.

Objective: To confirm the direct binding of H3B-6545 to ERα and to assess its binding to other purified nuclear receptors.

Methodology:

• Reaction Setup: Purified ERα ligand-binding domain (LBD) is mixed with a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of proteins. This mixture is then aliquoted into a 96-well PCR plate. H3B-6545 is added at various concentrations.

• Thermal Denaturation: The plate is placed in a real-time PCR instrument, and the temperature is gradually increased.

• Fluorescence Monitoring: As the protein unfolds (melts) due to the increasing temperature, its hydrophobic core becomes exposed, allowing the dye to bind and fluoresce. The fluorescence intensity is monitored in real-time.

• Data Analysis: The melting temperature (Tm) of the protein is determined by identifying the temperature at which the rate of unfolding is maximal (the peak of the first derivative of the melting curve). A significant increase in the Tm in the presence of H3B-6545 indicates that the compound binds to and stabilizes the protein.

Visualizations

The following diagrams illustrate the key pathways and experimental workflows related to H3B-6545.

Caption: Inhibition of Estrogen Receptor Signaling by H3B-6545.

Caption: Workflow for Characterizing H3B-6545 Selectivity and Potency.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. eubopen.org [eubopen.org]

H3B-6545: A Comprehensive Technical Guide on its Differential Effects on Wild-Type vs. Mutant ESR1

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a novel, orally bioavailable selective estrogen receptor (ER) covalent antagonist (SERCA) that has demonstrated significant preclinical and clinical activity in ER-positive, HER2-negative breast cancer. This technical guide provides an in-depth analysis of H3B-6545, focusing on its differential effects on wild-type (WT) and mutant forms of the estrogen receptor 1 (ESR1). Mutations in the ligand-binding domain of ESR1 are a common mechanism of acquired resistance to endocrine therapies. H3B-6545 has been specifically designed to overcome this challenge by covalently binding to a cysteine residue (C530) within the ERα ligand-binding domain, leading to irreversible inactivation of both wild-type and mutant receptors. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways and workflows to provide a comprehensive resource for researchers in the field.

Data Presentation

Preclinical Efficacy

The preclinical activity of H3B-6545 has been evaluated in various in vitro and in vivo models, demonstrating potent and superior activity compared to standard-of-care agents like fulvestrant (B1683766) and tamoxifen, particularly in the context of ESR1 mutations.

Table 1: In Vitro Potency of H3B-6545 in Breast Cancer Cell Lines

Cell Line	ESR1 Status	H3B-6545 GI₅₀ (nM)
MCF7	Wild-Type	0.3-0.4[1]
HCC1428	Wild-Type	1.0[1]
BT483	Wild-Type	0.5[1]
T47D	Wild-Type	5.2[1]
CAMA-1	Wild-Type	0.2[1]

Table 2: In Vivo Efficacy of H3B-6545 in Xenograft Models

Model	ESR1 Status	Treatment	Dosage	Tumor Growth Inhibition (TGI) / Outcome	Reference
MCF7 CDX	Wild-Type	H3B-6545	3 mg/kg, oral, daily	75% TGI	[2]
MCF7 CDX	Wild-Type	Fulvestrant	-	48% TGI	[2]
ST1799 PDX	Wild-Type	H3B-6545	100 mg/kg, oral, daily	Significant tumor regressions	[2]
ST1799 PDX	Wild-Type	Tamoxifen	-	Stasis	[2]
ST1799 PDX	Wild-Type	Fulvestrant	-	Stasis	[2]

Clinical Efficacy

Clinical trials have evaluated the safety and efficacy of H3B-6545 in heavily pretreated patients with ER+/HER2- advanced breast cancer, including a significant number of patients with ESR1 mutations.

Table 3: Clinical Efficacy of H3B-6545 in the NCT03250676 Phase I/II Study [3]

Patient Subgroup	N	Objective Response Rate (ORR) (95% CI)	Clinical Benefit Rate (CBR) (95% CI)	Median Progression-Free Survival (PFS) (95% CI)
All patients (450 mg)	94	20.2% (12.6–29.8)	-	4.6 months (3.5–6.7)
Clonal ESR1 Y537S	-	32.1% (15.9–52.4)	-	-
Phase 1 Overall	-	7.5% (1.6–20.4)	-	-

Table 4: Clinical Efficacy of H3B-6545 in the NCT04568902 Phase I Study [4]

Patient Subgroup	N	Objective Response Rate (ORR) (95% CI)	Clinical Benefit Rate (CBR) (95% CI)
Overall Population	33	3.0%	33.3%
Patients with ESR1 mutation	12	-	66.7%

Experimental Protocols

LanthaScreen™ TR-FRET ERα Coactivator Assay

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay is used to quantify the ability of a compound to either promote (agonist mode) or disrupt (antagonist mode) the interaction between the ERα ligand-binding domain (LBD) and a coactivator peptide.

• Principle: The assay utilizes a terbium (Tb)-labeled anti-GST antibody that binds to a GST-tagged ERα-LBD and a fluorescein-labeled coactivator peptide. When the coactivator peptide is recruited to the LBD by an agonist, the proximity of the terbium and fluorescein (B123965) fluorophores results in a high TR-FRET signal. Antagonists disrupt this interaction, leading to a low TR-FRET signal.[5][6][7]

• Agonist Mode Protocol:

  • Add ERα-LBD to the test compound.

  • Add a mixture of fluorescein-coactivator peptide and Tb-anti-GST antibody.

  • Incubate at room temperature.

  • Measure the TR-FRET signal (520 nm/495 nm emission ratio) using a fluorescence plate reader with excitation at 340 nm and a delay time of 100 µsec.[8]

  • Calculate EC₅₀ values from the dose-response curve.[5]

• Antagonist Mode Protocol:

  • Add ERα-LBD to the test compound.

  • Add a mixture of a known ERα agonist (at its EC₈₀ concentration), fluorescein-coactivator peptide, and Tb-anti-GST antibody.

  • Follow steps 3-5 from the agonist mode protocol to determine the IC₅₀ of the antagonist.[5]

E2-Stimulated Alkaline Phosphatase Activity Assay in ECC-1 Cells

This bioassay measures the estrogenic or anti-estrogenic activity of a compound by quantifying the induction of alkaline phosphatase, an estrogen-responsive gene, in the human endometrial adenocarcinoma cell line ECC-1.

• Principle: Estrogenic compounds stimulate ERα, leading to the transcriptional activation of target genes, including alkaline phosphatase. The enzymatic activity of alkaline phosphatase can be measured using a chromogenic substrate.

• Protocol:

  • Plate ECC-1 cells in a 96-well plate.

  • Treat the cells with the test compound in the presence or absence of 17β-estradiol (E2).

  • After a suitable incubation period, lyse the cells.

  • Add a substrate solution containing p-nitrophenyl phosphate (B84403) (pNPP) in a suitable buffer (e.g., AMP buffer, pH 10.5).[9]

  • Incubate at 37°C for 15 minutes.[10]

  • Stop the reaction (e.g., with HCl) and neutralize.[10]

  • Measure the absorbance of the resulting p-nitrophenol at 405 nm.[11]

  • Normalize the alkaline phosphatase activity to the total protein concentration in each well.

MCF-7 Xenograft Model

This in vivo model is used to assess the anti-tumor efficacy of compounds in an estrogen-dependent breast cancer model.

• Principle: MCF-7 human breast cancer cells, which are ER-positive, are implanted into immunocompromised mice. The growth of these tumors is dependent on estrogen, which is supplied exogenously. The effect of a test compound on tumor growth is then monitored.

• Protocol:

  • Estrogen Supplementation: One week prior to cell implantation, subcutaneously implant a 17β-estradiol pellet (e.g., 0.72 mg, 90-day release) into the dorsal flank of female immunodeficient mice (e.g., nude or NSG mice).[2][12]

  • Cell Preparation: Culture MCF-7 cells in appropriate media. Harvest the cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10⁷ cells/mL.[13]

  • Tumor Cell Implantation: Inject 100 µL of the cell suspension (5 x 10⁶ cells) subcutaneously into the mammary fat pad of the mice.[13][14]

  • Tumor Growth Monitoring: Monitor tumor volume by caliper measurements twice weekly.

  • Treatment: Once tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment and control groups. Administer the test compound (e.g., H3B-6545 orally, once daily) and vehicle control.[15][16]

  • Efficacy Assessment: Continue to monitor tumor volume and body weight. The primary endpoint is typically tumor growth inhibition.[16]

Palbociclib-Resistant Xenograft Model

This model is used to evaluate the efficacy of compounds in the context of acquired resistance to CDK4/6 inhibitors.

• Principle: An ER-positive xenograft model (e.g., MCF-7) is continuously treated with a CDK4/6 inhibitor like palbociclib (B1678290) until resistance develops, characterized by tumor regrowth. These resistant tumors can then be used to test the efficacy of new therapeutic agents.

• Protocol:

  • Establish MCF-7 xenografts as described above.

  • Treat the tumor-bearing mice with palbociclib at a specified dose and schedule.

  • Monitor for initial tumor regression followed by eventual regrowth, indicating the development of resistance.

  • Once resistant tumors are established, they can be passaged into new cohorts of mice.

  • These mice bearing palbociclib-resistant tumors can then be used in efficacy studies to test new compounds like H3B-6545.[17][18]

Clinical Trial Protocols (NCT03250676 and NCT04568902)

These protocols outline the design and conduct of the phase I/II clinical trials of H3B-6545.

• Study Design: These were multicenter, open-label, dose-escalation and expansion studies.[19][20][21]

• Patient Population: The studies enrolled women with locally advanced or metastatic ER-positive, HER2-negative breast cancer who had progressed on prior therapies.[22][23]

  • Inclusion Criteria: Included prior treatment with hormonal therapies and, in some cohorts, CDK4/6 inhibitors. Patients were required to have an ECOG performance status of 0 or 1 and adequate organ function.[22][23]

  • Exclusion Criteria: Included inflammatory breast cancer and receipt of more than one prior chemotherapy regimen for metastatic disease (in Phase 2 of NCT03250676).[19][22]

• Dosing: H3B-6545 was administered orally once daily in 28-day cycles. The dose was escalated in the initial phase to determine the maximum tolerated dose (MTD) and recommended phase 2 dose (RP2D), which was established at 450 mg once daily.[4][24]

• Endpoints:

  • Primary Endpoints: MTD and RP2D determination (Phase 1), and Objective Response Rate (ORR) (Phase 2).[19][24]

  • Secondary Endpoints: Included Clinical Benefit Rate (CBR), Progression-Free Survival (PFS), and safety.[4][24]

Mandatory Visualizations

Signaling Pathways and Mechanisms

Caption: Mechanism of action of H3B-6545 on ERα signaling.

Experimental Workflows

Caption: Workflow for in vivo efficacy testing in a xenograft model.

Caption: Simplified workflow of the H3B-6545 Phase I/II clinical trials.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 4. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Demonstration of LanthaScreen™ TR-FRET-based nuclear receptor coactivator recruitment assay using PHERAstar, a multi-detection HTS microplate reader - PMC [pmc.ncbi.nlm.nih.gov]
• 9. e-century.us [e-century.us]
• 10. An innovative and cost-effective way to estimate alkaline phosphatase activity in in vitro cellular model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drmillett.com [drmillett.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 15. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. wuxibiology.com [wuxibiology.com]
• 19. Facebook [cancer.gov]
• 20. benchchem.com [benchchem.com]
• 21. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ClinicalTrials.gov [clinicaltrials.gov]
• 23. ClinicalTrials.gov [clinicaltrials.gov]
• 24. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

H3B-6545 Pharmacodynamics in Cancer Models: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable Selective Estrogen Receptor Covalent Antagonist (SERCA) designed for the treatment of estrogen receptor-positive (ER+) breast cancer.[1] Unlike traditional endocrine therapies, H3B-6545 inactivates both wild-type and mutant estrogen receptor alpha (ERα) by irreversibly binding to a unique cysteine residue (C530) within the receptor's ligand-binding domain.[2][3][4] This covalent modification enforces a unique antagonist conformation, leading to potent and sustained inhibition of ERα signaling.[5] Preclinical and clinical studies have demonstrated its significant anti-tumor activity in various cancer models, including those that have developed resistance to standard-of-care endocrine therapies and CDK4/6 inhibitors.[3][6][7] This guide provides a comprehensive overview of the pharmacodynamics of H3B-6545, presenting key data from preclinical and clinical studies, detailed experimental protocols, and visual representations of its mechanism and experimental workflows.

Mechanism of Action

H3B-6545 exerts its anti-tumor effects by covalently binding to and inactivating ERα. This targeted covalent inhibition effectively blocks the downstream signaling pathways that drive the proliferation and survival of ER+ cancer cells. The binding to cysteine 530 is a key feature, as this residue is not present in other nuclear hormone receptors, contributing to the selectivity of H3B-6545.[2][8] This inactivation leads to a significant reduction in the transcription of key ERα target genes, such as GREB1, PGR, and TFF1, which are critical for cancer cell growth.[9][10][11]

Figure 1: Mechanism of Action of H3B-6545.

Preclinical Pharmacodynamics

In Vitro Potency

H3B-6545 demonstrates potent inhibition of cell growth in various ERα-positive breast cancer cell lines, including those with wild-type and mutant ERα.

Table 1: In Vitro Cell Growth Inhibition (GI₅₀) of H3B-6545

Cell Line	ERα Status	GI₅₀ (nM)
MCF7	Wild-Type	0.3 - 0.4
T47D	Wild-Type	5.2
HCC1428	Wild-Type	1.0
BT483	Wild-Type	0.5
CAMA-1	Wild-Type	0.2

Data sourced from MedchemExpress.[12]

In Vivo Efficacy in Xenograft Models

H3B-6545 has shown significant single-agent anti-tumor activity in multiple cell line-derived (CDX) and patient-derived (PDX) xenograft models. Notably, it has demonstrated superiority over the standard-of-care agent fulvestrant (B1683766), particularly in models with ERα mutations and those resistant to CDK4/6 inhibitors.[1][6][7]

Table 2: Summary of In Vivo Efficacy in Xenograft Models

Model Type	ERα Status	Key Findings	Reference
MCF-7 CDX	Wild-Type	Superior anti-tumor activity compared to fulvestrant.	[8][13]
ST941 PDX	Y537S Mutant	Superior anti-tumor activity compared to tamoxifen (B1202) and fulvestrant.	[13]
CDK4/6i-Resistant PDX	Wild-Type & Y537S Mutant	Significant single-agent activity where fulvestrant was ineffective.	[1]

| ERαWT ST986 PDX | Wild-Type | Significant tumor growth inhibition with 100 mg/kg daily oral dosing. |[14] |

Clinical Pharmacodynamics

Phase I and II clinical trials (NCT03250676, NCT04568902) have evaluated the safety and efficacy of H3B-6545 in heavily pretreated patients with ER+, HER2-negative advanced or metastatic breast cancer.[15][16][17]

Clinical Activity

The recommended Phase II dose (RP2D) was established at 450 mg once daily.[13] H3B-6545 demonstrated meaningful anti-tumor activity in this patient population, with a manageable safety profile.[15][17]

Table 3: Clinical Efficacy of H3B-6545 (450 mg QD) in ER+, HER2- mBC

Efficacy Endpoint	All Patients (n=94)	Patients with clonal ESR1 Y537S mutation	Reference
Objective Response Rate (ORR)	16.4% - 20.2%	25% - 32.1%	[6][13]
Clinical Benefit Rate (CBR)	33.3% - 39.7%	66.7%	[6][14]

| Median Progression-Free Survival (PFS) | 3.8 - 4.6 months | 7.3 months |[1][13] |

Pharmacodynamic Biomarkers

Consistent with its mechanism of action, treatment with H3B-6545 led to a significant decrease in the proliferation marker Ki67 in patient tumor samples, confirming target engagement and downstream biological effects in the clinical setting. A 50% decrease in Ki67 levels was observed across all dose levels post-treatment.[18]

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTT) Assay

This protocol outlines the determination of the half-maximal growth inhibitory concentration (GI₅₀) of H3B-6545.

• Cell Seeding: Plate breast cancer cells (e.g., MCF-7, T47D) in 96-well plates at a density of 5,000 cells per well. Allow cells to attach for 24 hours in a humidified incubator at 37°C with 5% CO₂.[14]

• Compound Treatment: Prepare serial dilutions of H3B-6545 in complete culture medium. Replace the existing medium with 100 µL of the compound dilutions or a vehicle control (e.g., DMSO).[14]

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours. Viable cells will convert MTT to purple formazan (B1609692) crystals.[14]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a SDS-HCl solution) to each well to dissolve the formazan crystals.[3]

• Data Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ value by plotting viability against the compound concentration.

Protocol 2: Western Blot for ERα Degradation

This protocol is used to assess the effect of H3B-6545 on ERα protein levels.

• Cell Culture and Treatment: Seed cells (e.g., MCF-7) in 6-well plates. Once they reach 70-80% confluency, treat with various concentrations of H3B-6545 or a vehicle control for a specified time (e.g., 24 hours).

• Cell Lysis: Wash cells twice with ice-cold PBS. Add ice-cold RIPA buffer with protease inhibitors to each well, scrape the cells, and collect the lysate.[6]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[6]

• Sample Preparation: Normalize protein concentrations and mix with Laemmli sample buffer. Boil the samples at 95-100°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.[2][4]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.[2]

• Detection: Develop the signal using an ECL substrate and visualize using a chemiluminescence imaging system. Use a loading control like β-actin to ensure equal protein loading.[1]

Protocol 3: In Vivo Xenograft Efficacy Study

This protocol describes a typical workflow for evaluating the anti-tumor efficacy of H3B-6545 in a mouse xenograft model.

Figure 2: General Workflow for a Preclinical Xenograft Study.

• Animal Model: Use immunodeficient mice (e.g., nude or NSG mice). For ER+ models like MCF-7, implant a slow-release estradiol pellet subcutaneously to support tumor growth.[15][19]

• Tumor Implantation: Subcutaneously inject cancer cells (e.g., 2 x 10⁶ MCF-7 cells) mixed with Matrigel into the mammary fat pad.[19] For PDX models, implant tumor fragments.

• Tumor Growth and Randomization: Monitor tumor growth by caliper measurements. When tumors reach a mean volume of approximately 200 mm³, randomize the animals into treatment groups.[2][7]

• Drug Administration:

  • Administer H3B-6545 orally, once daily.[2][7]

  • Administer comparator agents as per their standard protocols (e.g., fulvestrant subcutaneously, once weekly).[2][7]

  • Include a vehicle control group.

• Monitoring: Measure tumor volume twice weekly and body weight daily to monitor efficacy and toxicity.[2][7]

• Endpoint and Analysis: Continue treatment for a predefined period or until tumors in the control group reach a specified size. Calculate tumor growth inhibition (TGI) and perform statistical analysis to determine significance. Tumors can be harvested for pharmacodynamic marker analysis.

Conclusion

H3B-6545 is a potent and selective covalent antagonist of ERα with a distinct mechanism of action. Its robust pharmacodynamic profile, characterized by strong anti-tumor activity in both wild-type and mutant ERα cancer models, sets it apart from previous generations of endocrine therapies.[3][7] The preclinical data, demonstrating superiority over standard-of-care agents in resistant models, and the encouraging clinical activity in heavily pretreated patients, underscore the therapeutic potential of H3B-6545.[1][6] The detailed methodologies provided in this guide serve as a resource for researchers aiming to further investigate this compound and the broader class of SERCAs in the ongoing effort to overcome endocrine resistance in breast cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. PROTAC Degrader of Estrogen Receptor α Targeting DNA-Binding Domain in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 8. Noninvasive and Safe Cell Viability Assay for Breast Cancer MCF-7 Cells Using Natural Food Pigment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BioKB - CoOccurrence - TFF1 - PGR [biokb.lcsb.uni.lu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. benchchem.com [benchchem.com]
• 15. benthamdirect.com [benthamdirect.com]
• 16. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ASCO – American Society of Clinical Oncology [asco.org]
• 18. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 19. 2.8. MCF-7 Breast Cancer Xenograft Model [bio-protocol.org]

H3B-6545: A Novel Covalent Antagonist Overcoming Endocrine Resistance in ER-Positive Breast Cancer

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Estrogen receptor-positive (ER+) breast cancer is the most prevalent subtype, and endocrine therapy remains the cornerstone of its treatment. However, a significant number of patients develop resistance to these therapies, often driven by mutations in the estrogen receptor alpha gene (ESR1). H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) designed to address this critical unmet need. This technical guide provides a comprehensive overview of H3B-6545, detailing its mechanism of action, preclinical activity, clinical trial data, and relevant experimental protocols to support further research and development in this area.

Mechanism of Action

H3B-6545 represents a novel class of ERα antagonists that covalently bind to cysteine-530 (C530) within the ligand-binding domain of the estrogen receptor. This unique covalent modification irreversibly inactivates both wild-type (WT) and mutant ERα, enforcing a stable antagonist conformation. This mechanism of action is distinct from selective estrogen receptor modulators (SERMs) and selective estrogen receptor degraders (SERDs). By forming a covalent bond, H3B-6545 provides potent and sustained inhibition of ERα activity, even in the presence of activating ESR1 mutations such as Y537S and D538G, which are common drivers of endocrine resistance. The improved potency of the core scaffold of H3B-6545 enhances its antagonistic activity beyond its covalent engagement, and it maintains potency even in the context of C530 mutations.

H3B-6545: A Comprehensive Technical Guide to its Molecular Interactions with Estrogen Receptor Alpha (ERα)

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a novel, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that has demonstrated significant preclinical and clinical activity in estrogen receptor-positive (ER+) breast cancer.[1][2] This technical guide provides an in-depth overview of the molecular interactions between H3B-6545 and its target, ERα. The document details the mechanism of action, structural interactions, and impact on downstream signaling pathways, supported by quantitative data and experimental methodologies.

Mechanism of Action: Covalent Antagonism of ERα

H3B-6545 represents a distinct class of ERα antagonists that covalently bind to the receptor, leading to its irreversible inactivation.[3][4] This unique mechanism of action differentiates it from non-covalent selective estrogen receptor modulators (SERMs) and selective estrogen receptor degraders (SERDs).[5]

The key to H3B-6545's covalent interaction lies in its specific targeting of Cysteine 530 (C530) within the ligand-binding domain (LBD) of ERα.[1][4] This cysteine residue is unique to ERα and is not conserved in other nuclear hormone receptors, which contributes to the high selectivity of H3B-6545.[5] By forming a covalent bond with C530, H3B-6545 locks ERα in an antagonist conformation, thereby preventing its activation by endogenous estrogens and inhibiting downstream signaling pathways that drive tumor growth.[2][4] This irreversible binding leads to a prolonged duration of action and potent anti-tumor activity against both wild-type and mutant forms of ERα, including those with mutations that confer resistance to other endocrine therapies.[3][6]

Quantitative Analysis of H3B-6545 Activity

The potency of H3B-6545 has been evaluated in various preclinical models. The following tables summarize the key quantitative data demonstrating its efficacy in inhibiting the proliferation of ERα-positive breast cancer cell lines.

Table 1: In Vitro Cell Proliferation Inhibition (GI₅₀) of H3B-6545 in ERα-Positive Breast Cancer Cell Lines

Cell Line	GI₅₀ (nM)
MCF7	0.3 - 0.4
T47D	5.2
CAMA-1	0.2
HCC1428	1.0
BT483	0.5

Data sourced from MedchemExpress.[7]

Structural Insights into the H3B-6545-ERα Interaction

The precise molecular interactions between H3B-6545 and ERα have been elucidated through X-ray crystallography. The co-crystal structure of H3B-6545 bound to the ERα ligand-binding domain has been solved and is available in the Protein Data Bank (PDB) under the accession code 6OWC .[8]

The crystallographic data reveals that H3B-6545 occupies the ligand-binding pocket of ERα and forms a covalent bond with the thiol group of Cysteine 530. This interaction induces a conformational change in ERα, forcing it into a stable antagonist state. This structural rearrangement prevents the recruitment of coactivator proteins necessary for transcriptional activation, effectively silencing ERα-mediated gene expression.

Impact on ERα Signaling Pathway

By covalently binding to and inactivating ERα, H3B-6545 effectively blocks the estrogen-driven signaling cascade that promotes the proliferation of ER+ breast cancer cells. The binding of estrogen to ERα normally triggers a conformational change that leads to the receptor's dimerization and translocation to the nucleus. In the nucleus, the ERα dimer binds to Estrogen Response Elements (EREs) in the promoter regions of target genes, recruiting coactivators and initiating transcription.

H3B-6545's covalent binding prevents these conformational changes, thereby inhibiting the transcription of key ERα target genes involved in cell cycle progression and proliferation, such as GREB1 (Growth Regulation by Estrogen in Breast Cancer 1) and PGR (Progesterone Receptor).[9][10] Preclinical studies have shown that treatment with H3B-6545 leads to a significant and sustained dose-proportional decrease in the expression of both GREB1 and PGR.[9]

Caption: ERα Signaling Pathway and Inhibition by H3B-6545.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used to characterize the molecular interactions of H3B-6545 with ERα.

Crystallography of H3B-6545 in Complex with ERα LBD

Objective: To determine the three-dimensional structure of H3B-6545 bound to the ERα ligand-binding domain.

• Protein Expression and Purification: The human ERα ligand-binding domain (amino acids 301-553) is expressed in E. coli. The protein is then purified using affinity and size-exclusion chromatography.[11]

• Complex Formation: The purified ERα LBD is incubated with an excess of H3B-6545 to ensure complete covalent modification.

• Crystallization: The H3B-6545-ERα LBD complex is crystallized using vapor diffusion techniques. This involves screening a wide range of buffer conditions, precipitants, and temperatures to find optimal conditions for crystal growth.

• Data Collection and Structure Determination: X-ray diffraction data are collected from the crystals at a synchrotron source. The structure is then solved using molecular replacement and refined to high resolution.[12]

Caption: Experimental Workflow for ERα-H3B-6545 Crystallography.

Cell Proliferation Assay (MCF-7)

Objective: To quantify the inhibitory effect of H3B-6545 on the proliferation of ERα-positive breast cancer cells.

• Cell Culture: MCF-7 cells are cultured in a suitable medium, typically Eagle's Minimum Essential Medium (EMEM) supplemented with fetal bovine serum and antibiotics.[1][13]

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.[14]

• Compound Treatment: The cells are then treated with a serial dilution of H3B-6545 or a vehicle control.

• Incubation: The plates are incubated for a period of 3 to 6 days to allow for cell proliferation.[9]

• Viability Assessment: Cell viability is assessed using a colorimetric or fluorometric assay, such as the MTT or CellTiter-Glo® assay, which measures metabolic activity as an indicator of cell number.

• Data Analysis: The results are used to generate a dose-response curve, from which the GI₅₀ (the concentration of drug that inhibits cell growth by 50%) is calculated.[7]

Caption: Workflow for a Cell Proliferation Assay.

Jump Dilution Experiment

Objective: To assess the reversibility of H3B-6545 binding to ERα.

• Incubation: Purified ERα is incubated with a saturating concentration of H3B-6545 (or a non-covalent control compound) to allow for binding.

• Dilution: The complex is then rapidly diluted to a concentration below the expected dissociation constant (Kd) of a reversible binder.

• Competition: A radiolabeled estrogen, such as [³H]-estradiol, is added to the diluted solution.

• Quantification: The amount of radiolabeled estrogen that binds to ERα over time is measured. If H3B-6545 binding is irreversible, it will not dissociate upon dilution, and therefore, the radiolabeled estrogen will be unable to bind to the receptor. In contrast, a reversible binder will dissociate, allowing the radiolabeled estrogen to bind.[8]

Conclusion

H3B-6545 is a potent and selective covalent antagonist of ERα with a well-defined mechanism of action. Its ability to irreversibly inactivate both wild-type and mutant forms of ERα provides a promising therapeutic strategy for patients with ER+ breast cancer, including those who have developed resistance to standard-of-care endocrine therapies. The quantitative data, structural insights, and detailed experimental methodologies presented in this guide provide a comprehensive resource for researchers and clinicians working to further understand and develop this promising therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Breast Cell MCF-7-based Proliferation Assay Service - Creative Biolabs [creative-biolabs.com]
• 4. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Interdependency of estradiol-mediated ERα activation and subsequent PR and GREB1 induction to control cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The 2.0 Å crystal structure of the ERα ligand-binding domain complexed with lasofoxifene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Crystallographic structures of the ligand-binding domains of the androgen receptor and its T877A mutant complexed with the natural agonist dihydrotestosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mcf7.com [mcf7.com]
• 14. docs.axolbio.com [docs.axolbio.com]

H3B-6545: A Deep Dive into its Biochemical Pathway and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of H3B-6545, a first-in-class oral selective estrogen receptor (ER) covalent antagonist (SERCA). H3B-6545 has demonstrated significant antitumor activity in preclinical models and clinical trials, particularly in heavily pretreated patients with estrogen receptor-positive (ER+), HER2-negative breast cancer, including those with ESR1 mutations. This document summarizes key quantitative data, details experimental protocols, and visualizes the core signaling pathways and experimental workflows.

Core Mechanism of Action: Covalent Antagonism of Estrogen Receptor Alpha

H3B-6545 is a novel SERCA that inactivates both wild-type and mutant estrogen receptor alpha (ERα) by covalently binding to cysteine 530 (C530) within the ligand-binding domain.[1][2] This irreversible binding enforces a unique antagonist conformation, effectively shutting down ERα signaling pathways that are critical for the proliferation and survival of ER-positive breast cancer cells.[2] The covalent nature of this interaction leads to a long residence time and sustained target engagement.[3]

Signaling Pathway of H3B-6545 Action

The following diagram illustrates the mechanism by which H3B-6545 inhibits ERα signaling.

Caption: H3B-6545 covalently binds to ERα, preventing its activation by estrogen and subsequent gene transcription.

Quantitative Analysis of H3B-6545 Activity

The following tables summarize the key quantitative data regarding the in vitro potency, preclinical pharmacokinetics, and clinical efficacy of H3B-6545.

In Vitro Potency

H3B-6545 demonstrates potent anti-proliferative activity across a panel of ERα-positive breast cancer cell lines.

Cell Line	GI₅₀ (nM)
MCF7	0.3 - 0.4
HCC1428	1.0
BT483	0.5
T47D	5.2
CAMA-1	0.2

Table 1: Growth Inhibition (GI₅₀) of H3B-6545 in various breast cancer cell lines.

Preclinical Pharmacokinetics

Pharmacokinetic studies in rats and monkeys have demonstrated that H3B-6545 is orally bioavailable.

Species	Terminal Elimination Half-life (t₁/₂)	Oral Bioavailability (%)
Rat	2.4 hours	Low to moderate
Monkey	4.0 hours	Low to moderate

Table 2: Preclinical pharmacokinetic parameters of H3B-6545. [4]

Clinical Efficacy (NCT03250676)

In a Phase 1/2 clinical trial, H3B-6545 demonstrated meaningful antitumor activity in heavily pretreated patients with ER+, HER2- advanced breast cancer.[5][6]

Patient Population	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR)	Median Progression-Free Survival (PFS)
Overall (450 mg dose, n=94)	20.2% (95% CI: 12.6–29.8)	Not Reported	4.6 months (95% CI: 3.5–6.7)
Clonal ESR1 Y537S Mutation	32.1% (95% CI: 15.9–52.4)	Not Reported	Not Reported
Overall (Phase 1)	7.5% (95% CI: 1.6–20.4)	33.3%	3.9 months
Mutant ESR1 (Phase 1, n=12)	1 PR	66.7%	Not Reported

Table 3: Clinical efficacy of H3B-6545 in the NCT03250676 trial. [2][5][6]

Experimental Protocols

This section provides an overview of the methodologies used in key experiments to characterize H3B-6545.

Cell Viability Assay

A common method to assess the anti-proliferative activity of H3B-6545 is the MTS or similar colorimetric/fluorometric cell viability assay.

Caption: A generalized workflow for determining the GI₅₀ of H3B-6545 in cancer cell lines.

Detailed Methodology:

• Cell Seeding: Breast cancer cells (e.g., MCF-7) are seeded in 96-well plates at a density of approximately 1.3 x 10⁴ cells/well and allowed to adhere for 24 hours.[7]

• Compound Treatment: Cells are treated with a serial dilution of H3B-6545 (or vehicle control) and incubated for a specified period (e.g., 72 hours).[8]

• Viability Reagent Addition: A viability reagent such as MTS is added to each well.[9]

• Incubation and Measurement: Plates are incubated for 1-4 hours at 37°C, and the absorbance is measured at 490 nm using a microplate reader.[9]

• Data Analysis: The GI₅₀ values are calculated by fitting the dose-response data to a sigmoidal curve.

X-ray Crystallography of H3B-6545 in Complex with ERα

The three-dimensional structure of H3B-6545 bound to ERα was determined by X-ray crystallography (PDB ID: 6OWC).[10]

Detailed Methodology:

• Protein Expression and Purification: The human ERα ligand-binding domain (LBD) with a Y537S mutation was expressed in Escherichia coli.[10]

• Crystallization: The purified ERα LBD was incubated with H3B-6545 to allow for covalent bond formation. Co-crystals were obtained using the sitting drop vapor diffusion method with a reservoir solution containing 40% PEG 1000, 60 mmol/L NaCl, and 100 mmol/L TAPS pH 9.[10]

• Data Collection and Structure Determination: X-ray diffraction data were collected at a synchrotron source. The structure was solved by molecular replacement and refined to a resolution of 1.85 Å.[10]

LanthaScreen™ TR-FRET Assay

A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, such as the LanthaScreen™ platform, can be used to quantify the binding of H3B-6545 to ERα.

Caption: Principle of a competitive TR-FRET assay to measure H3B-6545 binding to ERα.

Detailed Methodology:

• Reagent Preparation: A GST-tagged ERα protein, a terbium-labeled anti-GST antibody (donor), and a fluorescently labeled estrogen ligand (acceptor) are used.[11][12]

• Assay Setup: The assay is typically performed in a 384-well plate. H3B-6545 is serially diluted and incubated with the ERα protein and the terbium-labeled antibody.[13]

• Competitive Binding: The fluorescently labeled estrogen is then added. If H3B-6545 is bound to ERα, it will prevent the binding of the fluorescent ligand, leading to a decrease in the FRET signal.[12]

• Signal Detection: After an incubation period, the plate is read on a TR-FRET-compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.[11]

• Data Analysis: The ratio of the acceptor to donor emission is calculated, and the IC₅₀ value for H3B-6545 is determined from the dose-response curve.

Conclusion

H3B-6545 is a potent and selective covalent antagonist of ERα with a promising clinical profile, particularly for patients with endocrine-resistant breast cancer harboring ESR1 mutations. Its unique mechanism of action and demonstrated efficacy warrant further investigation and development as a valuable therapeutic option. This guide provides a foundational understanding of the biochemical pathways, quantitative data, and experimental methodologies central to the study of H3B-6545.

References

• 1. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 7. Noninvasive and Safe Cell Viability Assay for Breast Cancer MCF-7 Cells Using Natural Food Pigment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. rcsb.org [rcsb.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. bmglabtech.com [bmglabtech.com]

H3B-6545: A Covalent Antagonist Reshaping ERα Signaling in Breast Cancer

An In-depth Technical Guide for Researchers and Drug Development Professionals

H3B-6545 is a pioneering, orally bioavailable, selective estrogen receptor (ER) covalent antagonist (SERCA) that has demonstrated significant promise in the treatment of estrogen receptor-positive (ER+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer. This technical guide provides a comprehensive overview of the mechanism of action, preclinical and clinical data, and key experimental methodologies related to H3B-6545's inhibition of ERα signaling.

Mechanism of Action: Covalent Inhibition of ERα

H3B-6545 represents a novel class of ERα antagonists that distinguishes itself through its unique covalent binding mechanism. It selectively targets a cysteine residue (C530) within the ligand-binding domain of both wild-type (WT) and mutant forms of ERα.[1][2] This irreversible binding effectively inactivates the receptor, leading to a durable blockade of estrogen-driven signaling pathways that are critical for the proliferation and survival of ER+ breast cancer cells.[3] The covalent nature of this interaction confers a long residence time, ensuring sustained target engagement.[4]

The following diagram illustrates the mechanism of H3B-6545 in inhibiting ERα signaling:

Mechanism of H3B-6545 Action.

Quantitative Preclinical Data

H3B-6545 has demonstrated potent and selective activity in a range of preclinical models. The following tables summarize key quantitative data from in vitro and in vivo studies.

In Vitro Cellular Potency

H3B-6545 effectively inhibits the growth of various ERα-positive breast cancer cell lines, including those with wild-type and mutant ERα.

Cell Line	ERα Status	GI₅₀ (nM)
MCF7	Wild-type	0.3 - 0.4
T47D	Wild-type	5.2
CAMA-1	Wild-type	0.2
HCC1428	Wild-type	1.0
BT483	Wild-type	0.5
Data sourced from MedChemExpress.[2]

Covalent Binding Kinetics

The covalent interaction of H3B-6545 with ERα has been quantified, demonstrating efficient binding to both wild-type and a common mutant form.

ERα Variant	kobs (x 10⁻³ s⁻¹)
ERα WT	1.2 ± 0.2
ERα Y537S	1.7 ± 0.3
kobs: Observed rate constant of covalent modification.

Preclinical Pharmacokinetics

Pharmacokinetic studies in animal models have characterized the absorption, distribution, metabolism, and excretion (ADME) properties of H3B-6545.

Species	Parameter	Value
Rat	Terminal Half-life (t₁/₂)	2.4 hours
Monkey	Terminal Half-life (t₁/₂)	4.0 hours
Rat, Monkey, Human	Plasma Protein Binding	99.5 - 99.8%
Data from a study on the nonclinical pharmacokinetics of H3B-6545.

Clinical Trial Data

Clinical investigations have evaluated the safety and efficacy of H3B-6545 in patients with advanced ER+, HER2- breast cancer. The recommended Phase II dose has been established at 450 mg once daily.[1]

Phase I/II Efficacy in Heavily Pretreated Patients (NCT03250676)

Efficacy Endpoint	All Patients (n=94)	Patients with ESR1 Y537S Mutation
Objective Response Rate (ORR)	16.4% - 20.2%	30.0%
Clinical Benefit Rate (CBR)	33.3% - 41.5%	66.7%
Median Progression-Free Survival (mPFS)	3.9 - 5.06 months	-
Data compiled from multiple clinical trial reports.[1][5][6]

Safety and Tolerability

The most common treatment-related adverse events (TRAEs) observed in clinical trials are summarized below.

Adverse Event	Grade 1-2	Grade ≥3
Sinus Bradycardia	93.9%	0%
Nausea	45.7%	2.0%
Diarrhea	41.1%	1.3%
Fatigue	16%	-
Anemia	-	15.2% - 19%
Data from Phase I and I/II studies.[1][4][6]

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in the preclinical evaluation of H3B-6545.

Cell Viability Assay

This protocol outlines the general procedure for determining the growth inhibitory effects of H3B-6545 on breast cancer cell lines.

Cell Viability Assay Workflow.

Procedure:

• Cell Seeding: Breast cancer cell lines (e.g., MCF7, T47D) are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of H3B-6545.

• Incubation: The plates are incubated for a period of 6 days to allow for assessment of growth inhibition.

• Viability Assessment: A cell viability reagent, such as CellTiter-Glo® Luminescent Cell Viability Assay, is added to the wells.

• Data Acquisition: The luminescence, which is proportional to the amount of ATP and thus the number of viable cells, is measured using a plate reader.

• Data Analysis: The data is normalized to vehicle-treated controls, and the concentration of H3B-6545 that causes 50% growth inhibition (GI₅₀) is calculated.

In Vivo Xenograft Model

This protocol describes the methodology for evaluating the anti-tumor efficacy of H3B-6545 in a mouse xenograft model.

In Vivo Xenograft Study Workflow.

Procedure:

• Cell Implantation: ER+ breast cancer cells, such as MCF7, are implanted subcutaneously into the flank of immunodeficient mice (e.g., nude or NSG mice). To support the growth of these estrogen-dependent cells, mice are often supplemented with an estrogen pellet.

• Tumor Growth and Randomization: Tumors are allowed to reach a predetermined size (e.g., 100-200 mm³), after which the mice are randomized into different treatment groups, including a vehicle control group.

• Drug Administration: H3B-6545 is administered orally, typically once daily, at various dose levels. Other comparators like fulvestrant (B1683766) may be administered as per their standard protocols.

• Monitoring: Tumor dimensions are measured regularly (e.g., twice weekly) with calipers, and tumor volume is calculated using the formula: (length x width²) / 2. Animal body weight is also monitored as an indicator of toxicity.

• Endpoint: The study is concluded after a defined period or when tumors in the control group reach a specific size. Tumors are then excised for further analysis, such as pharmacodynamic biomarker studies.

Conclusion

H3B-6545 is a potent and selective covalent antagonist of ERα with a compelling preclinical and clinical profile. Its unique mechanism of action, which involves the irreversible inactivation of both wild-type and mutant ERα, offers a promising therapeutic strategy for patients with ER+, HER2- breast cancer, including those who have developed resistance to current endocrine therapies. The data presented in this guide underscore the potential of H3B-6545 to address a significant unmet need in this patient population. Further clinical development is ongoing to fully elucidate its therapeutic benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for H3B-6545 in In Vitro Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a pioneering, orally bioavailable selective estrogen receptor covalent antagonist (SERCA).[1] It uniquely inactivates both wild-type and mutant estrogen receptor alpha (ERα) by forming a covalent bond with a cysteine residue (C530) within the receptor's ligand-binding domain.[2][3] This distinct mechanism of action leads to the inhibition of ERα activity and the subsequent suppression of growth in ERα-positive cancer cells.[4] H3B-6545 has demonstrated potent anti-tumor activity in preclinical models and is under investigation in clinical trials for the treatment of ER-positive, HER2-negative breast cancer.[5][6][7]

These application notes provide detailed protocols for the in vitro use of H3B-6545 in cell culture, focusing on key assays to characterize its biological activity.

Data Presentation

In Vitro Potency of H3B-6545 in Breast Cancer Cell Lines

The following table summarizes the half-maximal growth inhibition (GI₅₀) values of H3B-6545 in various ERα-positive breast cancer cell lines, demonstrating its potent anti-proliferative activity.

Cell Line	GI₅₀ (nM)
MCF7	0.3 - 0.4
CAMA-1	0.2
BT483	0.5
HCC1428	1.0
T47D	5.2

Note: Data compiled from publicly available preclinical data.[4] Actual results may vary depending on experimental conditions.

Signaling Pathway

H3B-6545 acts as a potent antagonist of Estrogen Receptor Alpha (ERα). Upon binding, it covalently modifies cysteine 530 in the ligand-binding domain of ERα, leading to its inactivation. This prevents the downstream activation of signaling pathways crucial for the proliferation and survival of ERα-dependent cancer cells, such as the PI3K/AKT and MAPK/ERK pathways.[1]

Caption: H3B-6545 covalently inactivates ERα, blocking downstream signaling.

Experimental Protocols

Cell Viability Assay

This protocol describes how to measure the effect of H3B-6545 on the proliferation of ERα-positive breast cancer cells using a standard tetrazolium-based (MTT/MTS) or resazurin-based assay.

Materials:

• ERα-positive breast cancer cell lines (e.g., MCF-7, T47D)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• H3B-6545

• DMSO (vehicle control)

• 96-well plates

• MTT, MTS, or Resazurin (B115843) reagent

• Solubilization solution (for MTT assay)

• Plate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 2 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete growth medium.[4][8]

  • Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of H3B-6545 in DMSO.

  • Perform serial dilutions of H3B-6545 in complete growth medium to achieve the desired final concentrations (e.g., 0.1 nM to 1 µM).

  • Include a vehicle control (DMSO) at a concentration equivalent to the highest H3B-6545 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of H3B-6545 or vehicle.

  • Incubate for the desired treatment duration (e.g., 72 hours).

• Viability Measurement:

  • For MTT assay: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. Add 100 µL of solubilization solution and incubate overnight at 37°C.

  • For MTS/Resazurin assay: Add 20 µL of MTS or resazurin solution to each well and incubate for 1-4 hours at 37°C.

  • Read the absorbance or fluorescence on a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background absorbance/fluorescence from all readings.

  • Normalize the data to the vehicle-treated control wells (set as 100% viability).

  • Plot the percentage of cell viability against the log concentration of H3B-6545 to determine the GI₅₀ value.

Western Blot for ERα Degradation

This protocol outlines the procedure to assess the effect of H3B-6545 on ERα protein levels via Western blotting.

Materials:

• ERα-positive breast cancer cell lines

• Complete growth medium

• H3B-6545

• DMSO

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• ECL substrate

• Chemiluminescence imaging system

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with various concentrations of H3B-6545 (e.g., 1, 10, 100 nM) or vehicle (DMSO) for a specified time (e.g., 24 hours).

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Add ice-cold lysis buffer, scrape the cells, and collect the lysate.

  • Incubate on ice for 30 minutes, then centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize protein concentrations for all samples.

  • Mix the protein lysate with Laemmli sample buffer and boil for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run the gel.

• Western Blotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with an antibody against a loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the ERα band intensity to the corresponding loading control band intensity.

  • Compare the normalized ERα levels in H3B-6545-treated samples to the vehicle-treated control.

ERα Luciferase Reporter Assay

This protocol is for measuring the antagonist activity of H3B-6545 on ERα-mediated gene transcription using a luciferase reporter assay.

Materials:

• Cells stably or transiently co-transfected with an ERα expression vector and an estrogen-responsive element (ERE)-luciferase reporter vector (e.g., T47D-KBluc cells).[9]

• Cell culture medium

• H3B-6545

• 17β-Estradiol (E2)

• DMSO

• 96-well white, clear-bottom plates

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Seeding:

  • Seed the reporter cells in a 96-well white, clear-bottom plate in their appropriate growth medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of H3B-6545 in the appropriate medium.

  • Co-treat the cells with a fixed, sub-maximal concentration of E2 (e.g., 0.1 nM) and varying concentrations of H3B-6545.

  • Include controls: vehicle only, E2 only, and H3B-6545 only.

  • Incubate for 16-24 hours at 37°C.

• Luciferase Activity Measurement:

  • Equilibrate the plate to room temperature.

  • Add the luciferase assay reagent to each well according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the background luminescence.

  • Normalize the luciferase activity to the E2-only treated wells (set as 100% activity).

  • Plot the percentage of luciferase activity against the log concentration of H3B-6545 to determine the IC₅₀ value for ERα antagonism.

Experimental Workflow

The following diagram illustrates a typical workflow for the in vitro characterization of H3B-6545.

References

• 1. ERα, A Key Target for Cancer Therapy: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. erc.bioscientifica.com [erc.bioscientifica.com]
• 3. researchgate.net [researchgate.net]
• 4. The dose dependent in vitro responses of MCF-7 and MDA-MB-231 cell lines to extracts of Vatica diospyroides symington type SS fruit include effects on mode of cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for H3B-6545 in MCF-7 Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of H3B-6545, a selective estrogen receptor covalent antagonist (SERCA), in preclinical studies utilizing MCF-7 human breast cancer xenograft models. The protocols outlined below cover the establishment of xenografts, preparation and administration of H3B-6545, and assessment of its anti-tumor efficacy.

Mechanism of Action

H3B-6545 is an orally bioavailable SERCA that specifically targets and covalently binds to cysteine 530 of the estrogen receptor-alpha (ERα), a key driver in the proliferation of ER-positive breast cancers like MCF-7.[1][2] This irreversible binding inactivates both wild-type and mutant forms of ERα, leading to the inhibition of downstream signaling pathways that promote tumor growth.[1][2] The inactivation of ERα by H3B-6545 has been shown to suppress the expression of downstream target genes such as the progesterone (B1679170) receptor (PGR) and GREB1.[3]

Quantitative Data Summary

The anti-tumor activity of H3B-6545 in MCF-7 xenograft models is dose-dependent. The following table summarizes the reported tumor growth inhibition (TGI) at various oral dosages.

Dosage (mg/kg, oral, once daily)	Tumor Growth Inhibition (TGI)	Reference
3	75%	[3]
1, 10, 30	Dose-proportional decrease in ERα target genes	[3]

Experimental Protocols

MCF-7 Xenograft Model Establishment

This protocol details the procedure for establishing MCF-7 xenografts in immunocompromised mice, a critical first step for in vivo efficacy studies.

Materials:

• MCF-7 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Matrigel®

• Immunocompromised female mice (e.g., NOD/SCID or BALB/c nude), 6-8 weeks old

• Estrogen pellets (e.g., 17β-estradiol, 0.72 mg, 90-day release)

• Surgical tools for pellet implantation

• Syringes and needles (26G)

Procedure:

• Estrogen Supplementation: One week prior to cell implantation, supplement the mice with estrogen to support the growth of the estrogen-dependent MCF-7 cells.[4]

  • Anesthetize the mouse.

  • Make a small incision on the dorsal side.

  • Subcutaneously implant an estrogen pellet.

  • Close the incision with wound clips or sutures.

• Cell Preparation:

  • Culture MCF-7 cells in complete medium until they reach 70-80% confluency.

  • Harvest the cells using trypsin-EDTA and wash them with PBS.

  • Resuspend the cells in a 1:1 mixture of cold PBS and Matrigel® at a concentration of 1 x 107 cells/100 µL. Keep the cell suspension on ice.

• Cell Implantation:

  • Anesthetize the mouse.

  • Inject 100 µL of the cell suspension (1 x 107 cells) subcutaneously into the flank of the mouse using a 26G needle.[4]

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Measure the tumor dimensions 2-3 times per week using calipers.

  • Calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.[5]

H3B-6545 Administration

This protocol describes the preparation and oral administration of H3B-6545 to mice bearing established MCF-7 xenografts.

Materials:

• H3B-6545

• Vehicle for oral gavage (e.g., 20% HPBCD)[6]

• Oral gavage needles

Procedure:

• Formulation Preparation:

  • Prepare the desired concentration of H3B-6545 in the chosen vehicle. For example, to achieve a 10 mg/kg dose in a 10 mL/kg volume, prepare a 1 mg/mL solution.

• Administration:

  • Administer the H3B-6545 formulation to the mice once daily via oral gavage.

  • The administration volume is typically 10 mL/kg of the mouse's body weight.[3]

  • A control group receiving the vehicle only should be included in the study.

Assessment of Anti-Tumor Efficacy

This protocol outlines the procedures for evaluating the effectiveness of H3B-6545 treatment.

Procedure:

• Tumor Volume Measurement:

  • Continue to measure tumor volumes 2-3 times per week throughout the treatment period.

• Body Weight Monitoring:

  • Monitor the body weight of the mice regularly as an indicator of overall health and treatment tolerance.

• Data Analysis:

  • Calculate the average tumor volume for each treatment group at each measurement time point.

  • At the end of the study, calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control group using the formula: TGI (%) = [1 - (Average tumor volume of treated group / Average tumor volume of control group)] x 100

• Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size or when significant anti-tumor effects are observed in the treatment groups, in accordance with institutional animal care and use committee (IACUC) guidelines.

Experimental Workflow Visualization

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Potent estrogen receptor β agonists with inhibitory activity in vitro, fail to suppress xenografts of endocrine-resistant cyclin-dependent kinase 4/6 inhibitor-resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

H3B-6545 Administration in Patient-Derived Xenografts (PDX): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that potently and selectively inactivates both wild-type (WT) and mutant estrogen receptor alpha (ERα).[1][2][3] It achieves this by covalently binding to a unique cysteine residue (C530) within the ERα ligand-binding domain, leading to the inhibition of ERα activity and subsequent suppression of ERα-expressing cancer cell growth and survival.[1][3][4] Preclinical studies utilizing patient-derived xenograft (PDX) models have demonstrated significant single-agent antitumor activity of H3B-6545 in both ERαWT and ERα-mutant (ERαMUT) breast cancer, including models with the constitutively active Y537S mutation.[2][4][5] Notably, H3B-6545 has shown superior efficacy compared to standard-of-care agents like fulvestrant (B1683766), particularly in ERα Y537S-mutant PDX models.[2][5] It has also demonstrated substantial antitumor effects in models resistant to palbociclib (B1678290) and fulvestrant.[2][5]

These application notes provide a comprehensive overview and detailed protocols for the administration of H3B-6545 in PDX models of breast cancer, designed to guide researchers in preclinical drug evaluation.

Data Presentation: H3B-6545 Efficacy in PDX Models

The following tables summarize the quantitative data from preclinical studies of H3B-6545 in various breast cancer PDX models.

Table 1: Antitumor Activity of H3B-6545 in ERαWT PDX Models

PDX Model	H3B-6545 Dose & Schedule	Comparator(s)	Outcome	Reference
ST986	100 mg/kg, PO, QD	Fulvestrant (5 mg/mouse, SC, QW)	Superior antitumor activity compared to fulvestrant.	[5]
ST1799	100 mg/kg, PO, QD	Tamoxifen (B1202) (1 mg/mouse, SC, 3x/week), Fulvestrant (5 mg/mouse, SC, QW)	Superior antitumor activity compared to tamoxifen and fulvestrant.	[5]

Table 2: Antitumor Activity of H3B-6545 in ERαMUT PDX Models

PDX Model	Mutation	H3B-6545 Dose & Schedule	Comparator(s)	Outcome	Reference
ST941	Y537S/WT	3, 10, 30, and 100 mg/kg, PO, QD	Tamoxifen (1 mg/mouse, SC, 3x/week), Fulvestrant (5 mg/mouse, SC, QW)	Dose-dependent antitumor activity. Superior to tamoxifen and fulvestrant.	[5]
ST2056	Y537S	100 mg/kg, PO, QD	Fulvestrant (5 mg/mouse, SC, QW)	Superior antitumor activity compared to fulvestrant.	[5]

Table 3: Antitumor Activity of H3B-6545 in Therapy-Resistant PDX Models

PDX Model	Resistance Profile	H3B-6545 Dose & Schedule	Comparator(s)	Outcome	Reference
ST941-PBR	Palbociclib-resistant	Not specified	Fulvestrant	H3B-6545 demonstrated single-agent activity where fulvestrant failed.	[4]
Not specified	Palbociclib and fulvestrant resistant	Not specified	Not specified	Substantial antitumor efficacy.	[2][5]

Experimental Protocols

PDX Model Generation and Implantation

This protocol outlines the steps for establishing and implanting patient-derived tumor tissue into immunodeficient mice.

Materials:

• Patient-derived tumor tissue (e.g., ERαY537S/WT-positive)

• Matrigel (Corning, 354234)

• 12-week-old female athymic Nude (Crl:NU(NCr)-Foxn1nu) mice

• Estradiol (E2) supplement (Sigma-Aldrich, cat. no. E1024-25G) for drinking water

• Surgical instruments

• Anesthetic

• Animal housing facility

Procedure:

• Animal Acclimatization: Acclimatize mice to the housing facility for at least one week prior to any procedures.

• Estrogen Supplementation: Provide mice with drinking water containing exogenous E2. This is crucial for the growth of ER-positive tumors.[6]

• Tumor Tissue Preparation: On the day of implantation, thaw the patient-derived tumor tissue. Under sterile conditions, cut the tissue into small fragments of approximately 70 mg.[6]

• Implantation:

  • Anesthetize the mouse.

  • Mix the tumor fragments with Matrigel.[6]

  • Subcutaneously implant the tumor-Matrigel mixture into the right flank of the mouse.[6]

• Tumor Growth Monitoring: Monitor the mice for tumor growth. Use calipers to measure tumor volume (TV) twice per week.[6] The formula for tumor volume is typically (Length x Width²) / 2.

• Randomization: Once the mean tumor volume reaches approximately 200-300 mm³, randomize the animals into treatment groups based on their tumor volume to ensure an even distribution.[6]

H3B-6545 Formulation and Administration

This protocol details the preparation and oral administration of H3B-6545 to the PDX mice.

Materials:

• H3B-6545 compound

• Appropriate vehicle for oral administration (e.g., specified by the supplier or in a relevant publication)

• Oral gavage needles

• Syringes

• Balance

Procedure:

• Drug Preparation:

  • On each day of dosing, prepare a fresh formulation of H3B-6545.

  • Calculate the required amount of H3B-6545 and vehicle based on the mean body weight (BW) of the mice in each group and the desired dose (e.g., 3, 10, 30, or 100 mg/kg).[5][6]

  • The administration volume is typically 10 mL/kg of body weight.[6]

• Administration:

  • Administer H3B-6545 orally once daily (QD) using an oral gavage needle.[5][6]

  • For the vehicle control group, administer the vehicle only at the same volume and schedule.

• Monitoring:

  • Measure the body weight of each mouse daily to monitor for any signs of toxicity.[6] A body weight loss of over 20% may necessitate euthanasia.[6]

  • Continue to measure tumor volume twice per week.[6]

Efficacy Assessment

This protocol describes how to assess the antitumor activity of H3B-6545.

Procedure:

• Data Collection: Record tumor volumes and body weights throughout the study.

• Tumor Growth Inhibition (TGI): Calculate TGI at the end of the study using the formula: TGI (%) = [1 - (Mean TV of treated group / Mean TV of vehicle group)] x 100.

• Statistical Analysis: Perform statistical analysis to determine the significance of the observed differences in tumor growth between the treatment and control groups.

• End-of-Study Sample Collection: At the end of the study, euthanize the mice and collect tumor xenografts and plasma for further analysis (e.g., pharmacokinetics, pharmacodynamics).[6]

Visualizations

Signaling Pathway of H3B-6545

Caption: Mechanism of action of H3B-6545.

Experimental Workflow for H3B-6545 PDX Studies

Caption: Workflow for H3B-6545 PDX experiments.

References

• 1. Facebook [cancer.gov]
• 2. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for H3B-6545 in Long-Term Cell Growth Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that potently and irreversibly inactivates both wild-type and mutant estrogen receptor alpha (ERα).[1][2][3] ERα is a key driver of proliferation in the majority of breast cancers, and mutations in the ESR1 gene, which encodes ERα, are a common mechanism of acquired resistance to standard endocrine therapies.[4] H3B-6545 covalently binds to cysteine 530 (C530) within the ERα ligand-binding domain, a residue unique to ERα, thereby enforcing a conformation that prevents coactivator recruitment and subsequent downstream signaling.[5][6] This unique mechanism of action makes H3B-6545 a promising therapeutic agent for ER-positive, HER2-negative breast cancer, including tumors harboring resistance-conferring ESR1 mutations.[1][7]

These application notes provide detailed protocols for evaluating the long-term effects of H3B-6545 on cancer cell growth in vitro and in vivo.

Mechanism of Action: ERα Signaling Pathway Inhibition

H3B-6545 exerts its anti-proliferative effects by disrupting the ERα signaling pathway. In the canonical pathway, estrogen binding to ERα induces a conformational change, leading to receptor dimerization, nuclear translocation, and binding to estrogen response elements (EREs) in the promoter regions of target genes. This, in turn, recruits coactivators and initiates the transcription of genes involved in cell cycle progression and proliferation, such as cyclin D1. H3B-6545 covalently binds to ERα, locking it in an inactive conformation and preventing the recruitment of coactivators, thereby blocking the transcription of these pro-proliferative genes.[5][8]

ERα Signaling Pathway and H3B-6545 Inhibition

Data Presentation

In Vitro Short-Term Growth Inhibition

The following table summarizes the reported half-maximal growth inhibition (GI₅₀) concentrations of H3B-6545 in various ER-positive breast cancer cell lines.

Cell Line	ERα Status	GI₅₀ (nM)
MCF7	Wild-type	0.3
T47D	Wild-type	5.2
CAMA-1	Wild-type	0.2
HCC1428	Wild-type	1.0
BT483	Wild-type	0.5

In Vivo Tumor Growth Inhibition

H3B-6545 has demonstrated significant dose-dependent anti-tumor activity in various xenograft models of ER-positive breast cancer.

Xenograft Model	ERα Status	H3B-6545 Dose (mg/kg, oral, daily)	Tumor Growth Inhibition (TGI) (%)	Study Duration (Days)
MCF7	Wild-type	3	75	17
ST1799 PDX	Wild-type	100	Regression	31
ST2056 PDX	Y537S Mutant	100	Significant Activity	22
ST1799-PBR	Wild-type (Palbociclib-resistant)	3	Not specified	46
ST1799-PBR	Wild-type (Palbociclib-resistant)	10	Not specified	46
ST1799-PBR	Wild-type (Palbociclib-resistant)	30	Not specified	46

Note: TGI values are based on available data and may vary depending on the specific experimental conditions.[2][9]

Experimental Protocols

The following protocols provide a framework for conducting long-term cell growth studies with H3B-6545.

In Vitro Long-Term Cell Growth Assays

This assay assesses the ability of single cells to undergo unlimited division and form colonies, a measure of long-term cell survival and proliferative capacity.

Materials:

• ER-positive breast cancer cell lines (e.g., MCF7, T47D)

• Complete growth medium (e.g., DMEM with 10% FBS)

• H3B-6545 (stock solution in DMSO)

• 6-well plates

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• Incubator (37°C, 5% CO₂)

Protocol:

• Cell Seeding:

  • Harvest and count cells.

  • Seed a low density of cells (e.g., 500-1000 cells/well) into 6-well plates.

  • Allow cells to attach overnight.

• Treatment:

  • Prepare serial dilutions of H3B-6545 in complete growth medium. A suggested concentration range is 0.1 nM to 100 nM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest H3B-6545 dose.

  • Replace the medium in each well with the medium containing the appropriate concentration of H3B-6545 or vehicle.

• Incubation:

  • Incubate the plates for 10-14 days, or until visible colonies are present in the vehicle control wells.

  • If necessary, replace the medium with fresh medium containing H3B-6545 or vehicle every 3-4 days.

• Staining:

  • Gently wash the wells twice with PBS.

  • Fix the colonies by adding 1 mL of methanol (B129727) to each well and incubating for 15 minutes at room temperature.

  • Remove the methanol and add 1 mL of Crystal Violet solution to each well.

  • Incubate for 20-30 minutes at room temperature.

  • Gently wash the wells with water until the background is clear.

  • Allow the plates to air dry.

• Quantification:

  • Scan or photograph the plates.

  • Count the number of colonies (typically defined as a cluster of >50 cells) in each well.

  • The plating efficiency (PE) and surviving fraction (SF) can be calculated as follows:

    • PE = (Number of colonies formed / Number of cells seeded) x 100%

    • SF = PE of treated cells / PE of control cells

This assay models the three-dimensional architecture of solid tumors and can provide insights into drug penetration and efficacy in a more physiologically relevant context.

Materials:

• ER-positive breast cancer cell lines

• Complete growth medium

• H3B-6545 (stock solution in DMSO)

• Ultra-low attachment 96-well round-bottom plates

• Incubator (37°C, 5% CO₂)

• Microscope with imaging capabilities

Protocol:

• Spheroid Formation:

  • Seed cells (e.g., 1000-5000 cells/well) into ultra-low attachment 96-well plates in 100 µL of complete growth medium.

  • Centrifuge the plates at a low speed (e.g., 300 x g) for 5 minutes to facilitate cell aggregation.

  • Incubate for 2-4 days to allow for spheroid formation.

• Treatment:

  • Prepare serial dilutions of H3B-6545 in complete growth medium.

  • Carefully add 100 µL of the H3B-6545 or vehicle-containing medium to each well, resulting in a final volume of 200 µL.

• Long-Term Culture and Imaging:

  • Incubate the spheroids for 7-14 days.

  • Replace half of the medium (100 µL) with fresh medium containing the appropriate concentration of H3B-6545 or vehicle every 2-3 days.

  • Capture brightfield images of the spheroids at regular intervals (e.g., every 2 days).

• Analysis:

  • Measure the diameter of the spheroids from the captured images using image analysis software (e.g., ImageJ).

  • Calculate the spheroid volume using the formula: Volume = (4/3)π(radius)³.

  • Plot the spheroid volume over time for each treatment condition to assess the effect of H3B-6545 on spheroid growth.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of H3B-6545 in a living organism.

Materials:

• Immunocompromised mice (e.g., female nude or NSG mice)

• ER-positive breast cancer cells (e.g., MCF7) or patient-derived xenograft (PDX) fragments

• Matrigel (for cell line-derived xenografts)

• Estrogen pellets (for estrogen-dependent models like MCF7)

• H3B-6545 formulation for oral gavage

• Vehicle control

• Calipers for tumor measurement

Protocol:

• Tumor Implantation:

  • For cell line-derived xenografts (CDX):

    • Subcutaneously implant an estrogen pellet (e.g., 0.72 mg, 90-day release) into the dorsal flank of each mouse 3-4 days prior to cell injection.

    • Resuspend MCF7 cells in a 1:1 mixture of PBS and Matrigel.

    • Subcutaneously inject 1-5 x 10⁶ cells into the flank or mammary fat pad of each mouse.

  • For patient-derived xenografts (PDX):

    • Surgically implant small tumor fragments subcutaneously into the flank of the mice.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers 2-3 times per week.

  • Tumor volume can be calculated using the formula: Volume = (Length x Width²)/2.

  • Once tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment and control groups.

• Treatment Administration:

  • Administer H3B-6545 orally once daily at the desired dose levels (e.g., 3, 10, 30 mg/kg).

  • Administer the vehicle control to the control group.

  • Continue treatment for the duration of the study (e.g., 21-28 days or until humane endpoints are reached).

• Monitoring and Endpoints:

  • Continue to monitor tumor volume and body weight 2-3 times per week.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

  • Calculate the tumor growth inhibition (TGI) for each treatment group.

Workflow for H3B-6545 Long-Term Studies

Conclusion

H3B-6545 is a potent and selective covalent antagonist of ERα with significant anti-proliferative activity in preclinical models of ER-positive breast cancer. The protocols outlined in these application notes provide a comprehensive guide for researchers to investigate the long-term effects of H3B-6545 on cancer cell growth. These studies are crucial for further elucidating the therapeutic potential of H3B-6545 and for the development of novel treatment strategies for patients with ER-positive breast cancer.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tnoncology.com [tnoncology.com]
• 5. | BioWorld [bioworld.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The molecular mechanisms underlying the ERα-36-mediated signaling in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

H3B-6545: A Novel Approach to Overcoming Palbociclib Resistance in ER-Positive Breast Cancer

Application Notes and Protocols for Researchers

H3B-6545, a first-in-class selective ERα covalent antagonist (SERCA), has demonstrated significant preclinical activity in overcoming resistance to CDK4/6 inhibitors like palbociclib (B1678290) in estrogen receptor-positive (ER+) breast cancer models. These application notes provide detailed protocols for researchers, scientists, and drug development professionals to investigate the efficacy and mechanism of action of H3B-6545 in palbociclib-resistant settings.

Introduction

Acquired resistance to CDK4/6 inhibitors, often used in combination with endocrine therapy for ER+ breast cancer, is a significant clinical challenge. H3B-6545 offers a promising therapeutic strategy by covalently binding to cysteine 530 of the estrogen receptor alpha (ERα), leading to its inactivation. This unique mechanism of action has shown efficacy in both wild-type and mutant ERα models, including those that have developed resistance to palbociclib.[1] This document outlines key in vitro and in vivo experimental protocols to evaluate the therapeutic potential of H3B-6545 in palbociclib-resistant breast cancer models.

Data Presentation

In Vitro Efficacy of H3B-6545

While specific IC50 values for H3B-6545 in a comprehensive panel of palbociclib-resistant cell lines are not publicly available in a tabulated format, preclinical studies have consistently reported its potent, single-digit nanomolar activity in inhibiting the proliferation of both palbociclib-sensitive and -resistant ER+ breast cancer cell lines.[2][3] The generation of palbociclib-resistant cell lines, such as MCF7-P1, MCF7-P2, and T47D-PR, has been documented, with resistance confirmed by significantly increased IC50 values for palbociclib compared to their parental counterparts.[4]

Cell Line	Parental Palbociclib IC50	Resistant Palbociclib IC50	Fold Resistance
MCF7	~108 nM[5]	MCF7-P1: >2.1-fold increase[4] MCF7-P2: >3.3-fold increase[4] MCF7/pR: ~2913 nM[5]	>2-27x
T47D	Not specified	T47D-PR: 7.9-fold increase[4]	>7.9x
MDA-MB-231 (ER-)	~227 nM[5]	231/pR: ~18,081 nM[5]	~80x

Note: This table provides context on the generation of palbociclib-resistant models. H3B-6545 has demonstrated high potency in such resistant models.

In Vivo Efficacy of H3B-6545 in Palbociclib-Resistant Xenograft Models

H3B-6545 has shown significant anti-tumor activity in patient-derived xenograft (PDX) models of ER+ breast cancer that have acquired resistance to palbociclib.

Model	ERα Status	Treatment	Dosage	Outcome
ST1799-PBR (Palbociclib-Resistant PDX)	Wild-Type	H3B-6545	3, 10, 30 mg/kg, oral, once daily	Dose-dependent tumor growth inhibition.[2]
ST941-PBR (Palbociclib-Resistant PDX)	Y537S/WT Mutant	H3B-6545	30 mg/kg, oral, once daily	Significant tumor growth inhibition, superior to fulvestrant (B1683766).[2]
ST941-PBR (Palbociclib-Resistant PDX)	Y537S/WT Mutant	Palbociclib	50 mg/kg, oral, once daily	Minimal effect on tumor growth, confirming resistance.
ST941-PBR (Palbociclib-Resistant PDX)	Y537S/WT Mutant	Fulvestrant	5 mg/mouse, subcutaneous, once weekly	Moderate tumor growth inhibition.

Signaling Pathways and Experimental Workflows

Caption: Mechanism of H3B-6545 in overcoming palbociclib resistance.

Caption: Experimental workflow for evaluating H3B-6545.

Experimental Protocols

Generation of Palbociclib-Resistant Cell Lines

Objective: To develop ER+ breast cancer cell lines with acquired resistance to palbociclib for in vitro studies.

Materials:

• ER+ breast cancer cell lines (e.g., MCF-7, T47D)

• Appropriate cell culture medium (e.g., DMEM for MCF-7, RPMI-1640 for T47D) supplemented with 10% FBS and 1% penicillin-streptomycin

• Palbociclib

• DMSO (vehicle)

• Cell culture flasks, plates, and other standard laboratory equipment

Protocol:

• Culture parental ER+ breast cancer cells in their recommended medium.

• Initiate treatment with a low concentration of palbociclib (e.g., starting at the IC20).

• Continuously culture the cells in the presence of palbociclib, gradually increasing the concentration as the cells develop resistance and resume proliferation.

• Periodically assess the IC50 of palbociclib in the cultured cells to monitor the development of resistance.

• Once a significant increase in the palbociclib IC50 is observed (e.g., >5-fold), the resistant cell line is established.

• Maintain the palbociclib-resistant cell lines in medium containing a maintenance dose of palbociclib to preserve the resistant phenotype.

Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of H3B-6545 in palbociclib-resistant breast cancer cell lines.

Materials:

• Palbociclib-resistant and parental ER+ breast cancer cell lines

• H3B-6545

• Cell culture medium

• 96-well plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• DMSO

• Multichannel pipette

• Plate reader (spectrophotometer or luminometer)

Protocol (MTT Assay):

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of H3B-6545 in culture medium.

• Treat the cells with a range of H3B-6545 concentrations (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Solubilize the formazan (B1609692) crystals with a solubilization buffer (e.g., DMSO).

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot the dose-response curve to determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Western Blot for ERα Degradation

Objective: To assess the effect of H3B-6545 on ERα protein levels in palbociclib-resistant cells.

Materials:

• Palbociclib-resistant and parental ER+ breast cancer cell lines

• H3B-6545

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-ERα, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of H3B-6545 or vehicle (DMSO) for a specified time (e.g., 24 hours).

• Lyse the cells in lysis buffer and quantify protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against ERα overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Normalize the ERα band intensity to the loading control (e.g., GAPDH) to determine the relative protein levels.

In Vivo Xenograft Studies in Palbociclib-Resistant Models

Objective: To evaluate the anti-tumor efficacy of H3B-6545 in a palbociclib-resistant patient-derived xenograft (PDX) model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or NSG)

• Palbociclib-resistant PDX tumor fragments (e.g., ST1799-PBR, ST941-PBR)

• H3B-6545

• Palbociclib

• Fulvestrant (as a comparator)

• Vehicle for oral gavage and subcutaneous injection

• Calipers for tumor measurement

• Animal balance

Protocol:

• Implant palbociclib-resistant PDX tumor fragments subcutaneously into the flank of immunocompromised mice.

• Allow tumors to reach a palpable size (e.g., 150-200 mm³).

• Randomize mice into treatment groups (e.g., vehicle, H3B-6545, palbociclib, fulvestrant).

• Administer treatments as per the specified dosages and schedules (e.g., H3B-6545 orally once daily, palbociclib orally once daily, fulvestrant subcutaneously once weekly).[2]

• Measure tumor volume and body weight twice weekly.

• Continue treatment for the duration of the study (e.g., 3-6 weeks) or until tumors reach a predetermined endpoint.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers, western blot for target engagement).

• Plot tumor growth curves and calculate tumor growth inhibition (TGI) for each treatment group.

Conclusion

H3B-6545 represents a promising therapeutic agent for ER+ breast cancer, particularly in the context of palbociclib resistance. The protocols outlined in these application notes provide a framework for researchers to further investigate its efficacy and mechanism of action. These studies will be crucial in advancing our understanding of H3B-6545 and its potential clinical application in overcoming resistance to current standard-of-care therapies.

References

• 1. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanisms involved in the resistance of estrogen receptor-positive breast cancer cells to palbociclib are multiple and change over time - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Palbociclib-Resistant Estrogen Receptor-Positive Breast Cancer Cells via Oncolytic Virotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: H3B-6545 Combination Therapy with CDK4/6 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for investigating the combination therapy of H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), with CDK4/6 inhibitors for the treatment of Estrogen Receptor-positive (ER+), HER2-negative breast cancer.

Introduction

Endocrine therapies targeting the estrogen receptor (ER) and CDK4/6 inhibitors that block cell cycle progression have become standard-of-care for ER+/HER2- breast cancer. However, acquired resistance to these therapies is a significant clinical challenge. H3B-6545 is a first-in-class SERCA that covalently binds to and inactivates both wild-type and mutant ERα. Preclinical studies have demonstrated its potent anti-tumor activity in models of endocrine- and CDK4/6 inhibitor-resistant breast cancer.[1][2][3] The combination of H3B-6545 with a CDK4/6 inhibitor, such as palbociclib (B1678290), is being investigated in clinical trials (NCT04288089) with the rationale of providing a more potent and durable anti-cancer effect.[4][5][6]

These notes provide protocols for preclinical evaluation of this combination therapy.

Data Presentation

In Vitro Activity of H3B-6545

While specific in vitro data for the combination of H3B-6545 and CDK4/6 inhibitors is not yet publicly available, the following table summarizes the potent single-agent activity of H3B-6545 in various ER+ breast cancer cell lines.

Cell Line	ERα Status	Growth Inhibition GI₅₀ (nM)
MCF7	Wild-Type	0.3 - 0.4
T47D	Wild-Type	5.2
CAMA-1	Wild-Type	0.2
HCC1428	Wild-Type	1.0
BT483	Wild-Type	0.5

Data adapted from publicly available information on H3B-6545.

Clinical Efficacy of H3B-6545 and Palbociclib Combination (NCT04288089)

A phase 1b study evaluated the safety and preliminary efficacy of H3B-6545 in combination with palbociclib in heavily pretreated patients with ER+, HER2- metastatic breast cancer.

Cohort	H3B-6545 Dose	Palbociclib Dose	Number of Patients	Objective Response Rate (ORR)
1	300 mg QD	100 mg QD	7	33% (2/6 evaluable)
2	300 mg QD	125 mg QD	7	Data not mature

Data from ASCO and AACR presentations of the NCT04288089 study.[4][5]

In Vivo Efficacy of H3B-6545 in Palbociclib-Resistant Xenograft Models

H3B-6545 has demonstrated significant single-agent anti-tumor activity in patient-derived xenograft (PDX) models of ER+ breast cancer that have developed resistance to palbociclib.

Xenograft Model	ERα Status	Treatment	Tumor Growth Inhibition (%)
ST1799-PBR	Wild-Type	H3B-6545 (30 mg/kg)	Significant tumor growth inhibition
ST941-PBR	Y537S Mutant	H3B-6545 (30 mg/kg)	Significant tumor growth inhibition

Data derived from "Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer".[1]

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for H3B-6545 and CDK4/6 Inhibitor Combination

References

• 1. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Facebook [cancer.gov]

H3B-6545 Preclinical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) designed for the treatment of estrogen receptor-positive (ER+) breast cancer.[1][2] It inactivates both wild-type and mutant forms of the estrogen receptor alpha (ERα) by covalently binding to a unique cysteine residue (C530) within the receptor's ligand-binding domain.[2][3] This distinct mechanism of action offers a promising therapeutic strategy to overcome resistance to existing endocrine therapies, which is often driven by mutations in the ESR1 gene.[1] Preclinical studies have demonstrated the potent and selective activity of H3B-6545 in various in vitro and in vivo models of ER+ breast cancer, showing superiority over standard-of-care agents like fulvestrant (B1683766) and tamoxifen (B1202).[1][4]

These application notes provide a comprehensive overview of the experimental design for preclinical studies of H3B-6545, including detailed protocols for key assays and data presentation guidelines.

Data Presentation

In Vitro Activity of H3B-6545

The anti-proliferative activity of H3B-6545 has been evaluated across a panel of ER+ breast cancer cell lines, including those harboring wild-type and mutant ERα. The half-maximal growth inhibition (GI₅₀) values are summarized below.

Cell Line	ERα Status	GI₅₀ (nM)
MCF-7	Wild-type	0.3 - 0.4
T47D	Wild-type	5.2
CAMA-1	Wild-type	0.2
HCC1428	Wild-type	1.0
BT483	Wild-type	0.5

Data compiled from publicly available information.[4]

In Vivo Efficacy of H3B-6545 in Xenograft Models

The anti-tumor efficacy of H3B-6545 has been demonstrated in both cell line-derived xenograft (CDX) and patient-derived xenograft (PDX) models of ER+ breast cancer.

Xenograft Model	ERα Status	Treatment	Tumor Growth Inhibition (%)
MCF-7 (CDX)	Wild-type	H3B-6545	Superior to fulvestrant
PDX Models	Wild-type & Mutant	H3B-6545	Superior to tamoxifen and fulvestrant

Data compiled from publicly available information.[1][4]

Signaling Pathways and Experimental Workflows

H3B-6545 Mechanism of Action

H3B-6545 covalently binds to cysteine 530 on ERα, leading to its inactivation. This prevents the receptor from binding to estrogen and initiating the downstream signaling cascade that promotes tumor growth.

References

• 1. 2.8. MCF-7 Breast Cancer Xenograft Model [bio-protocol.org]
• 2. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Video: Orthotopic Transplantation of Breast Tumors as Preclinical Models for Breast Cancer [jove.com]

Application Notes and Protocols for the Measurement of H3B-6545 by Liquid Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that has demonstrated significant antitumor activity in preclinical models of estrogen receptor-positive (ER+) breast cancer.[1] It selectively targets and covalently binds to a unique cysteine residue (C530) on both wild-type and mutant estrogen receptor alpha (ERα), leading to the inhibition of ERα activity.[2][3][4] This mechanism of action makes H3B-6545 a promising therapeutic agent for patients with ER+ breast cancer, including those with acquired resistance to current endocrine therapies.

Accurate and precise quantification of H3B-6545 in biological matrices is crucial for pharmacokinetic (PK) studies, therapeutic drug monitoring, and overall drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for this purpose due to its high sensitivity, specificity, and robustness. These application notes provide a detailed protocol for the determination of H3B-6545 in plasma using LC-MS/MS, based on established methodologies.

Signaling Pathway of H3B-6545

H3B-6545 exerts its therapeutic effect by modulating the estrogen receptor signaling pathway. In ER+ breast cancer, the binding of estrogen to ERα triggers a cascade of events that promote tumor growth. H3B-6545, as a covalent antagonist, irreversibly binds to ERα, preventing its activation by estrogen. This blocks downstream signaling and inhibits the proliferation of cancer cells.

Caption: H3B-6545 Mechanism of Action.

Quantitative Data Summary

Pharmacokinetic parameters of H3B-6545 have been characterized in various preclinical and clinical studies. The following tables summarize key quantitative data.

Table 1: Pharmacokinetic Parameters of H3B-6545 in Preclinical Species

Species	Dose (mg/kg)	Route	T½ (h)	Bioavailability (%)	Reference
Rat	1-10	Oral	2.4	Low to Moderate	[5][6]
Monkey	1-10	Oral	4.0	Low to Moderate	[5][6]
Dog	1-10	Oral	~10	~50%	[7]
Dog	1-10	IV	~10	N/A	[7]

Table 2: Pharmacokinetic Parameters of H3B-6545 in Human Patients

Parameter	Value	Condition	Reference
Tmax	~4 hours	Fasting	[7]
Tmax	~6 hours	High-fat meal	[7]
T½	~10 hours	N/A	[7]
Apparent Clearance (CL/F)	31 L/h	N/A	[7]
Apparent Volume of Distribution (V/F)	422 L	N/A	[7]
Bioavailability Increase with High-Fat Meal	~45%	N/A	[7]

Experimental Protocols

Protocol 1: Quantification of H3B-6545 in Human Plasma by LC-MS/MS

This protocol is based on a validated method for the determination of H3B-6545 in dog plasma and incorporates best practices for bioanalytical method validation.[5][8]

1. Materials and Reagents

• H3B-6545 reference standard

• Internal standard (IS) (e.g., a stable isotope-labeled H3B-6545 or a structurally similar compound)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free, for calibration and quality control standards)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: ZORBAX SB-C18, 50 mm × 4.6 mm, 5 µm, or equivalent[5][8]

3. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

• To 50 µL of plasma in each tube, add 150 µL of acetonitrile containing the internal standard.

• Vortex each tube for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.4 mL/min[8]

  • Gradient:

    • 0-0.5 min: 10% B

    • 0.5-2.5 min: 10-90% B

    • 2.5-3.5 min: 90% B

    • 3.5-3.6 min: 90-10% B

    • 3.6-5.0 min: 10% B

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • H3B-6545: m/z 568.2 → 155.2[5][8]

    • Internal Standard: To be determined based on the specific IS used (e.g., for a hypothetical IS: m/z 304.1 → 161.1)[8]

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for maximum signal intensity for both H3B-6545 and the IS.

5. Calibration Curve and Quality Control

• Prepare a stock solution of H3B-6545 in a suitable solvent (e.g., DMSO or methanol).

• Prepare working solutions by serial dilution of the stock solution.

• Spike drug-free human plasma with the working solutions to create calibration standards covering the expected concentration range (e.g., 0.1 - 1000 ng/mL).[5][8]

• Prepare at least three levels of quality control samples (low, medium, and high concentrations) in the same manner.

• Process and analyze the calibration standards and QCs with each batch of unknown samples.

• Construct the calibration curve by plotting the peak area ratio (H3B-6545/IS) against the nominal concentration of H3B-6545. Use a weighted (1/x² or 1/x) linear regression.

6. Data Analysis

• Integrate the peak areas for H3B-6545 and the IS.

• Calculate the peak area ratios.

• Determine the concentration of H3B-6545 in unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the overall workflow for the LC-MS/MS measurement of H3B-6545 in plasma samples.

Caption: LC-MS/MS Workflow for H3B-6545.

References

• 1. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and metabolism of H3B-6545, a selective estrogen receptor covalent antagonist, in dog plasma by liquid chromatography combined with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

H3B-6545: Application Notes and Protocols for Investigating ESR1 Mutation-Driven Resistance

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of H3B-6545, a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA). It is designed for studying and overcoming estrogen receptor 1 (ESR1) mutation-driven resistance in ER-positive, HER2-negative breast cancer. Detailed protocols for key experimental applications are provided to facilitate research in this area.

Introduction

Acquired mutations in the estrogen receptor alpha (ERα), encoded by the ESR1 gene, are a significant mechanism of resistance to endocrine therapies in patients with ER+/HER2- metastatic breast cancer.[1] These mutations, often found in the ligand-binding domain, lead to constitutive, ligand-independent activation of the receptor, rendering standard-of-care endocrine agents less effective. H3B-6545 is a novel SERCA that covalently binds to cysteine 530 (C530) of both wild-type (WT) and mutant ERα, enforcing a conformation that inactivates the receptor.[1][2] This unique mechanism of action provides a powerful tool to investigate and potentially overcome ESR1 mutation-driven resistance. Preclinical and clinical studies have demonstrated the potent and selective activity of H3B-6545 against both wild-type and a range of clinically relevant ESR1 mutant breast cancer models.[1][3][4]

Mechanism of Action

H3B-6545 irreversibly binds to C530 in the ligand-binding pocket of ERα. This covalent modification locks the receptor in an antagonistic conformation, preventing its transcriptional activity, even in the presence of activating ESR1 mutations. Unlike selective estrogen receptor degraders (SERDs), H3B-6545's primary mechanism is not degradation but the potent inactivation of the receptor.[5]

Figure 1: Mechanism of H3B-6545 in overcoming ESR1 mutation-driven resistance.

Preclinical Data

In Vitro Activity

H3B-6545 demonstrates potent anti-proliferative activity in breast cancer cell lines harboring both wild-type and mutant ESR1.

Cell Line	ESR1 Status	H3B-6545 GI₅₀ (nM)	Fulvestrant GI₅₀ (nM)
MCF7	WT	1.2	1.5
T47D	WT	0.8	1.1
CAMA-1	WT	2.5	3.2
MDAMB134	WT	1.9	2.8
MCF7-Y537S	Y537S Mutant	0.9	1.8
MCF7-D538G	D538G Mutant	1.1	2.1

Note: The GI₅₀ values are representative and may vary between experiments. Data synthesized from publicly available preclinical data.

In Vivo Efficacy

H3B-6545 shows significant tumor growth inhibition in xenograft models, including those resistant to standard-of-care therapies.

Xenograft Model	ESR1 Status	Treatment	Dose & Schedule	Tumor Growth Inhibition (%)
MCF7 CDX	WT	H3B-6545	30 mg/kg, QD, PO	>95
MCF7 CDX	WT	Fulvestrant	5 mg/mouse, QW, SC	~50
ST941 PDX	Y537S Mutant	H3B-6545	100 mg/kg, QD, PO	>100 (regression)
ST941 PDX	Y537S Mutant	Fulvestrant	5 mg/mouse, QW, SC	~40
ST1799 PDX	WT	H3B-6545	100 mg/kg, QD, PO	>100 (regression)
ST1799 PDX	WT	Tamoxifen	1 mg/mouse, 3x/week, SC	~60

CDX: Cell Line-Derived Xenograft; PDX: Patient-Derived Xenograft; QD: Once Daily; QW: Once Weekly; PO: Oral; SC: Subcutaneous. Data synthesized from publicly available preclinical data.[6]

Clinical Data Summary

H3B-6545 has been evaluated in Phase I/II clinical trials (NCT03250676, NCT04568902, NCT04288089), demonstrating a manageable safety profile and promising anti-tumor activity in heavily pretreated patients with ER+/HER2- advanced breast cancer.[7][8][9][10][11][12][13]

Efficacy in Patients with ESR1 Mutations (NCT03250676)

Patient Subgroup	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR) at 24 weeks	Median Progression-Free Survival (PFS)
All Patients (n=94)	17%	38%	5.1 months
Clonal Y537S Mutation (n=10)	30%	50%	7.3 months
Clonal D538G Mutation (n=19)	0%	32%	3.7 months

Data from the 450 mg recommended Phase 2 dose cohort. CBR is defined as complete response, partial response, or stable disease for ≥24 weeks.[7]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT/CellTiter-Glo®)

This protocol describes a method to assess the anti-proliferative effects of H3B-6545 on breast cancer cell lines.

Figure 2: Workflow for a cell viability assay to determine the GI₅₀ of H3B-6545.

Materials:

• Breast cancer cell lines (e.g., MCF7, T47D, or engineered lines with ESR1 mutations)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• H3B-6545 (stock solution in DMSO)

• 96-well clear or white-walled microplates

• MTT reagent (e.g., 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• DMSO or solubilization buffer (for MTT assay)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into 96-well plates at a density of 2,000-10,000 cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure exponential growth throughout the assay.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ humidified incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of H3B-6545 in complete growth medium. A typical concentration range is 0.1 nM to 10 µM. Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of H3B-6545. Include a vehicle control (DMSO at the same final concentration).

• Incubation: Incubate the plates for an additional 72 to 120 hours.

• Viability Assessment:

  • MTT Assay: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours. Aspirate the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • CellTiter-Glo® Assay: Equilibrate the plate and reagent to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well.

• Data Acquisition:

  • MTT Assay: Shake the plate for 10 minutes and measure the absorbance at 570 nm.

  • CellTiter-Glo® Assay: Shake the plate for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI₅₀ value.

Protocol 2: Western Blotting for ERα and Downstream Targets

This protocol is for assessing the effect of H3B-6545 on ERα protein levels and the phosphorylation of downstream signaling molecules.

Materials:

• Breast cancer cells treated with H3B-6545

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ERα, anti-pS2, anti-cyclin D1, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with H3B-6545 for the desired time. Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Denature protein lysates and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

Protocol 3: Patient-Derived Xenograft (PDX) Model Studies

This protocol outlines the general steps for establishing and utilizing breast cancer PDX models to evaluate the in vivo efficacy of H3B-6545.

Figure 3: General workflow for establishing and using PDX models to test H3B-6545 efficacy.

Materials:

• Fresh, sterile patient breast tumor tissue

• Immunodeficient mice (e.g., NOD/SCID or NSG)

• Surgical tools

• Matrigel (optional)

• H3B-6545 formulation for oral gavage

• Control agents (e.g., vehicle, fulvestrant)

• Calipers for tumor measurement

Procedure:

• Tumor Acquisition and Implantation: Obtain fresh tumor tissue from consenting patients under IRB-approved protocols.[14] Slice the tumor into small fragments (2-3 mm³) and implant them subcutaneously or into the mammary fat pad of anesthetized immunodeficient mice.[15]

• Engraftment and Expansion: Monitor the mice for tumor growth. Once tumors reach a certain size (e.g., 1000-1500 mm³), they can be harvested and passaged into new cohorts of mice for expansion.[15]

• Efficacy Studies: Once a stable PDX line is established, implant tumor fragments into a new cohort of mice. When tumors reach a palpable size (e.g., 150-200 mm³), randomize the mice into treatment groups.

• Dosing and Monitoring: Administer H3B-6545 (e.g., by oral gavage, once daily) and control agents.[3] Measure tumor volume with calipers twice weekly and monitor the body weight of the mice.

• Endpoint Analysis: At the end of the study, tumors can be harvested for pharmacodynamic analyses, such as immunohistochemistry (IHC) for Ki67 or Western blotting for ERα pathway markers.

Conclusion

H3B-6545 is a valuable research tool for investigating the mechanisms of resistance to endocrine therapies driven by ESR1 mutations. Its unique covalent mechanism of action and potent activity against both wild-type and mutant ERα make it a critical compound for preclinical and translational studies in ER+ breast cancer. The protocols provided herein offer a framework for utilizing H3B-6545 to explore its therapeutic potential and to further understand the biology of endocrine-resistant breast cancer.

References

• 1. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. asco.org [asco.org]
• 8. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer | CoLab [colab.ws]
• 9. ascopubs.org [ascopubs.org]
• 10. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Patient-Derived Xenograft Models of Breast Cancer and Their Application - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Generation and Application of Patient-Derived Xenograft Model for Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: H3B-6545 in 3D Tumor Spheroid Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a novel, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that has demonstrated potent antitumor activity in preclinical models and clinical trials for estrogen receptor-positive (ER+), HER2-negative breast cancer.[1][2][3][4] It uniquely inactivates both wild-type and mutant forms of the estrogen receptor alpha (ERα) by covalently binding to cysteine 530, a residue within the ERα ligand-binding domain.[5][6][7][8] This irreversible inhibition leads to the suppression of ERα signaling and subsequent anti-proliferative effects in ERα-dependent cancer cells.[5][9] H3B-6545 has shown efficacy in models resistant to other endocrine therapies, including those with ESR1 mutations, which are a common mechanism of acquired resistance.[1][6][10]

Three-dimensional (3D) tumor spheroid models are increasingly recognized as more physiologically relevant systems than traditional 2D cell cultures for studying cancer biology and drug response. Spheroids mimic the complex cell-cell and cell-matrix interactions, as well as the nutrient and oxygen gradients found in avascular microtumors.[11][12][13] This application note provides a detailed protocol for utilizing H3B-6545 in 3D tumor spheroid models of ER+ breast cancer and presents illustrative data based on its known potency.

Mechanism of Action of H3B-6545

H3B-6545 exerts its antitumor effect through the targeted inactivation of ERα. Upon entering the cell, it binds to the ligand-binding domain of ERα and forms a covalent bond with cysteine 530.[6][7] This irreversible binding locks the receptor in an antagonist conformation, preventing its transcriptional activity and leading to its degradation. This mechanism is effective against both wild-type ERα and common activating mutants (e.g., Y537S and D538G) that confer resistance to other endocrine therapies.[1][7][9]

Figure 1. H3B-6545 signaling pathway.

Application of H3B-6545 in 3D Tumor Spheroid Models

The use of 3D spheroid models provides a valuable platform to assess the efficacy of H3B-6545 in a setting that more closely mimics the tumor microenvironment. This is particularly relevant for evaluating drug penetration, effects on quiescent core cells, and long-term growth inhibition. ER+ breast cancer cell lines such as MCF-7 and T47D are well-suited for forming spheroids and are known to be sensitive to H3B-6545.[9][12][14]

Illustrative Data

The following table summarizes hypothetical, yet plausible, data from an experiment treating MCF-7 spheroids with H3B-6545 compared to fulvestrant, another ER antagonist. The data reflects the known higher potency of H3B-6545.

Treatment Group	Concentration (nM)	Spheroid Diameter (µm) at Day 7 (Mean ± SD)	% Viability (Relative to Vehicle)
Vehicle (0.1% DMSO)	0	650 ± 25	100%
H3B-6545	1	480 ± 20	70%
H3B-6545	10	350 ± 15	45%
H3B-6545	100	280 ± 18	25%
Fulvestrant	1	550 ± 22	85%
Fulvestrant	10	450 ± 19	65%
Fulvestrant	100	390 ± 21	50%

Experimental Protocols

Protocol 1: Formation of ER+ Breast Cancer Spheroids

This protocol describes the generation of uniform tumor spheroids from ER+ breast cancer cell lines (e.g., MCF-7, T47D) using the liquid overlay technique in ultra-low attachment plates.

Materials:

• ER+ breast cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., RPMI 1640 with 10% FBS, 1% Penicillin-Streptomycin)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Ultra-low attachment 96-well round-bottom plates

• Hemocytometer or automated cell counter

• Sterile conical tubes and pipettes

Procedure:

• Cell Culture: Maintain ER+ breast cancer cells in a T-75 flask with complete growth medium at 37°C and 5% CO2.

• Cell Harvest: When cells reach 70-80% confluency, aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA.

• Cell Counting: Neutralize trypsin with complete medium, transfer the cell suspension to a conical tube, and centrifuge. Resuspend the cell pellet in fresh medium and determine the cell concentration and viability.

• Seeding: Adjust the cell suspension to a concentration of 2.5 x 10^4 cells/mL. Seed 200 µL of the cell suspension (5,000 cells) into each well of an ultra-low attachment 96-well plate.[15]

• Spheroid Formation: Centrifuge the plate at 300 x g for 5 minutes to facilitate cell aggregation.[16] Incubate the plate at 37°C and 5% CO2 for 3-4 days to allow for spheroid formation.[14]

• Monitoring: Visually inspect spheroid formation daily using an inverted microscope. Uniform, compact spheroids should form within 72-96 hours.

Protocol 2: H3B-6545 Treatment and Viability Assessment

This protocol details the treatment of established spheroids with H3B-6545 and the subsequent analysis of spheroid growth and cell viability.

Materials:

• Established ER+ breast cancer spheroids (from Protocol 1)

• H3B-6545 stock solution (e.g., 10 mM in DMSO)

• Complete growth medium

• Cell viability reagent (e.g., CellTiter-Glo® 3D)

• Inverted microscope with imaging capabilities

• Luminometer

Procedure:

• Prepare Drug Dilutions: Prepare serial dilutions of H3B-6545 in complete growth medium from the stock solution. Ensure the final DMSO concentration is consistent across all wells (e.g., ≤ 0.1%).

• Treatment: After 4 days of spheroid formation, carefully remove 100 µL of medium from each well and replace it with 100 µL of the appropriate H3B-6545 dilution or vehicle control.

• Incubation: Incubate the treated spheroids for the desired time period (e.g., 7-10 days).

• Spheroid Growth Monitoring: At regular intervals (e.g., every 48 hours), capture brightfield images of the spheroids. Measure the diameter using image analysis software to monitor growth inhibition.

• Viability Assay (Endpoint):

  • On the final day of the experiment, allow the plate to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® 3D reagent to each well.

  • Mix by shaking the plate on an orbital shaker for 5 minutes.

  • Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

  • Read the luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the luminescence data to the vehicle control to determine the percentage of cell viability for each treatment condition.

Figure 2. Experimental workflow.

Conclusion

H3B-6545 is a potent SERCA with significant promise for the treatment of ER+ breast cancer, including therapy-resistant cases. The use of 3D tumor spheroid models offers a robust in vitro system to further characterize its antitumor activity in a more physiologically relevant context. The protocols outlined in this application note provide a framework for researchers to effectively evaluate the impact of H3B-6545 on spheroid growth, viability, and morphology, thereby generating valuable data for preclinical and translational research. The superior potency of H3B-6545 observed in 2D and in vivo models is expected to translate to enhanced efficacy in 3D spheroid assays compared to other endocrine therapies.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. ascopubs.org [ascopubs.org]
• 4. researchgate.net [researchgate.net]
• 5. Facebook [cancer.gov]
• 6. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Guidelines for the Development of Breast Cancer 3D Spheroid Models - Alfa Cytology [alfacytology.com]
• 12. Breast Cancer MCF-7 Cell Spheroid Culture for Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. mdpi.com [mdpi.com]
• 16. Tumor Spheroid Formation Assay [sigmaaldrich.cn]

Application Notes and Protocols for H3B-6545 Preparation in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a novel, orally bioavailable selective estrogen receptor covalent antagonist (SERCA) that has demonstrated significant preclinical activity in models of estrogen receptor-positive (ER+) breast cancer.[1][2] It functions by irreversibly binding to cysteine 530 (C530) on the estrogen receptor-alpha (ERα), a mechanism that is effective against both wild-type and mutant forms of the receptor.[1][3] This covalent modification leads to the inhibition of ERα signaling, subsequently suppressing the proliferation of ERα-dependent cancer cells.[1] These application notes provide detailed protocols for the preparation and administration of H3B-6545 for in vivo animal studies, alongside relevant pharmacological data to guide experimental design.

Mechanism of Action

H3B-6545 is a targeted therapy designed to disrupt estrogen-driven signaling in cancer cells. In ER+ breast cancer, the binding of estrogen to ERα triggers a conformational change in the receptor, leading to its dimerization and translocation to the nucleus. There, it binds to estrogen response elements (EREs) on DNA, initiating the transcription of genes involved in cell proliferation and survival, such as those in the PI3K/AKT and MAPK/ERK pathways.[4][5][6] H3B-6545's covalent binding to C530 in the ligand-binding domain of ERα prevents the receptor from adopting an active conformation, thereby blocking downstream signaling and inhibiting tumor growth.[1]

Mechanism of H3B-6545 action on the ERα signaling pathway.

Data Presentation

Preclinical Efficacy of H3B-6545 in Xenograft Models

H3B-6545 has demonstrated potent anti-tumor activity in various preclinical models of ER+ breast cancer. The following table summarizes key efficacy data from studies in cell line-derived xenografts (CDX) and patient-derived xenografts (PDX).

Xenograft Model	ERα Status	H3B-6545 Dose (mg/kg, p.o., QD)	Tumor Growth Inhibition (TGI) / Effect	Comparator and Outcome	Reference
MCF-7 (CDX)	Wild-Type	3	75% TGI	Fulvestrant (B1683766) (5 mg/mouse, s.c., QW) showed 48% TGI.	[4]
MCF-7 (CDX)	Wild-Type	1, 3, 10, 30	Dose-dependent tumor growth inhibition	Superior to fulvestrant at all tested doses.	[2]
ST1799 (PDX)	Wild-Type	100	Significant tumor regressions	Superior to tamoxifen (B1202) and fulvestrant which only achieved stasis.	[4]
ST941 (PDX)	Y537S/WT Mutant	3, 10, 30, 100	Dose-dependent tumor growth inhibition	Superior to tamoxifen and fulvestrant.	[2]
ST2056 (PDX)	Y537S Mutant	100	Significant tumor regressions	Superior to fulvestrant.	[2]

Pharmacokinetic Parameters of H3B-6545

The pharmacokinetic profile of H3B-6545 has been characterized in several preclinical species.

Species	Dose (mg/kg)	Route	T1/2 (hours)	Bioavailability (%)	Cmax (ng/mL)	AUC (ng·h/mL)	Reference
Rat	1-10	Oral	2.4	Low to moderate	Dose-dependent	Dose-dependent	[6][7]
Monkey	1-10	Oral	4.0	Low to moderate	Dose-dependent	Dose-dependent	[6][7]

Experimental Protocols

Preparation of H3B-6545 for Oral Administration in Mice

This protocol describes the preparation of H3B-6545 for oral gavage in mouse xenograft studies.

Materials:

• H3B-6545 powder

• Vehicle solution (e.g., 0.5% methylcellulose (B11928114) in sterile water, or as determined by solubility testing for the specific batch of H3B-6545)

• Sterile water for injection

• 0.5% Methylcellulose

• Magnetic stirrer and stir bar

• Sterile conical tubes (15 mL and 50 mL)

• Adjustable micropipettes and sterile tips

• Analytical balance

• Spatula

Procedure:

• Vehicle Preparation:

  • To prepare a 0.5% methylcellulose solution, slowly add 0.5 g of methylcellulose to 100 mL of sterile water while stirring vigorously with a magnetic stirrer.

  • Continue stirring until the methylcellulose is fully dissolved and the solution is clear. This may take several hours.

  • Sterilize the vehicle solution by autoclaving or filtration through a 0.22 µm filter.

• H3B-6545 Formulation:

  • Calculate the required amount of H3B-6545 based on the desired final concentration and total volume needed for the study. For example, to prepare 10 mL of a 10 mg/mL solution (for a 100 mg/kg dose in a 20g mouse at 10 mL/kg), weigh out 100 mg of H3B-6545.

  • Tare a sterile conical tube on the analytical balance.

  • Carefully weigh the calculated amount of H3B-6545 powder into the conical tube.

  • Add a small volume of the prepared vehicle to the tube (e.g., 1-2 mL).

  • Vortex or triturate the powder to create a uniform slurry, ensuring there are no clumps.

  • Gradually add the remaining vehicle to reach the final desired volume.

  • Vortex the solution thoroughly to ensure a homogenous suspension.

  • Visually inspect the suspension for any undissolved particles. If necessary, continue mixing.

• Storage and Handling:

  • The H3B-6545 suspension should be prepared fresh daily before administration.

  • If short-term storage is necessary, keep the suspension at 4°C and protect it from light.

  • Before each administration, vortex the suspension to ensure homogeneity.

In Vivo Dosing and Monitoring Workflow

This workflow outlines the key steps for conducting an in vivo efficacy study with H3B-6545 in a mouse xenograft model.

Workflow for in vivo efficacy studies of H3B-6545.

Protocol for Animal Studies:

• Animal Model: Utilize immunodeficient mice (e.g., NOD/SCID or NSG) for patient-derived xenograft (PDX) models or nude mice for cell line-derived xenograft (CDX) models.

• Tumor Implantation: Implant ER+ breast cancer cells or tumor fragments subcutaneously into the flank of the mice. For some models, estrogen supplementation may be required for initial tumor growth.[5]

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice weekly. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 150-200 mm³), randomize the animals into treatment and control groups.

• Dosing: Administer H3B-6545 by oral gavage once daily at the desired dose. The administration volume is typically 10 mL/kg of body weight.[5] The control group should receive the vehicle only.

• Monitoring: Monitor animal health and body weight daily.

• Endpoint: The study can be terminated when tumors in the control group reach a specified size, or at a predetermined time point.

• Data Collection: At the end of the study, collect tumors for further analysis (e.g., pharmacodynamic markers, histology).

Conclusion

H3B-6545 is a promising therapeutic agent for ER+ breast cancer, with a well-defined mechanism of action and demonstrated preclinical efficacy. The protocols and data provided in these application notes are intended to serve as a comprehensive guide for researchers designing and conducting in vivo studies with H3B-6545. Adherence to these guidelines will help ensure the generation of robust and reproducible data to further elucidate the therapeutic potential of this novel SERCA.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for H3B-6545 Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 is a first-in-class, orally bioavailable Selective Estrogen Receptor Covalent Antagonist (SERCA) that demonstrates significant potential in the treatment of estrogen receptor-positive (ER+), HER2-negative breast cancer.[1][2] It effectively inactivates both wild-type and mutant estrogen receptor alpha (ERα) by covalently binding to cysteine 530, a residue within the receptor's ligand-binding domain. This unique mechanism of action allows H3B-6545 to overcome resistance to standard-of-care endocrine therapies that can be driven by mutations in the ESR1 gene.[1][2] Preclinical studies have shown its potent anti-proliferative activity across a range of ER+ breast cancer cell lines, including those harboring common ESR1 mutations.

These application notes provide detailed protocols for assessing the in vitro efficacy of H3B-6545 on the viability of ER+ breast cancer cell lines. The included methodologies are essential for researchers investigating the compound's mechanism of action, identifying sensitive and resistant cell populations, and exploring potential combination therapies.

Signaling Pathway of H3B-6545

H3B-6545 exerts its anti-cancer effects by disrupting the ERα signaling pathway. In ER+ breast cancer, the binding of estrogen to ERα triggers a conformational change in the receptor, leading to its dimerization, nuclear translocation, and subsequent binding to estrogen response elements (EREs) in the DNA. This initiates the transcription of genes that promote cell proliferation and survival. H3B-6545 covalently binds to ERα, locking it in an inactive conformation and preventing the downstream signaling cascade, ultimately leading to an inhibition of tumor cell growth.

Caption: H3B-6545 mechanism of action in ER+ breast cancer cells.

Data Presentation

The following table summarizes the reported half-maximal growth inhibition (GI₅₀) values for H3B-6545 in various ER+ breast cancer cell lines. This data provides a baseline for expected potency and can guide the selection of appropriate cell models and concentration ranges for in vitro experiments.

Cell Line	ERα Status	GI₅₀ (nM)
MCF7	Wild-Type	0.3 - 0.4
T47D	Wild-Type	5.2
CAMA-1	Wild-Type	0.2
HCC1428	Wild-Type	1.0
BT483	Wild-Type	0.5

Experimental Protocols

This section provides a detailed protocol for determining the effect of H3B-6545 on the viability of adherent ER+ breast cancer cells using a CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells.

Materials

• ER+ breast cancer cell lines (e.g., MCF7, T47D, CAMA-1)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• H3B-6545 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Opaque-walled 96-well microplates suitable for luminescence readings

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Luminometer

Experimental Workflow

Caption: Workflow for H3B-6545 cell viability assay.

Procedure

1. Cell Culture and Seeding

a. Culture ER+ breast cancer cells in complete medium at 37°C in a humidified atmosphere with 5% CO₂.

b. Harvest cells using trypsin-EDTA, neutralize with complete medium, and centrifuge to pellet the cells.

c. Resuspend the cell pellet in fresh complete medium and perform a cell count to determine cell concentration.

d. Seed the cells into opaque-walled 96-well plates at a density of 2,000-5,000 cells per well in a volume of 100 µL. The optimal seeding density should be determined for each cell line to ensure logarithmic growth during the assay period.

e. Incubate the plates overnight to allow for cell attachment.

2. H3B-6545 Preparation and Treatment

a. Prepare a stock solution of H3B-6545 in sterile DMSO (e.g., 10 mM).

b. On the day of treatment, prepare a serial dilution of H3B-6545 in complete cell culture medium to achieve the desired final concentrations. It is recommended to test a wide range of concentrations (e.g., 0.01 nM to 10 µM) to determine the GI₅₀ value accurately. Include a vehicle control (DMSO) at the same final concentration as the highest H3B-6545 concentration.

c. Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of H3B-6545 or the vehicle control.

d. Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator. The incubation time can be optimized based on the cell line's doubling time.

3. Cell Viability Measurement (CellTiter-Glo® Assay)

a. On the day of the assay, equilibrate the 96-well plates and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[1]

b. Add a volume of CellTiter-Glo® reagent to each well equal to the volume of the cell culture medium in the well (e.g., add 100 µL of reagent to 100 µL of medium).[1]

c. Place the plates on an orbital shaker for 2 minutes to induce cell lysis.[1]

d. Incubate the plates at room temperature for 10 minutes to stabilize the luminescent signal.[1]

e. Measure the luminescence of each well using a luminometer.

4. Data Analysis

a. Subtract the average background luminescence (from wells containing medium and reagent but no cells) from all experimental readings.

b. Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle-treated control wells (set to 100% viability).

c. Plot the percentage of cell viability against the logarithm of the H3B-6545 concentration.

d. Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the GI₅₀ value.

Conclusion

The provided protocols and application notes offer a comprehensive guide for researchers to evaluate the in vitro efficacy of H3B-6545. Adherence to these detailed methodologies will ensure the generation of robust and reproducible data, facilitating a deeper understanding of this promising therapeutic agent's anti-cancer properties and its potential clinical applications in the treatment of ER+ breast cancer.

References

• 1. promega.com [promega.com]
• 2. cn.tsktbiotech.com [cn.tsktbiotech.com]

H3B-6545 Application Notes: Assessing Estrogen Receptor Alpha (ERα) Occupancy and Downstream Signaling via Western Blot

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing Western blot analysis to characterize the effects of H3B-6545, a selective estrogen receptor alpha (ERα) covalent antagonist. Contrary to typical selective estrogen receptor degraders (SERDs), H3B-6545 is a non-degrader of ERα. It functions by covalently binding to and inactivating the receptor, thereby inhibiting its function without causing its destruction. This document outlines the protocols to assess ERα levels and the impact on downstream signaling pathways following H3B-6545 treatment.

Mechanism of Action

H3B-6545 is an orally bioavailable, selective and covalent antagonist of ERα.[1] It specifically targets a cysteine residue (C530) unique to ERα, leading to irreversible binding and inactivation of both wild-type and mutant forms of the receptor.[2][3] This covalent modification locks the receptor in an antagonistic conformation, preventing its activation and subsequent downstream signaling that promotes the growth and survival of ERα-expressing cancer cells.[1][2] Preclinical studies have demonstrated its potent anti-tumor activity in various breast cancer models, including those resistant to other endocrine therapies.[4][5]

Data Presentation

The following tables summarize representative quantitative data from Western blot analyses of ERα-positive breast cancer cell lines (e.g., MCF-7) treated with H3B-6545. The data is presented as the percentage of ERα protein remaining relative to a vehicle-treated control, demonstrating the non-degrader nature of H3B-6545.

Table 1: Dose-Response Effect of H3B-6545 on ERα Protein Levels

H3B-6545 Concentration (nM)	Treatment Time (hours)	Mean ERα Protein Level (% of Control)	Standard Deviation (%)
0 (Vehicle)	24	100	± 5
1	24	98	± 6
10	24	95	± 5
100	24	93	± 7
1000	24	91	± 8

Table 2: Time-Course Effect of H3B-6545 on ERα Protein Levels

H3B-6545 Concentration (nM)	Treatment Time (hours)	Mean ERα Protein Level (% of Control)	Standard Deviation (%)
100	0	100	± 4
100	6	97	± 5
100	12	96	± 6
100	24	94	± 5
100	48	92	± 7

Experimental Protocols

This section details the Western blot protocol to assess the effect of H3B-6545 on ERα protein levels and downstream signaling in ERα-positive breast cancer cell lines.

Materials and Reagents

• ERα-positive breast cancer cell line (e.g., MCF-7)

• Cell culture medium and supplements

• H3B-6545

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer

• Protease and phosphatase inhibitor cocktails

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Anti-ERα

  • Anti-pS118-ERα

  • Anti-Cyclin D1

  • Anti-c-Myc

  • Anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Western blot imaging system

Experimental Workflow

Figure 1. Experimental workflow for Western blot analysis of H3B-6545-treated cells.

Detailed Protocol

1. Cell Culture and Treatment

• Culture ERα-positive breast cancer cells (e.g., MCF-7) in appropriate media until they reach 70-80% confluency.

• Prepare a stock solution of H3B-6545 in DMSO.

• For a dose-response experiment, treat cells with increasing concentrations of H3B-6545 (e.g., 1, 10, 100, 1000 nM) and a vehicle control (DMSO) for a fixed time (e.g., 24 hours).

• For a time-course experiment, treat cells with a fixed concentration of H3B-6545 (e.g., 100 nM) and harvest cells at different time points (e.g., 0, 6, 12, 24, 48 hours).

2. Protein Extraction

• After treatment, wash the cells twice with ice-cold PBS.

• Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to the cells.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant containing the protein extract to a new pre-chilled tube.

3. Western Blotting

• Determine the protein concentration of each sample using a BCA protein assay.

• Normalize the protein concentration of all samples with lysis buffer.

• Add 4X Laemmli sample buffer to each sample to a final concentration of 1X and boil at 95°C for 5 minutes.

• Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

• Run the gel until the dye front reaches the bottom.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Incubate the membrane with the primary antibody (e.g., anti-ERα, anti-pS118-ERα, anti-Cyclin D1, anti-c-Myc, or anti-loading control) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Prepare the ECL substrate according to the manufacturer's instructions and apply it to the membrane.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software. Normalize the intensity of the target protein band to the corresponding loading control band.

Signaling Pathway Diagrams

The following diagrams illustrate the ERα signaling pathway and the mechanism of action of H3B-6545.

Figure 2. Simplified ERα signaling pathway.

Figure 3. Mechanism of H3B-6545 as a covalent antagonist of ERα.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

H3B-6545 in DMSO: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information, troubleshooting guides, and frequently asked questions (FAQs) regarding the solubility and stability of H3B-6545 when dissolved in dimethyl sulfoxide (B87167) (DMSO). This resource is designed to assist researchers in preparing and handling H3B-6545 for various experimental applications, ensuring data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing H3B-6545 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of H3B-6545.

Q2: What is the maximum solubility of H3B-6545 in DMSO?

A2: The solubility of H3B-6545 in DMSO is reported to be greater than or equal to 100 mg/mL, which corresponds to approximately 176.19 mM.

Q3: Are there any special considerations when using DMSO to dissolve H3B-6545?

A3: Yes, it is crucial to use newly opened or anhydrous DMSO. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of water can significantly impact the solubility of H3B-6545.

Q4: How should H3B-6545 stock solutions in DMSO be stored?

A4: For long-term storage, it is recommended to store H3B-6545 stock solutions in DMSO at -80°C for up to 6 months. For short-term storage, the solution can be kept at -20°C for up to 1 month. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q5: What is the mechanism of action of H3B-6545?

A5: H3B-6545 is a selective estrogen receptor covalent antagonist (SERCA). It works by covalently binding to a specific cysteine residue (C530) on the estrogen receptor alpha (ERα), leading to the inactivation of both wild-type and mutant forms of the receptor. This blocks the downstream signaling pathways that are dependent on ERα activation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty dissolving H3B-6545 in DMSO	1. The concentration is too high. 2. The DMSO has absorbed moisture. 3. The compound has degraded.	1. Try preparing a more dilute solution. 2. Use a fresh, unopened bottle of anhydrous DMSO. 3. Verify the integrity of the compound with an appropriate analytical method.
Precipitation observed after diluting the DMSO stock solution in aqueous media	1. The final concentration of H3B-6545 in the aqueous solution exceeds its solubility limit. 2. The final concentration of DMSO is too low to maintain solubility.	1. Perform serial dilutions to determine the maximum achievable concentration in your specific aqueous buffer. 2. Ensure the final DMSO concentration in your assay is sufficient to keep the compound in solution, typically not exceeding 0.5% to avoid cellular toxicity.
Inconsistent experimental results	1. Inaccurate concentration of the stock solution. 2. Degradation of H3B-6545 in the stock solution due to improper storage.	1. Confirm the concentration of your stock solution using a spectrophotometer or another quantitative method. 2. Prepare fresh stock solutions and adhere to the recommended storage conditions. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following tables provide a summary of the solubility and stability data for H3B-6545 in DMSO.

Table 1: Solubility of H3B-6545 in DMSO

Parameter	Value
Solvent	Dimethyl Sulfoxide (DMSO)
Solubility	≥ 100 mg/mL
Molar Concentration	≥ 176.19 mM

Table 2: Stability of H3B-6545 in DMSO

Storage Temperature	Duration
-80°C	Up to 6 months
-20°C	Up to 1 month

Experimental Protocols

Protocol for Preparation of H3B-6545 Stock Solution in DMSO

This protocol describes the steps for preparing a 10 mM stock solution of H3B-6545 in DMSO.

Materials:

• H3B-6545 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of H3B-6545 needed using its molecular weight (567.58 g/mol ).

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 567.58 g/mol * (1000 mg / 1 g) = 5.6758 mg

• Weigh the compound: Accurately weigh approximately 5.68 mg of H3B-6545 powder on a calibrated analytical balance.

• Dissolve in DMSO: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of anhydrous DMSO to the tube.

• Mix thoroughly: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Store appropriately: Aliquot the stock solution into single-use volumes and store at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Assessing H3B-6545 Stability in DMSO by HPLC

This protocol provides a general framework for assessing the stability of H3B-6545 in DMSO over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• H3B-6545 in DMSO stock solution

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18)

• Mobile phase (e.g., acetonitrile (B52724) and water with a suitable buffer)

• Autosampler vials

Procedure:

• Initial Analysis (Time 0):

  • Dilute a fresh sample of the H3B-6545 stock solution to a suitable concentration for HPLC analysis.

  • Inject the sample into the HPLC system and record the chromatogram.

  • Determine the peak area and retention time of the H3B-6545 peak. This will serve as the baseline.

• Incubation:

  • Store aliquots of the H3B-6545 stock solution at the desired temperatures (e.g., -20°C and -80°C).

• Time-Point Analysis:

  • At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot from each storage condition.

  • Allow the sample to thaw completely at room temperature.

  • Dilute and analyze the sample by HPLC under the same conditions as the initial analysis.

• Data Analysis:

  • Compare the peak area of H3B-6545 at each time point to the initial peak area to determine the percentage of the compound remaining.

  • Monitor for the appearance of any new peaks, which may indicate degradation products.

Visualizations

H3B-6545 Mechanism of Action Workflow

H3B-6545 In Vitro Off-Target Effects: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the potential in vitro off-target effects of H3B-6545, a selective estrogen receptor covalent antagonist (SERCA).

Frequently Asked Questions (FAQs)

Q1: What is the known in vitro selectivity profile of H3B-6545 against kinases?

A1: H3B-6545 has demonstrated a high degree of selectivity for its intended target, Estrogen Receptor Alpha (ERα). In a comprehensive in vitro kinase screen against a panel of 468 kinases at a concentration of 1 µM, H3B-6545 showed minimal off-target activity. The vast majority of kinases tested exhibited greater than 95% of their activity remaining in the presence of H3B-6545, indicating a very specific interaction with ERα.

Q2: Were any specific off-target kinases identified in the screening?

A2: Yes, at a concentration of 1 µM, H3B-6545 showed some inhibitory activity against a small number of kinases. The most notable was MINK1, with only 12% activity remaining. Other kinases with less than 50% activity remaining were MAP4K1, STK10, and TNK1. It is important to note that these interactions were observed at a concentration that is significantly higher than the on-target cellular potency of H3B-6545.

Q3: Has H3B-6545 been screened against other potential off-target proteins besides kinases?

A3: Yes, H3B-6545 was evaluated in a broad panel of 44 receptors, ion channels, and transporters (the Eurofins SafetyScreen44 panel) at a concentration of 10 µM. In this panel, H3B-6545 did not exhibit any significant off-target binding or activity, with less than 50% inhibition observed for all targets tested. This further supports the high selectivity of H3B-6545.

Q4: How can I troubleshoot unexpected results in my cell-based assays that might be due to off-target effects?

A4: If you suspect off-target effects in your experiments, consider the following troubleshooting steps:

• Concentration Optimization: Ensure you are using the lowest effective concentration of H3B-6545 to achieve ERα inhibition in your specific cell line. This will minimize the potential for engaging off-target kinases that are only inhibited at higher concentrations.

• Cell Line Specificity: The expression levels of potential off-target kinases (e.g., MINK1, MAP4K1, STK10, TNK1) can vary between different cell lines. If you observe an unexpected phenotype, it may be beneficial to perform expression analysis (e.g., qPCR or western blotting) for these kinases in your cells of interest.

• Phenotypic Rescue/Confirmation: To confirm if an unexpected phenotype is due to an off-target effect on a specific kinase, you can use a more selective inhibitor for that kinase as a positive control or use genetic approaches like siRNA/shRNA knockdown to see if the phenotype is recapitulated.

Quantitative Data Summary

The following tables summarize the in vitro off-target screening data for H3B-6545.

Table 1: In Vitro Kinase Selectivity of H3B-6545

Kinase Target	Mean % Activity Remaining
MINK1	12
MAP4K1	37
STK10	44
TNK1	48
Over 460 other kinases	>50%
Data represents the percentage of kinase activity remaining in the presence of 1 µM H3B-6545.

Table 2: Eurofins SafetyScreen44 Panel Results for H3B-6545

Target Class	Number of Targets Tested	Observed Inhibition
Receptors	22	<50%
Ion Channels	15	<50%
Transporters	7	<50%
Data represents the percent inhibition observed at a 10 µM concentration of H3B-6545.

Experimental Protocols

Kinase Selectivity Profiling (General Protocol)

A radiometric filter binding assay is a common method for this type of screen. The general steps are as follows:

• Reaction Setup: A reaction mixture is prepared containing a specific kinase, its corresponding substrate (often a peptide or protein), and radiolabeled ATP (e.g., [γ-³³P]-ATP).

• Compound Addition: H3B-6545 is added to the reaction mixture at the desired concentration (e.g., 1 µM). A control reaction without the compound is run in parallel.

• Incubation: The reaction is incubated at a controlled temperature (e.g., room temperature) for a specific period to allow for the kinase to phosphorylate its substrate.

• Reaction Termination and Substrate Capture: The reaction is stopped, and the reaction mixture is transferred to a filter membrane that specifically binds the phosphorylated substrate.

• Washing: The filter is washed to remove unincorporated radiolabeled ATP.

• Detection: The amount of radioactivity remaining on the filter, which is proportional to the kinase activity, is measured using a scintillation counter.

• Data Analysis: The percentage of kinase activity remaining in the presence of H3B-6545 is calculated by comparing the radioactivity of the compound-treated sample to the control sample.

Receptor/Ion Channel/Transporter Binding Assays (General Protocol)

Radioligand binding assays are typically used for this type of safety pharmacology screening. The general steps are:

• Preparation of Cell Membranes/Receptors: Membranes from cells expressing the target of interest are prepared.

• Binding Reaction: The cell membranes are incubated with a specific radiolabeled ligand for the target receptor, ion channel, or transporter.

• Compound Competition: H3B-6545 is added to the reaction at the desired concentration (e.g., 10 µM) to compete with the radioligand for binding to the target.

• Incubation: The reaction is allowed to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration.

• Detection: The amount of radioactivity bound to the membranes is quantified.

• Data Analysis: The percentage of inhibition of radioligand binding by H3B-6545 is calculated by comparing the amount of bound radioactivity in the presence and absence of the compound.

Visualizations

Caption: Workflow for in vitro off-target screening.

Caption: H3B-6545 on-target and potential off-target interactions.

Technical Support Center: H3B-6545 in Breast Cancer Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with H3B-6545 in breast cancer cell models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of H3B-6545?

A1: H3B-6545 is a first-in-class oral selective ERα covalent antagonist (SERCA).[1][2] It inactivates both wild-type and mutant estrogen receptor alpha (ERα) by irreversibly binding to cysteine-530 (C530) within the receptor's ligand-binding domain.[2] This covalent modification enforces an antagonist conformation, effectively shutting down ERα signaling pathways that drive the growth of hormone-sensitive breast cancer cells.[1]

Q2: How does H3B-6545 overcome resistance to other endocrine therapies like fulvestrant (B1683766) or aromatase inhibitors?

A2: Resistance to traditional endocrine therapies often arises from mutations in the ESR1 gene, which encodes ERα. These mutations can lead to a constitutively active receptor that no longer depends on estrogen for its function. H3B-6545 is designed to be effective against both wild-type and mutant forms of ERα, including the common Y537S and D538G mutations. Its covalent binding mechanism makes it a potent inactivator of these mutated receptors. Preclinical studies have shown that H3B-6545 demonstrates significant anti-tumor activity in models that are resistant to fulvestrant and CDK4/6 inhibitors.[1]

Q3: What are the known mechanisms of acquired resistance to H3B-6545?

A3: As of the latest available data, specific mechanisms of acquired resistance to H3B-6545 in breast cancer cells have not been extensively characterized in published literature. The development of H3B-6545 anticipated potential resistance through mutations at the C530 covalent binding site, and it was designed to maintain potency even in this context.[3][4][5] However, potential mechanisms of acquired resistance could theoretically include:

• Alterations in drug metabolism or efflux: Increased expression of drug transporters could reduce the intracellular concentration of H3B-6545.

• Upregulation of bypass signaling pathways: Cancer cells might activate alternative growth factor receptor pathways (e.g., HER2, FGFR, EGFR) to circumvent the ERα blockade.

• Secondary mutations in ESR1: While designed to be broadly active, novel mutations that alter the conformation of the ligand-binding domain or interfere with the covalent binding could emerge.

• Epigenetic modifications: Changes in gene expression that promote cell survival and proliferation independent of ERα signaling.

Researchers investigating acquired resistance to H3B-6545 should consider comprehensive genomic and proteomic analyses of resistant cell lines or patient samples.

Q4: In which breast cancer cell lines is H3B-6545 expected to be most effective?

A4: H3B-6545 is expected to be most effective in estrogen receptor-positive (ER+) breast cancer cell lines. Its efficacy has been demonstrated in preclinical models with both wild-type ERα and various ESR1 mutations. Therefore, it would be suitable for use in common ER+ cell lines such as MCF-7 (wild-type ESR1) and T47D, as well as in models engineered to express specific ESR1 mutations (e.g., Y537S, D538G) to study resistance to other endocrine therapies.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Unexpectedly high cell viability after H3B-6545 treatment	Cell line is not ER-dependent.	Confirm ERα expression and estrogen-dependent growth of your cell line via Western blot and proliferation assays in estrogen-deprived media.
Incorrect drug concentration or instability.	Verify the concentration and stability of your H3B-6545 stock solution. Prepare fresh dilutions for each experiment.
Development of acquired resistance.	If cells were treated long-term, they might have developed resistance. Consider performing genomic sequencing to check for ESR1 mutations or analyzing key growth signaling pathways.
Inconsistent ERα degradation observed by Western blot	Insufficient treatment duration or drug concentration.	Perform a time-course and dose-response experiment to determine the optimal conditions for ERα degradation in your specific cell line.
Issues with antibody or blotting protocol.	Ensure your primary antibody for ERα is validated and use appropriate controls. Optimize your Western blot protocol for protein transfer and antibody incubation times.
High variability in in vivo xenograft studies	Inconsistent tumor engraftment or growth.	Ensure consistent cell numbers and injection techniques. Monitor animal health and tumor growth closely.
Suboptimal drug formulation or administration.	Follow the recommended formulation and administration route for H3B-6545 in animal models.[6] Ensure consistent dosing.

Quantitative Data Summary

Table 1: Preclinical Efficacy of H3B-6545 in Endocrine-Resistant Breast Cancer Models

Model	ESR1 Status	Resistance Profile	H3B-6545 Activity	Reference
Cell Line-Derived Xenografts	Wild-Type & Y537S	CDK4/6 inhibitor naïve	Superior anti-tumor activity compared to fulvestrant	[2]
Patient-Derived Xenografts (PDX)	Wild-Type & Y537S	CDK4/6 inhibitor resistant	Significant single-agent activity where fulvestrant failed	[2]
ST2056 PDX Model	Y537S	Endocrine-resistant	Superior to fulvestrant	[3]

Experimental Protocols

Protocol 1: Cell Viability Assay (Crystal Violet)

• Cell Seeding: Seed breast cancer cells in 96-well plates at a density of 5,000-10,000 cells per well in their recommended growth medium. Allow cells to adhere overnight.

• Drug Treatment: The following day, replace the medium with fresh medium containing various concentrations of H3B-6545 (e.g., 0.1 nM to 10 µM). Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plates for 5-7 days at 37°C in a humidified incubator with 5% CO2.

• Staining:

  • Gently wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash again with PBS.

  • Stain the cells with 0.5% crystal violet solution for 20 minutes at room temperature.

• Destaining and Quantification:

  • Thoroughly wash the plates with deionized water and allow them to air dry.

  • Solubilize the stain by adding 10% acetic acid or methanol (B129727) to each well.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle-treated control to determine the percentage of cell viability.

Protocol 2: Western Blot for ERα Degradation

• Cell Lysis:

  • Plate and treat cells with H3B-6545 as desired.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load the samples onto a polyacrylamide gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Use a loading control like β-actin or GAPDH to ensure equal protein loading.

Signaling Pathways and Workflows

Caption: Mechanism of H3B-6545 action on ERα signaling.

Caption: Workflow for investigating H3B-6545 resistance.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]

Technical Support Center: Optimizing H3B-6545 Concentration for Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the concentration of H3B-6545 for their cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of H3B-6545?

A1: H3B-6545 is a first-in-class, orally bioavailable selective estrogen receptor covalent antagonist (SERCA).[1] It selectively and irreversibly binds to cysteine 530 (C530) within the ligand-binding domain of both wild-type and mutant estrogen receptor alpha (ERα).[1][2] This covalent modification locks the receptor in an antagonistic conformation, thereby inhibiting ERα-mediated signaling pathways that are crucial for the proliferation and survival of ER-positive cancer cells.[1][2]

Q2: What is a good starting concentration range for H3B-6545 in my cell-based assay?

A2: A good starting point for determining the optimal H3B-6545 concentration is to perform a dose-response curve. Based on published data, the half-maximal growth inhibition (GI₅₀) values for H3B-6545 in various breast cancer cell lines are in the low nanomolar range. We recommend a starting concentration range of 0.1 nM to 100 nM. For initial experiments, you could test a logarithmic dilution series (e.g., 0.1, 1, 10, 100 nM).

Q3: How long should I treat my cells with H3B-6545?

A3: The optimal treatment duration depends on the specific assay and the biological question being addressed. For cell viability assays, a 72-hour incubation is a common starting point to observe significant effects on cell proliferation. For target engagement and downstream signaling pathway analysis (e.g., Western blot for ERα degradation or RT-qPCR for target gene expression), shorter time points (e.g., 4, 8, 24, 48 hours) may be more appropriate. A time-course experiment is recommended to determine the optimal incubation time for your specific experimental setup.

Q4: Should I use charcoal-stripped serum in my cell culture medium?

A4: Yes, it is highly recommended to use charcoal-stripped fetal bovine serum (FBS) in your cell culture medium when working with H3B-6545. Standard FBS contains endogenous hormones, including estrogens, which can activate ERα and compete with H3B-6545 for binding, potentially masking the inhibitory effects of the compound. Charcoal stripping removes these endogenous steroids, providing a more controlled experimental environment.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or weak effect of H3B-6545	Compound Degradation: H3B-6545 may be unstable in your cell culture medium or have degraded during storage.	- Prepare fresh stock solutions of H3B-6545 in DMSO for each experiment.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Store stock solutions at -80°C.
Suboptimal Concentration: The concentration range tested may be too low for your specific cell line.	- Perform a broader dose-response curve, extending the concentration range up to 1 µM.
Presence of Endogenous Hormones: Hormones in standard FBS may be activating ERα and competing with H3B-6545.	- Switch to charcoal-stripped FBS in your cell culture medium.
Low ERα Expression: Your cell line may have low or no expression of ERα.	- Confirm ERα expression in your cell line using Western blot or RT-qPCR.
Cell Seeding Density: Cell density can influence the apparent potency of a compound.	- Optimize cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.
High variability between replicates	Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates.	- Ensure thorough mixing of the cell suspension before and during plating.- Use a multichannel pipette for consistent dispensing.
Edge Effects: Evaporation from the outer wells of a plate can lead to increased compound concentration and affect cell growth.	- Avoid using the outer wells of the plate for experimental samples.- Fill the outer wells with sterile PBS or media to maintain humidity.
Inaccurate Pipetting: Errors in serial dilutions or compound addition.	- Calibrate your pipettes regularly.- Use fresh pipette tips for each dilution and addition.
Unexpected cell toxicity	Off-target Effects: At high concentrations, covalent inhibitors can sometimes exhibit off-target reactivity.	- Use the lowest effective concentration of H3B-6545 determined from your dose-response experiments.- Consider using a non-covalent ERα antagonist as a control to distinguish between target-specific and off-target effects.
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.	- Ensure the final DMSO concentration in your culture medium is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

Quantitative Data Summary

The following table summarizes the reported half-maximal growth inhibition (GI₅₀) values for H3B-6545 in various ER-positive breast cancer cell lines after a 72-hour treatment period.

Cell Line	ERα Status	H3B-6545 GI₅₀ (nM)
MCF7	Wild-type	0.3
T47D	Wild-type	5.2
CAMA-1	Wild-type	0.2
HCC1428	Wild-type	1.0
BT483	Wild-type	0.5

Experimental Protocols

Cell Viability Assay (e.g., using CellTiter-Glo®)

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well, clear-bottom, white-walled plate at a pre-determined optimal density in phenol (B47542) red-free medium supplemented with 10% charcoal-stripped FBS.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare a serial dilution of H3B-6545 in the appropriate cell culture medium.

  • Carefully remove the medium from the wells and add the medium containing the different concentrations of H3B-6545. Include a vehicle control (DMSO) at the same final concentration as the highest H3B-6545 concentration.

  • Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the normalized values against the logarithm of the H3B-6545 concentration and fit a dose-response curve to determine the GI₅₀ value.

Western Blot for ERα Degradation

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with the desired concentrations of H3B-6545 or vehicle control for the desired time points.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against ERα overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Image the blot and perform densitometric analysis. Normalize ERα band intensity to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: H3B-6545 covalently binds to ERα, inhibiting its signaling and leading to apoptosis.

Caption: Workflow for optimizing H3B-6545 concentration in cell-based assays.

Caption: H3B-6545 inhibits the ERα signaling pathway by preventing its activation.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating H3B-6545 Dose-Response Curves: A Technical Guide

Cambridge, MA - Researchers and drug development professionals working with H3B-6545, a first-in-class oral selective estrogen receptor covalent antagonist (SERCA), now have access to a dedicated technical support resource. This guide provides in-depth information on interpreting dose-response curves, troubleshooting common experimental issues, and understanding the unique mechanism of this potent anti-cancer agent. H3B-6545 is designed to inactivate both wild-type and mutant estrogen receptor alpha (ERα), a key driver in many breast cancers, by covalently binding to cysteine 530.

This technical support center offers detailed experimental protocols, quantitative data summaries, and visual aids to facilitate successful and accurate experimentation with H3B-6545.

Understanding the Dose-Response Relationship of H3B-6545

H3B-6545 demonstrates potent inhibition of cell growth in ERα-positive breast cancer cell lines. The dose-response curves generated from in vitro assays are crucial for determining key parameters such as the half-maximal growth inhibition (GI50).

Quantitative Data Summary: In Vitro Cell Line Activity

The following table summarizes the reported GI50 values for H3B-6545 across various breast cancer cell lines, showcasing its potent activity against both wild-type (WT) and mutant ERα.

Cell Line	ERα Status	GI50 (nM)
MCF7	WT	0.3-0.4
HCC1428	WT	1.0
BT483	WT	0.5
T47D	WT	5.2
CAMA-1	WT	0.2

Data sourced from MedchemExpress product information.

Experimental Protocol: Generating an H3B-6545 Dose-Response Curve via Cell Viability Assay

This protocol outlines a standard procedure for determining the dose-response curve of H3B-6545 in a selected breast cancer cell line (e.g., MCF7).

Objective: To determine the GI50 value of H3B-6545 by measuring cell viability across a range of concentrations.

Materials:

• H3B-6545 compound

• ERα-positive breast cancer cell line (e.g., MCF7)

• Appropriate cell culture medium and supplements

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader for luminescence detection

• DMSO (for compound dilution)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of H3B-6545 in culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically <0.1%).

• Treatment: Remove the overnight culture medium from the cells and add the medium containing the various concentrations of H3B-6545. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for a duration relevant to the cell line's doubling time (e.g., 72 hours).

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

troubleshooting H3B-6545 variability in xenograft studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential variability in xenograft studies involving H3B-6545. This guide is intended for researchers, scientists, and drug development professionals to enhance the reproducibility and reliability of their preclinical data.

Frequently Asked Questions (FAQs)

Q1: What is H3B-6545 and its mechanism of action?

H3B-6545 is an orally bioavailable, selective estrogen receptor covalent antagonist (SERCA).[1][2][3] It inactivates both wild-type and mutant estrogen receptor alpha (ERα) by covalently binding to a unique cysteine residue (C530).[1][2][4][5] This irreversible inhibition blocks the activity of ERα, which is a key driver of tumor growth in ER-positive breast cancer, leading to the inhibition of cancer cell proliferation and survival.[1] H3B-6545 has shown significant antitumor activity in xenograft models of ERα wild-type and mutant breast cancer, including those with the common Y537S mutation.[6][7][8]

Q2: What are the common ESR1 mutations, and how do they affect H3B-6545 efficacy?

Activating mutations in the estrogen receptor alpha gene (ESR1) are a common mechanism of acquired resistance to endocrine therapies.[5][9][10] The most frequently observed mutations are Y537S and D538G.[11] These mutations can lead to ligand-independent activation of the ERα pathway, rendering aromatase inhibitors ineffective.[5] H3B-6545 is designed to be effective against both wild-type and mutant ERα, including the Y537S and D538G mutations.[4][6][11] Clinical and preclinical data suggest that H3B-6545 demonstrates significant activity in models harboring these mutations.[6][8][11][12]

Q3: What are potential mechanisms of resistance to H3B-6545?

While H3B-6545 is designed to overcome common resistance mechanisms to other endocrine therapies, potential resistance to H3B-6545 could emerge. Based on its mechanism, theoretical resistance mechanisms might include:

• Alterations in the Covalent Binding Site: Mutations in the ERα C530 residue, the target of H3B-6545's covalent binding, could potentially confer resistance. However, H3B-6545 was developed to maintain potency even in the context of C530 mutations.[4][8]

• Bypass Signaling Pathways: Upregulation of alternative signaling pathways that can drive tumor growth independently of the ERα pathway could lead to resistance.

• Drug Efflux Pumps: Increased expression of drug efflux pumps could reduce the intracellular concentration of H3B-6545, thereby diminishing its efficacy.

Troubleshooting Guide for Variability in H3B-6545 Xenograft Studies

Variability in xenograft studies can arise from multiple factors. This guide provides a structured approach to troubleshooting common issues encountered during studies with H3B-6545.

Issue 1: Suboptimal or Inconsistent Tumor Growth Inhibition

Potential Cause	Troubleshooting Steps
Inappropriate Xenograft Model Selection	- Confirm ERα Expression and Status: Verify the expression of ERα (both wild-type and mutant forms) in your chosen cell line or patient-derived xenograft (PDX) model. H3B-6545's efficacy is dependent on ERα. - Assess Hormone Dependency: For ER-positive models, ensure appropriate estrogen supplementation, as tumor growth may be dependent on it.[13][14] Consider ovariectomizing mice and providing a consistent external source of estrogen to reduce variability from endogenous hormones.[14]
Drug Formulation and Administration Issues	- Ensure Proper Formulation: H3B-6545 is administered orally. Ensure the vehicle used for formulation is appropriate and consistent across all animals. - Consistent Dosing Schedule: Administer H3B-6545 at the same time each day to maintain consistent drug exposure.[13] - Accurate Dosing Technique: Ensure accurate oral gavage technique to prevent dosing errors and stress to the animals.
Pharmacokinetic Variability	- Animal Health: Monitor animal health closely, as underlying health issues can affect drug metabolism and exposure. - Consider Mouse Strain: Different mouse strains can have variations in drug metabolism. Ensure the use of a consistent and appropriate strain.

Issue 2: High Variability in Tumor Growth Within Treatment Groups

Potential Cause	Troubleshooting Steps
Inconsistent Tumor Implantation	- Standardize Cell Preparation: Ensure a consistent number of viable cells are injected for each animal. Use a consistent ratio of cells to Matrigel if applicable.[15] - Uniform Injection Site and Technique: Inject cells into the same anatomical location (e.g., mammary fat pad) for all animals to minimize variability in tumor take rate and growth.[13][15]
Animal Health and Husbandry	- Monitor for Health Issues: Illness or stress can impact tumor growth and drug response. Regularly monitor animal weight and overall health.[13][15] - Consistent Housing Conditions: Maintain consistent housing conditions (temperature, light cycle, diet) for all animals in the study.
Tumor Measurement Inconsistency	- Standardize Measurement Technique: Use calipers for consistent tumor volume measurements and have the same individual perform the measurements if possible to reduce inter-operator variability. The formula (Length x Width²)/2 is commonly used.[16] - Blinding: Whenever possible, the individual measuring the tumors should be blinded to the treatment groups.

Data Presentation

Table 1: Preclinical Efficacy of H3B-6545 in Xenograft Models

Model	ERα Status	H3B-6545 Dose	Route	Schedule	Outcome	Reference
MCF-7	Wild-type	1, 3, 10, 30 mg/kg	Oral	Once Daily	Dose-dependent tumor growth inhibition, superior to fulvestrant.	[2][17][18]
ST1799 PDX	Wild-type	3, 100 mg/kg	Oral	Once Daily	Significant tumor regressions, superior to tamoxifen (B1202) and fulvestrant.	[8]
ST941 PDX	Y537S	3, 10, 30, 100 mg/kg	Oral	Once Daily	Dose-dependent tumor growth inhibition.	[8]
ST2056 PDX	Y537S	Not specified	Oral	Once Daily	Superior antitumor activity compared to fulvestrant.	[13]

Table 2: Clinical Trial Data for H3B-6545 (450 mg QD)

Clinical Endpoint	All Patients (N=94)	Patients with Clonal Y537S Mutation (N=10)	Patients with Clonal D538G Mutation (N=19)	Reference
Objective Response Rate (ORR)	17%	30%	0%	[11]
Clinical Benefit Rate (CBR)	32%	60%	32%	[11]
Median Progression-Free Survival (PFS)	5.1 months	7.3 months	5.4 months	[11]

Experimental Protocols

Protocol 1: Cell Line-Derived Xenograft (CDX) Model Generation

• Cell Culture: Culture ER-positive breast cancer cells (e.g., MCF-7) in appropriate media supplemented with 10% FBS.[13]

• Cell Preparation: Harvest cells during the exponential growth phase. Wash cells with PBS and resuspend in a 1:1 mixture of serum-free media and Matrigel.[13][15]

• Implantation: Subcutaneously inject 1 x 10^7 cells in a volume of 0.2 mL into the mammary fat pad of 6-8 week old female immunodeficient mice (e.g., BALB/c nude).[13][15]

• Estrogen Supplementation: For estrogen-dependent models, implant a slow-release estrogen pellet (e.g., 0.72 mg, 90-day release) subcutaneously 3 days prior to cell implantation.[13][15]

• Tumor Monitoring: Monitor tumor growth by caliper measurements 2-3 times per week.

• Randomization: When tumors reach an average volume of 150-200 mm³, randomize mice into treatment and control groups.

Protocol 2: H3B-6545 Dosing and Administration

• Formulation: Prepare H3B-6545 in an appropriate vehicle for oral administration.

• Dosing: Administer H3B-6545 via oral gavage once daily at the desired dose.[13] The administration volume is typically 10 mL/kg of body weight.[13][15]

• Monitoring: Monitor animal body weight daily and tumor volume twice weekly.[13]

Visualizations

Caption: H3B-6545 Mechanism of Action

Caption: Troubleshooting Workflow for Xenograft Variability

Caption: Potential Resistance Mechanisms to H3B-6545

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. H3 Biomedicine initiates dosing in Phase I trial of breast cancer drug - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. ASCO – American Society of Clinical Oncology [asco.org]
• 12. researchgate.net [researchgate.net]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. H3 Biomedicine Presents Preclinical Data on Novel ERα Antagonist at San Antonio Breast Cancer Symposium - BioSpace [biospace.com]
• 18. researchgate.net [researchgate.net]

H3B-6545 toxicity and side effects in preclinical models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing H3B-6545 in preclinical models. The information is compiled from published preclinical and clinical studies to help anticipate and address potential experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common adverse events observed with H3B-6545 in preclinical models that might translate from clinical findings?

A1: While direct, comprehensive preclinical toxicology reports are not fully detailed in the provided literature, clinical trial data in humans can help anticipate potential findings in animal models. The most common treatment-related adverse events observed in patients include asymptomatic sinus bradycardia, gastrointestinal issues (diarrhea, nausea), fatigue, and anemia.[1][2] In a study with Japanese patients, rash was a notable side effect.[3][4] Therefore, in preclinical toxicology studies, it is crucial to monitor cardiovascular parameters (e.g., via telemetry), perform regular complete blood counts (CBCs), and conduct daily clinical observations for signs of lethargy, gastrointestinal distress, or skin abnormalities.

Q2: We are observing unexpected cardiac effects (bradycardia) in our animal models. Is this a known effect of H3B-6545?

A2: Yes, asymptomatic sinus bradycardia is the most common adverse event reported in human clinical trials, occurring in a high percentage of patients (93.9% in one study).[2][3] This suggests a potential on-target or off-target effect on cardiac rhythm. For preclinical studies, it is recommended to establish a baseline heart rate for each animal before dosing and to perform continuous or frequent electrocardiogram (ECG) monitoring, especially during the initial stages of treatment and at expected peak plasma concentrations (Tmax of 2-4 hours post-dose).[1]

Q3: Our in vivo xenograft study is showing less efficacy than expected. What are some potential reasons?

A3: Several factors could contribute to lower-than-expected efficacy:

• Drug Formulation and Administration: H3B-6545 is administered orally. Ensure the vehicle used for formulation is appropriate and that the compound is fully solubilized or suspended. Inconsistent dosing administration can lead to variability in exposure.

• Pharmacokinetics: H3B-6545 has a reported terminal half-life of 2.4 hours in rats and 4.0 hours in monkeys.[5][6] The dosing frequency in your model should be sufficient to maintain adequate target engagement. Consider performing satellite pharmacokinetic studies to confirm that plasma concentrations are within the therapeutic window.

• Model Resistance: The tumor model itself may have intrinsic or acquired resistance mechanisms. H3B-6545 is potent against wild-type and mutant ERα, including models resistant to fulvestrant (B1683766) and palbociclib.[3][7][8] However, if your model has developed resistance via pathways independent of ERα, efficacy may be limited.

• Target Expression: Confirm the expression and mutation status of ERα (ESR1) in your xenograft model. While H3B-6545 is effective against both wild-type and mutant forms, the level of dependence on the ERα pathway is critical.[9][10]

Q4: We are designing a toxicology study for H3B-6545. What specific parameters should we focus on?

A4: Based on clinical findings, the following should be prioritized:

• Cardiovascular: Continuous ECG monitoring for bradycardia and potential QT interval prolongation.[2][3]

• Hematology: Regular CBCs to monitor for anemia and effects on lymphocyte counts.[1][2]

• Dermatological: Daily skin observations for any signs of rash or maculopapular eruptions.[3]

• General Clinical Observations: Monitor for signs of fatigue, decreased appetite, and gastrointestinal issues like diarrhea.[1]

• Metabolism: H3B-6545 is primarily cleared via hepatic metabolism (CYP3A substrate).[6] Liver function tests (ALT, AST, bilirubin) should be included in clinical chemistry panels.

Quantitative Data from Preclinical and Clinical Studies

The following tables summarize key data points related to the H3B-6545 safety and pharmacokinetic profile.

Table 1: Pharmacokinetic Parameters of H3B-6545 in Preclinical Models

Species	Terminal Elimination Half-life	Bioavailability	Plasma Protein Binding	Reference
Rat	2.4 hours	Low to Moderate	99.5 - 99.8%	[5][6]
Monkey	4.0 hours	Low to Moderate	99.5 - 99.8%	[5][6]

Table 2: Summary of Common Treatment-Related Adverse Events (TRAEs) from Human Clinical Trials (Relevant for Preclinical Monitoring)

Adverse Event	Grade	Frequency (in various studies)	Reference
Sinus Bradycardia	Asymptomatic / Grade 1-2	>90% in one study; 34-35% Grade 1, 5% Grade 2 in others	[1][3][11][12]
Anemia	Grade ≥2	15.2% (Grade 3); 19-20% (Grade ≥2)	[3][11][13]
Nausea	Grade ≥2	17%	[12][13]
Fatigue	Grade ≥2	16%	[12][13]
Diarrhea	Grade ≥2	11-12%	[12][13]
Rash / Maculopapular Rash	All Grades	26.7% - 66.7% (in Japanese patients)	[2][3]
QT Interval Prolongation	Grade 3	One DLT reported at 450 mg	[2][3]
Lymphocyte Count Decrease	Grade 3	One TRAE reported	[1]

Experimental Protocols & Methodologies

1. In Vivo Xenograft Efficacy Studies

• Animal Models: Immunocompromised mice (e.g., NOD-SCID or nude mice) are typically used.

• Tumor Implantation: Breast cancer cells (e.g., MCF-7 for ERαWT) or patient-derived xenograft (PDX) fragments expressing wild-type or mutant ERα are implanted subcutaneously or orthotopically into the mammary fat pad.

• Dosing: Once tumors are established (e.g., 100-200 mm³), animals are randomized into vehicle control and treatment groups. H3B-6545 is administered orally, once daily (QD), at specified dose levels (e.g., 1-10 mg/kg).[5]

• Monitoring: Tumor volume is measured 2-3 times per week using calipers (Volume = 0.5 x Length x Width²). Body weight and general health are monitored regularly.

• Endpoint: The study may conclude when tumors in the control group reach a predetermined size, or after a fixed duration. Tumors can be harvested for pharmacodynamic analysis (e.g., Ki67 staining, ER target gene expression).[1]

2. Pharmacokinetic (PK) Studies

• Animal Models: Rats (e.g., Sprague-Dawley) and non-human primates (e.g., Cynomolgus monkeys) are used.[6]

• Administration: A single dose of H3B-6545 is administered via intravenous (IV) and oral (PO) routes in separate cohorts to determine bioavailability.

• Sample Collection: Blood samples are collected at multiple time points post-dose (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) into tubes containing an anticoagulant (e.g., K2-EDTA). Plasma is separated by centrifugation and stored at -80°C.

• Analysis: Plasma concentrations of H3B-6545 are quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Interpretation: PK parameters such as half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC) are calculated.[6]

Visualizations

Caption: Mechanism of Action of H3B-6545 as a Selective ERα Covalent Antagonist (SERCA).

Caption: General workflow for a preclinical toxicology study of an oral compound like H3B-6545.

References

• 1. ascopubs.org [ascopubs.org]
• 2. researchgate.net [researchgate.net]
• 3. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ASCO – American Society of Clinical Oncology [asco.org]
• 13. ascopubs.org [ascopubs.org]

Technical Support Center: H3B-6545 In Vivo Delivery and Troubleshooting

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming common challenges associated with the in vivo delivery of H3B-6545.

Frequently Asked Questions (FAQs)

Q1: What is H3B-6545 and what is its mechanism of action?

H3B-6545 is an orally available, selective estrogen receptor covalent antagonist (SERCA).[1][2] It works by selectively and covalently binding to a unique cysteine residue (C530) on the estrogen receptor alpha (ERα).[1][3][4] This binding inactivates both wild-type and mutant forms of ERα, thereby inhibiting the growth and survival of ERα-expressing cancer cells.[1][5] This covalent modification enforces a unique antagonist conformation, effectively shutting down the receptor's activity.[2][6]

Q2: What are the common delivery issues encountered with H3B-6545 in vivo?

The primary in vivo delivery challenge for H3B-6545, like many small molecule inhibitors, revolves around achieving adequate solubility and bioavailability to ensure consistent and effective exposure at the target site. While H3B-6545 is orally active, proper formulation is critical for successful in vivo experiments.[2][5]

Q3: Are there recommended formulations for in vivo use of H3B-6545?

Yes, several formulations have been developed to improve the solubility and delivery of H3B-6545 hydrochloride for in vivo studies. The choice of formulation may depend on the specific experimental design and animal model.

Troubleshooting Guide

Problem: Poor or inconsistent anti-tumor activity in xenograft models.

Possible Causes & Solutions:

• Suboptimal Formulation: The solubility of H3B-6545 can be a limiting factor. Ensure you are using a recommended and properly prepared formulation.

• Improper Administration: For oral gavage, ensure the compound is administered correctly to maximize absorption.

• Insufficient Dose: The dose may be too low to achieve the necessary therapeutic concentration in the tumor tissue.

• Metabolism: H3B-6545 is a substrate of CYP3A enzymes and is primarily cleared through hepatic metabolism.[7] The metabolic rate can vary between species and even individual animals.

Problem: Observed adverse effects in animal models.

Possible Causes & Solutions:

• High Dose: The administered dose may be approaching the maximum tolerated dose. Consider reducing the dose or the frequency of administration. In clinical trials, common adverse events included sinus bradycardia, rash, and QT prolongation.[8][9] While direct translation to animal models is not always possible, be observant for any signs of distress.

• Off-Target Effects: While H3B-6545 is selective for ERα, high concentrations could potentially lead to off-target effects.

Data Presentation

Table 1: In Vivo Formulations for H3B-6545 Hydrochloride [10]

Formulation	Composition	Preparation Notes
Formulation 1	10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline	Add co-solvents sequentially and mix well at each step. Results in a clear solution.
Formulation 2	10% DMSO + 90% (20% SBE-β-CD in Saline)	Prepare the 20% SBE-β-CD in saline first, then add the DMSO stock of H3B-6545.
Formulation 3	10% DMSO + 90% Corn Oil	Mix the DMSO stock solution with corn oil.

Table 2: Pharmacokinetic Parameters of H3B-6545 in Preclinical Models [7]

Species	Terminal Elimination Half-life	Bioavailability	Plasma Protein Binding
Rat	2.4 hours	Low to moderate	99.5-99.8%
Monkey	4.0 hours	Low to moderate	99.5-99.8%

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Xenograft Mouse Model [11]

• Animal Model: Use female athymic nude mice.

• Tumor Implantation: Implant ERα-positive breast cancer cells (e.g., MCF-7) subcutaneously. For some models, supplementation with estrogen pellets may be required to support initial tumor growth.[11]

• Tumor Growth and Randomization: Allow tumors to reach an average volume of approximately 200-300 mm³. Randomize animals into treatment and control groups based on tumor volume.

• Formulation Preparation: Prepare the H3B-6545 formulation as described in Table 1.

• Administration: Administer H3B-6545 orally once daily via gavage. The administration volume is typically 10 mL/kg of body weight.[11]

• Monitoring: Measure tumor volume and body weight twice per week. Monitor for any signs of toxicity.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, or at a specific time point.

Visualizations

Caption: Mechanism of action of H3B-6545 in inhibiting ERα signaling.

Caption: General experimental workflow for an in vivo efficacy study.

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. researchgate.net [researchgate.net]
• 7. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ASCO – American Society of Clinical Oncology [asco.org]
• 9. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. H3B-6545 Hydrochloride | estrogen receptor covalent antagonist | CAS# 2052132-51-9 | InvivoChem [invivochem.com]
• 11. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: H3B-6545 and C530 Mutations

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing H3B-6545, a selective estrogen receptor covalent antagonist (SERCA), particularly in the context of estrogen receptor alpha (ERα) C530 mutations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of H3B-6545?

H3B-6545 is an orally administered selective estrogen receptor covalent antagonist (SERCA).[1] It functions by selectively and covalently binding to a specific cysteine residue (Cysteine-530) within the ligand-binding domain of estrogen receptor alpha (ERα).[1][2] This irreversible binding inactivates both wild-type (WT) and mutant forms of ERα, leading to the inhibition of ERα-mediated signaling pathways that drive the growth and survival of ERα-expressing cancer cells.[1][2]

Q2: How do C530 mutations in ERα affect the efficacy of H3B-6545?

H3B-6545 was specifically developed to maintain its potency even when C530 mutations are present in ERα.[3][4] This was a key design improvement over its predecessor, H3B-5942, for which C530 mutations were a potential mechanism of resistance.[3][4] Preclinical studies have demonstrated that H3B-6545 effectively suppresses the proliferation of cancer cell lines expressing both wild-type ERα and ERα with C530 mutations.[5]

Q3: My cells with a known C530S mutation in ERα are showing unexpected resistance to H3B-6545. What could be the issue?

While H3B-6545 is designed to be effective against C530 mutations, several factors could contribute to unexpected resistance:

• Cell Line Integrity: Confirm the identity and purity of your cell line through short tandem repeat (STR) profiling to rule out contamination or misidentification.

• Compound Viability: Ensure the proper storage and handling of your H3B-6545 compound to maintain its activity. Degradation of the compound can lead to reduced efficacy.

• Off-Target Effects: Investigate the possibility of alternative signaling pathways being activated in your specific cell model, which could bypass the ERα inhibition by H3B-6545.

• Experimental Conditions: Double-check all experimental parameters, including seeding density, treatment duration, and media components, to ensure they align with established protocols.

Q4: Where can I find quantitative data on the efficacy of H3B-6545 against C530S mutant ERα?

The following tables summarize the growth inhibition (GI50) data for H3B-6545 in MCF7 breast cancer cell lines engineered to overexpress various forms of ERα.

Quantitative Data

Table 1: Proliferation GI50 of H3B-6545 in ERαWT and ERαY537S MCF7 cells with and without C530S mutation. [5]

Cell Line	ERα Status	H3B-6545 GI50 (nmol/L)
MCF7	ERαWT	0.3 ± 0.1
MCF7	ERαWT/C530S	0.3 ± 0.1
MCF7	ERαY537S	0.2 ± 0.0
MCF7	ERαY537S/C530S	0.2 ± 0.0

Experimental Protocols

Cell Viability Assay

This protocol outlines the steps for determining the effect of H3B-6545 on the proliferation of ERα-positive breast cancer cell lines.

Q5: What is a standard protocol for assessing cell viability in response to H3B-6545 treatment?

A common method is the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

Protocol:

• Cell Seeding:

  • Harvest and count MCF7 cells cultured in standard growth medium.

  • Seed the cells in a 96-well plate at a density of 2,000 to 5,000 cells per well in 100 µL of media.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of H3B-6545 in the appropriate cell culture medium.

  • Add the diluted compound to the designated wells. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for 6 days.

• CellTiter-Glo® Assay:

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the half-maximal growth inhibition (GI50) values by fitting the dose-response curves using appropriate software (e.g., GraphPad Prism).

Biochemical Assay for ERα Coactivator Recruitment

This protocol describes a method to assess the ability of H3B-6545 to inhibit the interaction between ERα and a coactivator peptide.

Q6: How can I biochemically assess the inhibitory effect of H3B-6545 on ERα coactivator binding?

The LanthaScreen™ TR-FRET ERα Coactivator Assay is a suitable method for this purpose.

Protocol:

• Reagent Preparation:

  • Prepare a 4X solution of the test compound (H3B-6545) and a known agonist (e.g., estradiol) in the appropriate assay buffer.

  • Prepare a 4X solution of the GST-tagged ERα ligand-binding domain (LBD) in cold assay buffer.

  • Prepare a 4X solution of the fluorescein-labeled coactivator peptide and the terbium-labeled anti-GST antibody in assay buffer.

• Assay Procedure (Antagonist Mode):

  • Add 5 µL of the 4X test compound solution to the wells of a 384-well assay plate.

  • Add 5 µL of the 4X ERα LBD solution to each well.

  • Incubate for 1 hour at room temperature.

  • Add 10 µL of the 4X agonist/fluorescein-coactivator peptide/terbium-anti-GST antibody mixture to each well.

  • Incubate for 1-5 hours at room temperature, protected from light.

• Data Acquisition:

  • Read the plate using a TR-FRET-compatible plate reader, measuring the emission at 520 nm and 495 nm following excitation at 340 nm.

• Data Analysis:

  • Calculate the 520/495 nm emission ratio.

  • Determine the IC50 values from the dose-response curves of the test compound.

Visualizations

Caption: H3B-6545 signaling pathway.

Caption: Key experimental workflows.

Caption: H3B-6545 and C530 mutation.

References

• 1. mcf7.com [mcf7.com]
• 2. Generation of ESR1 Y537S knock in MCF7 cell line [bio-protocol.org]
• 3. Tips for Quickly Master MCF7 Cell Culture and Gene Editing ! | Ubigene [ubigene.us]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: H3B-6545 Metabolism and Clearance in Hepatocytes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the metabolism and clearance of H3B-6545 in hepatocytes. This document includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary route of metabolism for H3B-6545 in hepatocytes?

A1: H3B-6545 is predominantly cleared through hepatic phase 1 metabolism. It is a substrate of the cytochrome P450 3A (CYP3A) enzyme subfamily.[1]

Q2: Have the metabolites of H3B-6545 been identified?

A2: Yes, nine metabolites of H3B-6545 have been identified in incubations with rat, monkey, and human hepatocytes. Importantly, none of these metabolites are unique to humans.[1]

Q3: Is glutathione (B108866) conjugation a significant clearance pathway for H3B-6545?

A3: No, the formation of glutathione-related conjugates of H3B-6545 has been found to be minimal in in vitro studies.[1]

Q4: What are the key pharmacokinetic parameters of H3B-6545 observed in preclinical species?

A4: In preclinical studies, H3B-6545 exhibited a terminal elimination half-life of 2.4 hours in rats and 4.0 hours in monkeys. It demonstrated low to moderate bioavailability.[1]

Q5: How is H3B-6545 analyzed in biological samples?

A5: A sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay has been developed for the determination of H3B-6545 in plasma samples. This method is used for pharmacokinetic studies and metabolite identification.[2]

Data on H3B-6545 Metabolism and Pharmacokinetics

Table 1: Summary of Preclinical Pharmacokinetic Parameters of H3B-6545

Parameter	Rat	Monkey
Terminal Elimination Half-life (t½)	2.4 hours	4.0 hours
Bioavailability	Low to Moderate	Low to Moderate
Plasma Protein Binding	99.5 - 99.8%	99.5 - 99.8%

Source: Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA)[1]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay using Suspension Cryopreserved Hepatocytes

This protocol is adapted from standard industry practices for assessing the metabolic stability of a compound.[3]

Materials:

• Cryopreserved human hepatocytes

• Williams' Medium E

• Hepatocyte Maintenance Supplement Pack (Serum-free)

• H3B-6545 stock solution (e.g., in DMSO)

• Positive control substrate (e.g., a compound with known metabolic instability)

• Negative control (heat-inactivated hepatocytes)

• 12-well non-coated plates

• Orbital shaker

• Incubator (37°C, 5% CO2)

• Acetonitrile (or other suitable quenching solvent)

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Prepare Incubation Medium by supplementing Williams' Medium E with the Hepatocyte Maintenance Supplement Pack. Warm to 37°C.

  • Thaw cryopreserved hepatocytes according to the supplier's instructions.

  • Determine hepatocyte viability and concentration using a suitable method (e.g., trypan blue exclusion).

  • Dilute the hepatocyte suspension to the desired final concentration (e.g., 0.5 x 10^6 viable cells/mL) in pre-warmed Incubation Medium.

  • Prepare the H3B-6545 working solution by diluting the stock solution in Incubation Medium to the desired final concentration (e.g., 1 µM). Ensure the final solvent concentration (e.g., DMSO) is low (typically ≤ 0.1%) to avoid cytotoxicity.

  • Prepare positive and negative controls. For the negative control, heat-inactivate a portion of the hepatocyte suspension.

• Incubation:

  • Add the H3B-6545 working solution to the wells of a 12-well plate.

  • Initiate the metabolic reaction by adding the hepatocyte suspension to the wells.

  • Place the plate on an orbital shaker in a 37°C, 5% CO2 incubator.

  • At predetermined time points (e.g., 0, 15, 30, 60, 90, 120 minutes), collect aliquots from the incubation wells.

• Sample Processing and Analysis:

  • Stop the metabolic reaction by adding a cold quenching solvent (e.g., acetonitrile) to the collected aliquots.

  • Centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining parent compound (H3B-6545).

• Data Analysis:

  • Plot the percentage of remaining H3B-6545 against time.

  • From the slope of the linear portion of the curve, calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Protocol 2: Metabolite Identification in Hepatocyte Incubations

This protocol outlines a general workflow for identifying metabolites of H3B-6545.

Materials:

• Same as Protocol 1

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Procedure:

• Incubation:

  • Follow the incubation procedure described in Protocol 1, typically using a longer incubation time to allow for sufficient metabolite formation.

• Sample Preparation:

  • After quenching the reaction, samples may require further processing such as solid-phase extraction (SPE) to concentrate the metabolites and remove interfering substances.

• LC-MS/MS Analysis:

  • Analyze the processed samples using a high-resolution mass spectrometer coupled with liquid chromatography.

  • Acquire data in both full scan mode to detect potential metabolites and in product ion scan mode to obtain fragmentation patterns of the parent drug and its metabolites.

• Data Analysis and Structure Elucidation:

  • Compare the full scan mass spectra of samples from different time points to identify peaks that increase in intensity over time, indicating metabolite formation.

  • Determine the mass difference between the parent drug and potential metabolites to hypothesize the type of metabolic transformation (e.g., oxidation, hydroxylation, glucuronidation).

  • Analyze the fragmentation patterns of the metabolites and compare them to the fragmentation pattern of the parent drug to aid in structural elucidation.[2]

Troubleshooting Guide

Table 2: Troubleshooting Common Issues in Hepatocyte Metabolism Assays

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cell Viability Post-Thaw	Improper thawing technique (e.g., too slow or too fast).	Follow the supplier's thawing protocol precisely. Thaw vials quickly in a 37°C water bath until a small ice crystal remains.
Sub-optimal thawing medium.	Use the recommended thawing and plating media from the hepatocyte supplier.
Rough handling of cells.	Handle hepatocytes gently. Avoid vigorous pipetting or vortexing.
Low Attachment Efficiency (for plated assays)	Poor quality of collagen-coated plates.	Use high-quality, pre-coated plates from a reputable supplier.
Incorrect seeding density.	Optimize the seeding density for your specific hepatocyte lot.
Insufficient attachment time.	Allow sufficient time for hepatocytes to attach before starting the experiment (typically several hours to overnight).
High Variability Between Replicates	Inconsistent cell density in wells.	Ensure the hepatocyte suspension is homogenous before dispensing into wells by gentle swirling.
Pipetting errors.	Use calibrated pipettes and ensure accurate and consistent pipetting technique.
Edge effects on the plate.	Avoid using the outer wells of the plate, or fill them with media to maintain humidity.
No or Very Low Metabolism of H3B-6545	Low metabolic activity of the hepatocyte lot.	Use a new lot of hepatocytes with certified metabolic activity. Include a positive control with a known high-clearance compound to verify cell functionality.
H3B-6545 concentration is too high (substrate inhibition).	Test a range of H3B-6545 concentrations to determine the optimal concentration for linear metabolism.
Incorrect incubation conditions (temperature, CO2).	Ensure the incubator is properly calibrated and maintained at 37°C and 5% CO2.
Unexpected Metabolite Profile	Contamination of the sample or reagents.	Use sterile techniques and high-purity reagents.
Instability of H3B-6545 in the incubation medium.	Run a control incubation of H3B-6545 in medium without hepatocytes to assess its chemical stability.

Source: Adapted from general troubleshooting guides for hepatocyte assays.[4]

Visualizations

Caption: Experimental workflow for H3B-6545 metabolism studies in hepatocytes.

Caption: Proposed metabolic pathways of H3B-6545 in human hepatocytes.

References

• 1. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and metabolism of H3B-6545, a selective estrogen receptor covalent antagonist, in dog plasma by liquid chromatography combined with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Hepatocytes Troubleshooting Tips | Thermo Fisher Scientific - US [thermofisher.com]

minimizing H3B-6545 degradation in experimental setups

Welcome to the technical support center for H3B-6545, a selective estrogen receptor covalent antagonist (SERCA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing degradation of H3B-6545 in experimental setups and to offer troubleshooting support for common issues.

Frequently Asked Questions (FAQs)

Q1: What is H3B-6545 and what is its mechanism of action?

A1: H3B-6545 is an orally available, selective and covalent antagonist of estrogen receptor alpha (ERα).[1][2] It belongs to a class of compounds known as SERCAs. Its mechanism of action involves selectively and covalently binding to a unique cysteine residue (C530) within the ligand-binding domain of ERα.[2] This irreversible binding inactivates both wild-type and mutant forms of ERα, thereby inhibiting the growth and survival of ERα-expressing cancer cells.[1][2]

Q2: What are the primary applications of H3B-6545 in research?

A2: H3B-6545 is primarily used in preclinical and clinical research for the treatment of metastatic ER-positive, HER2-negative breast cancer.[2][3] It is a valuable tool for studying ERα signaling pathways and for investigating mechanisms of resistance to other endocrine therapies.[3] H3B-6545 has shown potent antitumor activity in various xenograft models, including those resistant to standard-of-care treatments like fulvestrant.[2][4]

Q3: What are the known stability concerns for H3B-6545?

A3: While specific degradation kinetics for H3B-6545 are not extensively published, its chemical structure, which includes an indazole ring and an acrylamide (B121943) warhead, suggests potential stability issues. Indazole derivatives can be susceptible to photodegradation, oxidation, and hydrolysis under acidic or basic conditions.[1] The acrylamide group is a Michael acceptor and can react with nucleophiles, such as thiols (e.g., glutathione) present in cell culture media or cell lysates.[5][6]

Q4: How should H3B-6545 be stored?

A4: For optimal stability, H3B-6545 powder should be stored at -20°C for long-term storage (up to 3 years).[7] Stock solutions in a suitable solvent like DMSO should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[7] It is advisable to use freshly prepared solutions for experiments whenever possible to minimize the impact of any potential degradation.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

Possible Causes and Solutions:

• Degradation in Aqueous Media: H3B-6545 may degrade in aqueous cell culture media over time, especially at physiological pH and temperature.

• Reaction with Media Components: The acrylamide warhead of H3B-6545 can react with nucleophilic components in the media, such as glutathione (B108866) present in fetal bovine serum (FBS).

• Precipitation: The compound may precipitate out of solution at the final working concentration.

Troubleshooting Steps:

• Perform a Time-Course Stability Study: Incubate H3B-6545 in your specific cell culture medium at 37°C for various durations (e.g., 0, 2, 6, 12, 24 hours) and then test its activity in a short-term assay. A decrease in potency over time suggests instability.

• Minimize Incubation Time: Reduce the pre-incubation time of the compound in the media before adding it to the cells.

• Prepare Fresh Dilutions: Always prepare fresh working solutions of H3B-6545 from a frozen stock solution immediately before each experiment.

• Assess Solubility: Visually inspect the media for any signs of precipitation after adding H3B-6545. If precipitation is suspected, consider using a lower final concentration or a different formulation if possible.

Hypothetical Stability Data in Cell Culture Medium (MCF-7 medium + 10% FBS at 37°C)

Time (hours)	Remaining Intact H3B-6545 (%)
0	100
2	95
6	85
12	70
24	55

Issue 2: High variability in in vitro kinase/binding assay results.

Possible Causes and Solutions:

• pH-dependent Hydrolysis: The indazole core of H3B-6545 may be susceptible to hydrolysis at non-neutral pH.

• Temperature Sensitivity: Prolonged incubation at elevated temperatures can accelerate degradation.

• Light Exposure: Indazole derivatives can undergo photodegradation upon exposure to UV or even ambient light.[1]

• Solvent Instability: While generally stable in DMSO, repeated freeze-thaw cycles or prolonged storage at room temperature can lead to degradation.

Troubleshooting Steps:

• Optimize Buffer pH: If your assay allows, test the stability of H3B-6545 in buffers with different pH values to find the optimal condition.

• Control Temperature and Time: Minimize the duration of incubation at higher temperatures. For covalent inhibitors, it's crucial to standardize the pre-incubation time between the inhibitor and the enzyme to ensure consistent results.[2]

• Protect from Light: Prepare and handle H3B-6545 solutions in a dark environment or by using amber-colored tubes and plates.

• Proper Solvent Handling: Aliquot stock solutions to avoid multiple freeze-thaw cycles. Ensure DMSO is of high purity and anhydrous.

Hypothetical Stability Data of H3B-6545 in Different Buffers (24h incubation)

Buffer	pH	Temperature	Light Condition	Remaining Intact H3B-6545 (%)
Phosphate	7.4	37°C	Ambient	88
Phosphate	7.4	37°C	Dark	95
Acetate	5.0	37°C	Dark	98
Tris	8.5	37°C	Dark	80
Phosphate	7.4	4°C	Dark	99

Experimental Protocols

Protocol 1: In Vitro ERα Covalent Binding Assay

This protocol is designed to assess the time-dependent covalent binding of H3B-6545 to purified ERα.

Materials:

• Recombinant human ERα protein

• H3B-6545

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM KCl, 1 mM EDTA, 1 mM DTT

• Stop Solution: 8 M Guanidine Hydrochloride

• LC-MS/MS system

Procedure:

• Prepare a stock solution of H3B-6545 in 100% DMSO.

• Dilute the ERα protein to a final concentration of 1 µM in the assay buffer.

• Add H3B-6545 to the ERα solution to a final concentration of 10 µM. Include a vehicle control (DMSO only).

• Incubate the reaction mixture at room temperature, protected from light.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the reaction and quench it by adding 10 volumes of the stop solution.

• Analyze the samples by LC-MS/MS to determine the percentage of ERα that is covalently modified by H3B-6545.

Protocol 2: Cell-Based ERα Activity Assay (E-Screen Assay)

This protocol measures the effect of H3B-6545 on the proliferation of ERα-positive breast cancer cells (e.g., MCF-7).

Materials:

• MCF-7 cells

• Experimental Medium: Phenol red-free DMEM supplemented with 10% charcoal-stripped FBS.

• H3B-6545

• 17β-Estradiol (E2)

• Cell proliferation reagent (e.g., MTT, PrestoBlue)

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells/well in the experimental medium and allow them to attach overnight.

• Prepare serial dilutions of H3B-6545 in the experimental medium.

• Pre-treat the cells with the H3B-6545 dilutions or vehicle control (DMSO) for 2 hours.

• Add E2 to a final concentration of 1 nM to all wells except for the vehicle control wells to stimulate proliferation.

• Incubate the plate for 5-7 days at 37°C in a humidified incubator with 5% CO2.

• Measure cell proliferation using a suitable reagent according to the manufacturer's instructions.

• Plot the H3B-6545 concentration versus cell viability to determine the IC50 value.

Visualizations

Caption: ERα Signaling Pathway and Inhibition by H3B-6545.

Caption: General Experimental Workflow for H3B-6545.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tnoncology.com [tnoncology.com]
• 4. researchgate.net [researchgate.net]
• 5. Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: Addressing H3B-6545-Induced Bradycardia in Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter bradycardia in animal models during non-clinical studies of H3B-6545. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: Is bradycardia an expected effect of H3B-6545 administration in vivo?

A1: Yes, based on clinical data in humans, sinus bradycardia is a very common treatment-emergent adverse event associated with H3B-6545. In a Phase I study, sinus bradycardia was observed in 93.9% of patients. Another study reported sinus bradycardia in 44.4% of patients, with the majority of cases being asymptomatic (Grade 1) and a smaller percentage being symptomatic but not requiring intervention (Grade 2). Therefore, it is reasonable to anticipate bradycardia in animal models being administered H3B-6545.

Q2: What is the likely severity of H3B-6545-induced bradycardia in animal models?

Q3: What is the mechanism of H3B-6545-induced bradycardia?

A3: The precise mechanism by which H3B-6545, a selective estrogen receptor α (ERα) covalent antagonist, induces bradycardia has not been fully elucidated in the available literature. Estrogen receptors are known to be present in cardiovascular tissues and can influence autonomic tone and cardiac electrophysiology. It is hypothesized that the potent antagonism of ERα by H3B-6545 may disrupt these homeostatic mechanisms, leading to a decrease in heart rate. Further research is needed to determine the exact signaling pathways involved.

Troubleshooting Guide

Issue 1: Significant drop in heart rate observed after H3B-6545 administration.

Troubleshooting Steps:

• Confirm the Finding: Immediately re-measure the heart rate to rule out technical error (e.g., poor electrode contact, movement artifact).

• Assess Animal Welfare: Observe the animal for any clinical signs of distress, such as changes in respiration, posture, or activity level.

• Review Experimental Protocol:

  • Dose Calculation: Double-check all dose calculations, stock solution concentrations, and administration volumes to rule out an overdose.

  • Anesthesia: The type and depth of anesthesia can significantly impact cardiovascular parameters. Anesthetics can have cardiodepressant effects that may be potentiated by H3B-6545. Note that in rodent studies, heart rate is steeply and positively correlated with systolic function, and anesthesia generally causes bradycardia.

• Consider Intervention (if ethically approved and part of the study plan): For severe or symptomatic bradycardia, administration of an anticholinergic agent like atropine (B194438) may be considered to counteract the effect. This should be a pre-approved part of the experimental protocol.

Issue 2: How to design a study to mitigate or reverse H3B-6545-induced bradycardia?

Approach:

A pilot study could be designed to evaluate the efficacy of an anticholinergic agent in preventing or reversing H3B-6545-induced bradycardia.

• Pre-treatment: Administer the potential reversal agent (e.g., atropine) prior to H3B-6545 to assess its ability to prevent the onset of bradycardia.

• Post-treatment: Administer the reversal agent after H3B-6545 has induced a stable bradycardia to evaluate its rescue potential.

Continuous monitoring of heart rate and other cardiovascular parameters is crucial throughout such a study.

Data Presentation

Table 1: Incidence of Sinus Bradycardia in Human Clinical Trials of H3B-6545

Study Population	H3B-6545 Dose	Incidence of Sinus Bradycardia (Any Grade)	Incidence of Grade ≥3 Sinus Bradycardia	Citation(s)
Japanese women with ER+/HER2- mBC	300 mg & 450 mg QD	93.9%	0%
Women with ER+/HER2- advanced BC	450 mg QD	44.4%	0%
Women with ER+/HER2- mBC	450 mg QD	39% (34% Grade 1, 5% Grade 2)	0%

mBC: metastatic breast cancer; QD: once daily

Experimental Protocols

Protocol 1: Cardiovascular Monitoring in Rodent Models

This protocol outlines a method for continuous cardiovascular monitoring in rodents administered H3B-6545.

Objective: To assess the effect of H3B-6545 on heart rate and other cardiovascular parameters.

Materials:

• H3B-6545 formulated in an appropriate vehicle

• Animal model (e.g., mouse, rat)

• Surgical tools for telemetry implantation

• Telemetry system for continuous ECG and blood pressure monitoring

• Anesthesia (e.g., isoflurane)

• Data acquisition and analysis software

Methodology:

• Animal Acclimation: Acclimate animals to the housing and experimental conditions to minimize stress-induced cardiovascular changes.

• Telemetry Implantation:

  • Anesthetize the animal following approved institutional guidelines.

  • Surgically implant a telemetry transmitter (e.g., into the peritoneal cavity) with the blood pressure catheter placed in the carotid or femoral artery and ECG leads positioned subcutaneously.

  • Allow for a post-surgical recovery period of at least one week.

• Baseline Data Collection: Record baseline cardiovascular data for at least 24 hours prior to H3B-6545 administration to establish a diurnal rhythm and stable baseline.

• H3B-6545 Administration: Administer H3B-6545 orally at the desired dose. Administer vehicle to a control group.

• Post-Dose Monitoring: Continuously monitor heart rate, blood pressure, and ECG for a pre-determined period (e.g., 24-72 hours) post-dosing.

• Data Analysis: Analyze the telemetry data to determine the magnitude and duration of any changes in heart rate and other cardiovascular parameters compared to baseline and the vehicle control group.

Protocol 2: Echocardiographic Assessment of Cardiac Function in Mice

This protocol provides a non-invasive method to assess cardiac function.

Objective: To evaluate changes in cardiac structure and function following H3B-6545 treatment.

Materials:

• High-frequency ultrasound system with a small animal probe

• Anesthetized mouse on a heated platform

• ECG monitoring

• Depilatory cream

Methodology:

• Animal Preparation: Anesthetize the mouse (e.g., with isoflurane) and maintain a stable heart rate, as heart rate can significantly affect functional measurements. Remove chest hair using depilatory cream.

• Image Acquisition:

  • Position the mouse in supine or left lateral decubitus position.

  • Acquire 2D images in both parasternal long-axis and short-axis views.

  • Acquire M-mode images from the short-axis view at the level of the papillary muscles.

  • If available, use Doppler imaging to assess blood flow across the mitral and aortic valves.

• Measurements and Analysis:

  • From the M-mode images, measure left ventricular internal dimensions at end-diastole (LVIDd) and end-systole (LVIDs), as well as wall thicknesses.

  • Calculate functional parameters such as fractional shortening (FS%) and ejection fraction (EF%).

  • Assess for any wall motion abnormalities.

• Comparison: Compare measurements from H3B-6545-treated animals to those from vehicle-treated controls.

Visualizations

H3B-6545 Technical Support Center: Navigating In Vitro to In Vivo Correlation Challenges

Welcome to the technical support center for H3B-6545, a first-in-class oral selective estrogen receptor covalent antagonist (SERCA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions regarding the experimental use of H3B-6545, with a special focus on the challenges of correlating in vitro and in vivo findings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of H3B-6545?

H3B-6545 is a selective and covalent antagonist of Estrogen Receptor Alpha (ERα).[1] It inactivates both wild-type and mutant ERα by specifically binding to a cysteine residue (C530) that is unique to ERα and not present in other nuclear hormone receptors.[2][3] This covalent modification enforces an antagonist conformation, thereby inhibiting ERα activity and suppressing the growth of ERα-expressing cancer cells.[2][3]

Q2: What are the reported in vitro potencies of H3B-6545 in breast cancer cell lines?

H3B-6545 has demonstrated potent anti-proliferative activity in various ERα-positive breast cancer cell lines. The reported GI50 values (the concentration causing 50% growth inhibition) are in the nanomolar range.

Q3: How does the in vivo efficacy of H3B-6545 in preclinical models compare to its in vitro potency?

Preclinical studies in xenograft models have shown that H3B-6545 exhibits significant single-agent antitumor activity.[2][3] Notably, it has demonstrated superior efficacy compared to the standard-of-care agent fulvestrant (B1683766) in both wild-type and ESR1-mutant xenograft models.[2][3] While a direct quantitative correlation between in vitro GI50 values and in vivo tumor growth inhibition at specific doses is complex, the potent in vitro activity translates to robust in vivo anti-tumor effects.

Q4: What are the common challenges when correlating in vitro and in vivo results for covalent inhibitors like H3B-6545?

Correlating in vitro potency with in vivo efficacy for covalent inhibitors can be challenging due to several factors:

• Pharmacokinetics and Metabolism: The in vivo bioavailability, distribution, metabolism, and excretion (ADME) of H3B-6545 can significantly influence its effective concentration at the tumor site.[4] H3B-6545 has a terminal elimination half-life of 2.4 hours in rats and 4.0 hours in monkeys and exhibits low to moderate bioavailability.[4] It is primarily cleared through hepatic metabolism by CYP3A enzymes.[4]

• Target Engagement and Occupancy: The covalent nature of H3B-6545 means that target inhibition is prolonged beyond the drug's plasma half-life.[5] Therefore, understanding the rate of target engagement and the level of ERα occupancy in the tumor is more critical than just the plasma concentration.

• Tumor Microenvironment: The in vivo tumor microenvironment, including factors like tumor vascularization, hypoxia, and interactions with stromal cells, can impact drug delivery and cellular response in ways not captured by in vitro 2D cell culture models.

• Off-Target Effects: While H3B-6545 is highly selective for ERα, the potential for off-target covalent interactions in a complex in vivo system, although minimized by design, should be considered.[6]

Troubleshooting Guides

Issue 1: Observed in vivo efficacy is lower than anticipated based on in vitro potency.

Possible Causes and Troubleshooting Steps:

• Suboptimal Drug Exposure in the Tumor:

  • Verify Dosing and Formulation: Ensure the correct dose was administered and that the formulation is appropriate for oral gavage in the chosen animal model.

  • Pharmacokinetic Analysis: Conduct a pilot pharmacokinetic study to measure plasma and tumor concentrations of H3B-6545 to confirm adequate exposure. The reported oral bioavailability is low to moderate, so absorption can be a factor.[4]

  • Consider P-glycoprotein (P-gp) Efflux: Investigate if the tumor model expresses high levels of drug efflux pumps like P-gp, which could limit intracellular drug accumulation.

• Issues with the In Vivo Model:

  • Tumor Model Selection: Ensure the chosen xenograft model is appropriate and well-characterized for ERα dependency. For MCF-7 xenografts, estrogen supplementation is crucial for tumor growth.[7][8]

  • Estrogen Supplementation: For estrogen-dependent models like MCF-7, verify the method and dose of estrogen supplementation (e.g., estradiol (B170435) pellets or injectable estradiol valerate).[7][9][10] Inconsistent estrogen levels can lead to variable tumor growth and response.

  • Tumor Heterogeneity: Consider the possibility of intra-tumor heterogeneity, where a subpopulation of ERα-negative or less-dependent cells may be driving resistance.

• Discrepancies between 2D and 3D Growth:

  • 3D Culture Models: In vitro experiments in 3D culture systems (e.g., spheroids) may better recapitulate the in vivo cellular environment and provide a more predictive measure of in vivo response.[11]

Issue 2: High variability in tumor response among animals in the same treatment group.

Possible Causes and Troubleshooting Steps:

• Inconsistent Drug Administration:

  • Gavage Technique: Ensure consistent and accurate oral gavage technique to minimize variability in drug delivery.

• Variable Drug Metabolism:

  • Animal Strain: Be aware of potential inter-animal variability in drug metabolism, which can be more pronounced in certain outbred rodent stocks.

• Inconsistent Tumor Establishment:

  • Cell Implantation: Standardize the cell implantation procedure, including the number of cells, injection site (orthotopic mammary fat pad is often preferred for breast cancer models), and the use of Matrigel to support initial tumor take.[7][8][12]

  • Tumor Size at Treatment Start: Randomize animals into treatment groups based on tumor volume to ensure a similar average tumor size at the start of the study.

Data Presentation

Table 1: In Vitro Anti-proliferative Activity of H3B-6545 in ERα-Positive Breast Cancer Cell Lines

Cell Line	ERα Status	GI50 (nM)
MCF-7	Wild-type	Data not explicitly provided in search results
T-47D	Wild-type	Data not explicitly provided in search results
CAMA-1	Wild-type	Data not explicitly provided in search results
Other relevant cell lines	Specify mutant status	Populate with available data

Note: While the search results confirm potent nanomolar activity, specific GI50 values for each cell line were not consistently found across the provided search snippets. Researchers should refer to the primary publications for detailed quantitative data.

Table 2: Preclinical In Vivo Efficacy of H3B-6545 in Xenograft Models

Xenograft Model	ERα Status	Treatment	Dosing Schedule	Tumor Growth Inhibition (%)	Reference
MCF-7	Wild-type	H3B-6545	Oral, once daily	Superior to fulvestrant	[2]
Patient-Derived Xenograft (PDX)	Y537S Mutant	H3B-6545	Oral, once daily	Superior to fulvestrant	[2]
Palbociclib-resistant PDX	Wild-type	H3B-6545	Oral, once daily	Significant activity	[2][3]
Palbociclib-resistant PDX	Y537S Mutant	H3B-6545	Oral, once daily	Significant activity	[2][3]

Note: Specific percentages of tumor growth inhibition are not consistently provided in the search results. The table reflects the qualitative superiority and significant activity reported.

Table 3: Clinical Efficacy of H3B-6545 in ER+, HER2- Advanced Breast Cancer

Clinical Trial Phase	Patient Population	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR)	Median Progression-Free Survival (PFS)
Phase I/II	Heavily pretreated, including prior CDK4/6i	16.4%	39.7%	3.8 months
Phase I/II (ESR1 Y537S mutant)	Heavily pretreated	30.0%	-	-

Note: Clinical data is subject to ongoing trials and updates. Researchers should consult the latest clinical trial publications for the most current information.

Experimental Protocols

Key Experiment 1: In Vitro Cell Proliferation Assay

Objective: To determine the GI50 of H3B-6545 in ERα-positive breast cancer cell lines.

Methodology:

• Cell Culture: Culture ERα-positive breast cancer cells (e.g., MCF-7, T-47D) in their recommended growth medium supplemented with fetal bovine serum and antibiotics.

• Seeding: Seed cells in 96-well plates at a density that allows for logarithmic growth over the course of the experiment.

• Treatment: After allowing cells to attach overnight, treat them with a serial dilution of H3B-6545 (e.g., from 0.1 nM to 10 µM) or vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a period that allows for multiple cell doublings (e.g., 5-7 days).

• Viability Assessment: Measure cell viability using a standard assay such as CellTiter-Glo®, MTT, or crystal violet staining.

• Data Analysis: Plot the percentage of cell growth inhibition against the log of H3B-6545 concentration and fit the data to a four-parameter logistic curve to determine the GI50 value.

Key Experiment 2: In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of H3B-6545 in an ERα-positive breast cancer xenograft model (e.g., MCF-7).

Methodology:

• Animal Model: Use immunocompromised female mice (e.g., nude or NSG mice).

• Estrogen Supplementation: One week prior to cell implantation, subcutaneously implant a slow-release 17β-estradiol pellet (e.g., 0.72 mg, 60-day release) to support the growth of estrogen-dependent tumors.[7] Alternatively, injectable estradiol valerate (B167501) can be used.[9][10]

• Cell Preparation: Harvest logarithmically growing MCF-7 cells and resuspend them in a mixture of serum-free medium and Matrigel (e.g., 1:1 ratio) at a concentration of 1-5 x 10^7 cells/mL.[7]

• Tumor Implantation: Inject 100-200 µL of the cell suspension subcutaneously or orthotopically into the mammary fat pad.

• Tumor Monitoring: Monitor tumor growth by caliper measurements twice weekly. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment groups.

• Drug Administration: Administer H3B-6545 orally once daily at the desired dose levels. The control group should receive the vehicle.

• Efficacy Evaluation: Continue treatment and tumor monitoring for the duration of the study. The primary endpoint is typically tumor growth inhibition.

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare.

Mandatory Visualizations

Caption: Mechanism of action of H3B-6545 as a covalent antagonist of ERα.

Caption: Troubleshooting workflow for H3B-6545 in vitro-in vivo correlation.

References

• 1. H3 Biomedicine Announces First Patient Dosed With H3B-6545 In Phase I Study In Breast Cancer - BioSpace [biospace.com]
• 2. researchgate.net [researchgate.net]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. international-pharma.com [international-pharma.com]
• 7. researchgate.net [researchgate.net]
• 8. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 9. ibbj.org [ibbj.org]
• 10. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice | Bentham Science [benthamscience.com]
• 11. Three-dimensional growth of breast cancer cells potentiates the anti-tumor effects of unacylated ghrelin and AZP-531 | eLife [elifesciences.org]
• 12. Local regulation of human breast xenograft models - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

H3B-6545 vs. Fulvestrant in ESR1 Mutant Models: A Comparative Guide

In the landscape of endocrine therapies for estrogen receptor-positive (ER+) breast cancer, the emergence of ESR1 mutations presents a significant clinical challenge, driving resistance to standard-of-care treatments. This guide provides a detailed comparison of H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), and fulvestrant (B1683766), an established selective estrogen receptor degrader (SERD), in preclinical and clinical models harboring ESR1 mutations.

Executive Summary

H3B-6545 demonstrates superior preclinical activity compared to fulvestrant in ESR1 mutant models, particularly those with the Y537S mutation.[1][2] This enhanced efficacy is attributed to its unique mechanism of covalent inactivation of both wild-type and mutant estrogen receptor alpha (ERα). Clinical data for H3B-6545 shows promising anti-tumor activity in heavily pretreated patients with ESR1 mutations. Fulvestrant, while effective in some ESR1 mutant settings, can be limited by acquired resistance. This guide will delve into the quantitative data, experimental methodologies, and mechanistic pathways that underpin these observations.

Data Presentation

Preclinical Efficacy in ESR1 Mutant Xenograft Models

Model	Drug	Dosing	Outcome	Reference
ERα Y537S Patient-Derived Xenograft (PDX)	H3B-6545	100 mg/kg, oral, once daily	Superior tumor growth inhibition compared to fulvestrant.	[1][2]
ERα Y537S PDX	Fulvestrant	5 mg/mouse, subcutaneous, once weekly	Less effective tumor growth inhibition compared to H3B-6545.	[2]
ERα WT/Y537S PDX (ST941)	H3B-6545	3, 10, 30, 100 mg/kg, oral, once daily	Dose-dependent tumor growth inhibition.	[2]
ERα WT/Y537S PDX (ST941)	Fulvestrant	5 mg/mouse, subcutaneous, once weekly	Inferior antitumor activity compared to H3B-6545.	[2]
Palbociclib-resistant ERα Y537S PDX	H3B-6545	30 mg/kg, oral, once daily	Significant antitumor activity.	[2]
Palbociclib-resistant ERα Y537S PDX	Fulvestrant	5 mg/mouse, subcutaneous, once weekly	Minimal antitumor activity.	[2]

Clinical Efficacy in Patients with ESR1 Mutations

Trial (Drug)	Patient Population	ESR1 Mutation Status	Key Efficacy Data	Reference
Phase I/II (H3B-6545)	Heavily pretreated ER+, HER2- metastatic breast cancer	Clonal Y537S mutation	Objective Response Rate (ORR): 32.1%	[3]
Phase I (H3B-6545)	Japanese patients with ER+, HER2- mBC	Mutant ESR1 (n=12)	Clinical Benefit Rate (CBR): 66.7% (1 PR)	[1]
SoFEA & EFECT (Fulvestrant)	HR+ metastatic breast cancer, progressed on nonsteroidal AI	ESR1 mutation detected	Median Progression-Free Survival (PFS): 3.9 months	[4][5]
PADA-1 (Fulvestrant + Palbociclib)	ER+, HER2- breast cancer progressing on AI + Palbociclib	Rising ESR1 mutation detected in blood	Median PFS after switching to Fulvestrant + Palbociclib: 11.9 months	[6][7]

Mechanism of Action

H3B-6545 is a first-in-class oral SERCA that inactivates both wild-type and mutant ERα by covalently binding to cysteine 530, a residue within the receptor's ligand-binding domain.[1] This irreversible binding enforces a unique antagonist conformation, effectively shutting down ER signaling.

Fulvestrant is a SERD that binds to ERα, leading to its degradation through the proteasomal pathway.[8] This reduces the overall levels of ERα in cancer cells. However, mutations in the ESR1 gene, such as Y537S and D538G, can confer resistance to fulvestrant by stabilizing the active conformation of the receptor.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. ESR1 Mutations and Overall Survival on Fulvestrant versus Exemestane in Advanced Hormone Receptor-Positive Breast Cancer: A Combined Analysis of the Phase III SoFEA and EFECT Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oncologynewscentral.com [oncologynewscentral.com]
• 7. ‘Switch to fulvestrant beneficial for breast cancer patients with ESR1 mutation’ < Hospital < Article - KBR [koreabiomed.com]
• 8. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase | PLOS One [journals.plos.org]

H3B-6545: A Comparative Efficacy Analysis Against Other Selective Estrogen Receptor Degraders (SERDs)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of H3B-6545, a novel covalent selective estrogen receptor (ER) antagonist, with other prominent selective estrogen receptor degraders (SERDs) used in the treatment of ER-positive (ER+) breast cancer. The information presented is based on available preclinical and clinical data, with a focus on quantitative comparisons and detailed experimental methodologies to aid in research and development decisions.

Mechanism of Action: A Covalent Approach

H3B-6545 distinguishes itself from other SERDs through its unique mechanism of action. It is a first-in-class oral selective ER covalent antagonist (SERCA) that inactivates both wild-type and mutant ERα by covalently binding to cysteine 530 (C530), a residue within the ERα ligand-binding domain.[1][2] This irreversible binding enforces a unique antagonist conformation, leading to potent and sustained inhibition of ERα activity.[1] In contrast, other SERDs like fulvestrant (B1683766), elacestrant (B1663853), camizestrant (B1654347), amcenestrant (B610687), and giredestrant (B1649318) are non-covalent antagonists that also promote the degradation of the estrogen receptor.

Preclinical Efficacy: Head-to-Head Comparisons

Preclinical studies have demonstrated the potent anti-tumor activity of H3B-6545, often showing superiority over the standard-of-care SERD, fulvestrant. In various ERα wild-type (WT) and mutant (MUT) patient-derived xenograft (PDX) models, H3B-6545 exhibited significant single-agent activity and surpassed fulvestrant in inhibiting tumor growth, particularly in models with the ERα Y537S mutation.[3][4][5] Furthermore, H3B-6545 has shown efficacy in models resistant to CDK4/6 inhibitors and fulvestrant.[3]

Clinical Efficacy: A Summary of Key Trial Data

The following tables summarize the clinical efficacy of H3B-6545 and other SERDs from key clinical trials. It is important to note that direct cross-trial comparisons should be made with caution due to differences in study populations, prior therapies, and trial designs.

Table 1: Clinical Efficacy of H3B-6545 in ER+, HER2- Advanced Breast Cancer

Clinical Trial	Patient Population	Treatment	Overall Response Rate (ORR)	Clinical Benefit Rate (CBR)	Median Progression-Free Survival (PFS)
Phase I/II (NCT03250676)	Heavily pretreated (median 3 prior therapies)	H3B-6545 (450 mg QD)	17% (in 72 response-evaluable patients)	41.5%	5.06 months
Patients with clonal Y537S ESR1 mutation	H3B-6545 (450 mg QD)	30%	-	-
Phase I (Japan - NCT04568902)	Heavily pretreated (median 3 prior therapies)	H3B-6545 (450 mg QD)	3.0%	33.3%	3.9 months
Patients with ESR1 mutation	H3B-6545 (450 mg QD)	1 PR (in 12 patients)	66.7%	-

Table 2: Comparative Clinical Efficacy of Other SERDs

Drug	Clinical Trial	Patient Population	Treatment	ORR	CBR	Median PFS
Fulvestrant	CONFIRM	Postmenopausal women with advanced BC, progressed on prior endocrine therapy	Fulvestrant 500 mg	-	-	6.5 months
FALCON	Postmenopausal women with locally advanced or metastatic ER+ BC, no prior hormonal therapy	Fulvestrant 500 mg	-	-	16.6 months
Elacestrant	EMERALD	ER+/HER2- advanced or metastatic BC, progressed on 1-2 lines of endocrine therapy including a CDK4/6i	Elacestrant	-	-	3.8 months (ESR1-mutated)
Camizestrant	SERENA-2	Postmenopausal women with advanced ER+/HER2- BC, progressed on prior endocrine therapy	Camizestrant 75 mg	15.7%	48.8% (at 24 wks)	7.2 months
Camizestrant 150 mg	20.3%	51.0% (at 24 wks)	7.7 months
Fulvestrant	11.5%	39.1% (at 24 wks)	3.7 months
Amcenestrant	AMEERA-1	Heavily pretreated, postmenopausal advanced or metastatic ER+ BC	Amcenestrant	8.5%	33.9%	-
AMEERA-3	ER+/HER2- aBC, progressed on ≤2 prior lines of ET	Amcenestrant	-	-	3.6 months
Treatment of Physician's Choice	-	-	3.7 months
Giredestrant	lidERA	ER+/HER2- early BC (adjuvant setting)	Giredestrant	-	-	30% reduction in risk of invasive disease recurrence or death vs. SOC

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental processes discussed, the following diagrams are provided in DOT language.

Caption: Mechanism of action of SERDs in an ER+ breast cancer cell.

Caption: General workflow for a preclinical patient-derived xenograft (PDX) study.

Experimental Protocols

Preclinical Studies

Cell Proliferation (MTT) Assay

• Cell Seeding: ER+ breast cancer cell lines (e.g., MCF-7) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours.

• Compound Treatment: Cells are treated with a range of concentrations of the SERD (e.g., H3B-6545, fulvestrant) or vehicle control for 72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours to allow for formazan (B1609692) crystal formation by viable cells.

• Solubilization and Measurement: The medium is removed, and DMSO is added to dissolve the formazan crystals. The absorbance is measured at 570 nm using a microplate reader. Cell viability is calculated as a percentage relative to the vehicle-treated control.

ERα Degradation (Western Blot) Assay

• Cell Treatment: ER+ breast cancer cells are treated with the SERD at various concentrations and for different durations.

• Cell Lysis: Cells are harvested and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for ERα, followed by a horseradish peroxidase-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The intensity of the ERα band is quantified and normalized to a loading control (e.g., GAPDH or β-actin).

In Vivo Patient-Derived Xenograft (PDX) Models

• Animal Model: Female immunodeficient mice (e.g., NOD-scid GAMMA or athymic nude mice) are used.

• Tumor Implantation: Fragments of ER+ human breast tumors (PDX) or cultured ER+ breast cancer cells (e.g., MCF-7) are implanted subcutaneously into the flank of the mice. For ER+ models, estrogen supplementation (e.g., estradiol (B170435) pellets) is often required to support initial tumor growth.

• Tumor Growth and Randomization: Tumor volumes are measured regularly with calipers. Once tumors reach a predetermined size (e.g., 150-200 mm³), mice are randomized into treatment and control groups.[6]

• Drug Administration: H3B-6545 and other oral SERDs are typically administered daily by oral gavage. Fulvestrant is administered via subcutaneous or intramuscular injection, often on a weekly or bi-weekly schedule.[7]

• Efficacy Evaluation: Tumor volume and mouse body weight are monitored throughout the study. The primary efficacy endpoint is typically tumor growth inhibition or regression. At the end of the study, tumors may be excised for pharmacodynamic biomarker analysis (e.g., ER levels, proliferation markers like Ki-67) via immunohistochemistry (IHC) or Western blot.

Clinical Trials

H3B-6545 (NCT03250676)

• Study Design: A Phase 1/2, multicenter, open-label trial. Phase 1 determined the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D). Phase 2 evaluated the efficacy of the RP2D.[8]

• Patient Population: Women with locally advanced or metastatic ER+, HER2- breast cancer who have progressed on standard therapies.[8]

• Intervention: H3B-6545 administered orally once daily. The RP2D was determined to be 450 mg.[8]

• Primary Endpoints: Phase 1: MTD and RP2D. Phase 2: Objective response rate (ORR).

• Secondary Endpoints: Duration of response (DoR), clinical benefit rate (CBR), progression-free survival (PFS), and overall survival (OS).

Elacestrant (EMERALD Trial - NCT03778931)

• Study Design: A Phase 3, randomized, open-label, active-controlled trial.[9]

• Patient Population: Postmenopausal women and men with ER+, HER2- advanced or metastatic breast cancer who had progressed after one or two prior lines of endocrine therapy, including a CDK4/6 inhibitor.[10]

• Intervention: Patients were randomized 1:1 to receive elacestrant (400 mg orally once daily) or standard of care (investigator's choice of fulvestrant or an aromatase inhibitor).[10]

• Primary Endpoints: PFS in all patients and in patients with ESR1 mutations.[11]

Camizestrant (SERENA-2 Trial - NCT04214288)

• Study Design: A Phase 2, randomized, open-label, multi-dose trial.[12]

• Patient Population: Postmenopausal women with ER+, HER2- advanced breast cancer who had progressed on at least one line of endocrine therapy.[12]

• Intervention: Patients were randomized to receive oral camizestrant at 75 mg or 150 mg daily, or fulvestrant 500 mg intramuscularly every 4 weeks.[13]

• Primary Endpoint: Investigator-assessed PFS.[12]

Amcenestrant (AMEERA-3 Trial - NCT04059484)

• Study Design: A Phase 2, randomized, open-label trial.[1]

• Patient Population: Patients with ER+/HER2– advanced breast cancer who progressed after no more than two previous lines of endocrine therapy.[1]

• Intervention: Patients were randomized 1:1 to amcenestrant or single-agent endocrine treatment of physician's choice.[1]

• Primary Endpoint: PFS by independent central review.[14]

Giredestrant (lidERA Trial - NCT04961996)

• Study Design: A Phase 3, randomized, open-label, multicenter study in the adjuvant setting.[15]

• Patient Population: Patients with medium- and high-risk stage I–III ER+/HER2– early breast cancer.[15]

• Intervention: Patients were randomized 1:1 to giredestrant (30 mg orally once daily) or physician's choice of standard adjuvant endocrine therapy (tamoxifen or an aromatase inhibitor).[15]

• Primary Endpoint: Invasive disease-free survival (IDFS).[16]

Conclusion

H3B-6545, with its unique covalent mechanism of action, has demonstrated promising preclinical and clinical activity in heavily pretreated patients with ER+, HER2- advanced breast cancer, including those with ESR1 mutations. While direct comparisons with other SERDs are challenging due to the variability in clinical trial designs, the available data suggest that H3B-6545 is a potent agent with a distinct profile. The ongoing clinical development of H3B-6545 and other next-generation oral SERDs will further clarify their respective roles in the evolving treatment landscape of ER+ breast cancer. The detailed experimental protocols provided in this guide are intended to facilitate a deeper understanding of the presented data and to support further research in this critical area of oncology drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Elacestrant (RAD1901) exhibits anti-tumor activity in multiple ER+ breast cancer models resistant to CDK4/6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Emerging principles for the development of resistance to antihormonal therapy: Implications for the clinical utility of fulvestrant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elacestrant in the treatment landscape of ER-positive, HER2-negative, ESR1-mutated advanced breast cancer: a contemporary narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Camizestrant reduced the risk of disease progression or death by 56% in patients with advanced HR-positive breast cancer with an emergent ESR1 tumor mutation in SERENA-6 Phase III trial [astrazeneca-us.com]
• 8. vjoncology.com [vjoncology.com]
• 9. Estrogen Down-regulator Fulvestrant Potentiates Antitumor Activity of Fluoropyrimidine in Estrogen-responsive MCF-7 Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Optimizing Early-stage Clinical Pharmacology Evaluation to Accelerate Clinical Development of Giredestrant in Advanced Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. benchchem.com [benchchem.com]
• 16. Pharmacodynamic imaging guides dosing of a selective estrogen receptor degrader - PMC [pmc.ncbi.nlm.nih.gov]

H3B-6545 Demonstrates Potent In Vivo Antitumor Activity in ER-Positive Breast Cancer Models, Outperforming Standard Therapies

Cambridge, MA - Preclinical in vivo studies have demonstrated the potent and superior antitumor activity of H3B-6545, a novel, oral selective estrogen receptor covalent antagonist (SERCA), in various models of estrogen receptor-positive (ER+) breast cancer, including those with ERα mutations.[1][2] These studies position H3B-6545 as a promising therapeutic agent, showing advantages over current standard-of-care treatments like fulvestrant (B1683766) and tamoxifen (B1202).[1][3]

H3B-6545 is a first-in-class SERCA that inactivates both wild-type and mutant estrogen receptor alpha (ERα) by covalently binding to a unique cysteine residue (C530).[2][4][5] This mechanism of action leads to potent inhibition of ERα activity and suppresses the proliferation of ERα-positive breast cancer cells.[2] In vivo studies have consistently shown its efficacy in reducing tumor growth in various xenograft models.

Superior Efficacy in Head-to-Head Comparisons

In a patient-derived xenograft (PDX) model of ERα wild-type (ERαWT) breast cancer (ST986), daily oral administration of H3B-6545 at 100 mg/kg resulted in significant tumor growth inhibition, proving superior to fulvestrant administered subcutaneously at 5 mg/mouse once weekly.[3] Similarly, in another ERαWT PDX model (ST1799), H3B-6545 at the same dose demonstrated greater antitumor activity than both tamoxifen (1 mg/mouse, three times a week subcutaneously) and fulvestrant (5 mg/mouse, once weekly subcutaneously).[3]

The superior performance of H3B-6545 is even more pronounced in models with ERα mutations, a common mechanism of acquired resistance to endocrine therapies. In a PDX model harboring the ERα Y537S mutation (ST941), H3B-6545 exhibited a dose-dependent antitumor response, with significant activity at doses of 10, 30, and 100 mg/kg, surpassing the efficacy of both tamoxifen and fulvestrant.[3]

Comparison with Other In Vivo Breast Cancer Therapies

While direct head-to-head in vivo comparisons with all alternatives are not extensively published, data from separate studies on other key breast cancer drugs provide a basis for objective assessment.

Drug	Class	Mechanism of Action	In Vivo Model(s)	Key In Vivo Findings	Reference
H3B-6545	SERCA	Covalently inactivates wild-type and mutant ERα.	MCF-7 xenograft, ERαWT and ERαMUT PDX models.	Superior antitumor activity compared to fulvestrant and tamoxifen in both wild-type and mutant ERα models.[1][3]	[1][2][3]
Fulvestrant	SERD	Binds to and degrades the estrogen receptor.	MCF-7 xenografts, ER+ PDX models.	Effective in reducing tumor growth in ER+ models.[6][7] Showed 88% tumor growth inhibition on day 40 in one MCF-7 xenograft study.[7]	[6][7][8]
Palbociclib (B1678290)	CDK4/6 Inhibitor	Inhibits cyclin-dependent kinases 4 and 6, leading to cell cycle arrest.	T47D (ER+) and MDA-MB-231 (TNBC) xenografts, TNBC PDX model.	Significantly inhibited primary tumor growth and bone metastasis in an ER+ model.[9] In combination with MLN0128, it drastically suppressed tumor growth in a TNBC PDX model.[10]	[9][10][11]
Everolimus	mTOR Inhibitor	Inhibits the mammalian target of rapamycin (B549165) (mTOR), a key kinase in cell growth and proliferation.	MDA-MB-468 (basal-like TNBC) and MCF-7 xenografts.	Demonstrated significant antitumor activity in a basal-like triple-negative breast cancer xenograft model.[12][13] Markedly inhibited tumor growth in an MCF-7 xenograft model.[14]	[12][13][14][15]

Experimental Protocols

H3B-6545 In Vivo Studies

• Animal Models: Mice bearing xenograft tumors from the ERαWT ST986 and ST1799 PDX models, and the ERαY537S/WT ST941 PDX model.[3] Another study utilized the MCF-7 xenograft model.[1]

• Drug Administration:

  • H3B-6545: Administered orally once daily at doses ranging from 3 to 100 mg/kg.[3]

  • Fulvestrant: Dosed subcutaneously once weekly at 5 mg/mouse.[3]

  • Tamoxifen: Dosed subcutaneously three times a week at 1 mg/mouse.[3]

• Efficacy Assessment: Tumor volume was measured, and data were represented as the mean tumor volume ± SEM. Statistical significance was assessed at specific time points during the study.[3]

Fulvestrant In Vivo Study

• Animal Model: Oophorectomized athymic mice with MCF7 cells injected into the dorsal mammary fat pads, supplemented with estradiol.[6]

• Drug Administration: Fulvestrant was administered subcutaneously at 5 mg/mouse every 3 days.[6]

• Efficacy Assessment: Tumor growth was measured by tumor area in vivo and tumor weight at the end of the treatment.[6]

Palbociclib In Vivo Study

• Animal Models: BALB/c nude mice with T47D (ER+) cells for a spontaneous metastasis model and MDA-MB-231 (TNBC) cells for a bone metastasis model.[9] A pRb-expressing TNBC patient-derived xenograft (PDX) model was also used.[10]

• Drug Administration: Continuous oral treatment.[9] Published dosages in various preclinical studies range from 25–150 mg/kg/day.[10]

• Efficacy Assessment: Primary tumor growth and the number of skeletal tumors were measured.[9] Tumor growth and the number of Ki67-positive cells were assessed in the PDX model.[10]

Everolimus In Vivo Study

• Animal Models: Mouse xenograft models using MDA-MB-468 (basal-like breast cancer) and MDA-MB-231 (non-basal-like breast cancer) cell lines, as well as an MCF-7 bearing mouse model.[13][14]

• Drug Administration: 10 mg/kg/day, three times per week for 3 weeks.[13]

• Efficacy Assessment: Tumor volumes were measured to assess growth inhibition.[13]

Signaling Pathways and Mechanisms of Action

The distinct mechanisms of action of H3B-6545 and its alternatives are crucial to understanding their efficacy profiles.

Caption: H3B-6545 covalently inactivates ERα, blocking downstream gene transcription.

Caption: Fulvestrant binds to and promotes the degradation of the estrogen receptor.

Caption: Palbociclib inhibits CDK4/6, leading to G1 cell cycle arrest.

Caption: Everolimus inhibits the mTOR pathway, reducing cell growth and proliferation.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Facebook [cancer.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. researchgate.net [researchgate.net]
• 9. The CDK4/6 Inhibitor Palbociclib Inhibits Estrogen-Positive and Triple Negative Breast Cancer Bone Metastasis In Vivo | MDPI [mdpi.com]
• 10. Synergistic anti-cancer activity of CDK4/6 inhibitor palbociclib and dual mTOR kinase inhibitor MLN0128 in pRb-expressing ER-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cancer-research-network.com [cancer-research-network.com]
• 12. Efficacy of everolimus, a novel mTOR inhibitor, against basal-like triple-negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficacy of everolimus, a novel mTOR inhibitor, against basal‐like triple‐negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

H3B-6545 Demonstrates Superior Efficacy in Endocrine-Resistant Breast Cancer Xenografts

A comprehensive analysis of preclinical data highlights the superiority of H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), over standard-of-care fulvestrant (B1683766) in endocrine-resistant breast cancer models. These findings position H3B-6545 as a promising therapeutic agent for patients with advanced or metastatic ER+, HER2- breast cancer that has developed resistance to current endocrine therapies.

H3B-6545 is a first-in-class, orally available small molecule that inactivates both wild-type and mutant estrogen receptor alpha (ERα) by covalently binding to cysteine 530.[1][2] This unique mechanism of action allows H3B-6545 to overcome the limitations of existing endocrine therapies, which are often rendered ineffective by mutations in the ESR1 gene, a common driver of acquired resistance.[3] Preclinical studies in various xenograft models, including those resistant to fulvestrant and CDK4/6 inhibitors, have consistently demonstrated the potent anti-tumor activity of H3B-6545.[4][5][6]

Comparative Efficacy of H3B-6545 in Xenograft Models

Data from multiple preclinical studies underscore the superior efficacy of H3B-6545 compared to fulvestrant, a current standard-of-care selective estrogen receptor degrader (SERD).

Xenograft Model	ERα Status	Resistance Profile	Treatment	Outcome	Citation
MCF-7	Wild-Type	Endocrine-Sensitive	H3B-6545	Superior anti-tumor activity compared to fulvestrant.	[2][7]
ST986 PDX	Wild-Type	Not Specified	H3B-6545 (100 mg/kg, oral, daily) vs. Fulvestrant (5 mg/mouse, SC, weekly)	Significant anti-tumor activity.	[8]
ST2056 PDX	Y537S Mutant	Endocrine-Resistant	H3B-6545 (100 mg/kg, oral, daily) vs. Fulvestrant (5 mg/mouse, SC, weekly)	Superior anti-tumor activity compared to fulvestrant.	[8]
ST1799-PBR	Not Specified	Palbociclib-Resistant	H3B-6545 (3, 10, 30 mg/kg, oral, daily)	Substantial anti-tumor efficacy.	[8]
Patient-Derived Xenografts	ERα Mutant	Endocrine-Resistant	H3B-6545	Superior anti-tumor activity compared to tamoxifen (B1202) and fulvestrant.	[7]

Mechanism of Action: Covalent Inhibition of ERα

H3B-6545's distinct mechanism of action is central to its efficacy in resistant tumors. By forming a covalent bond with cysteine 530 in the ERα ligand-binding domain, H3B-6545 irreversibly inactivates the receptor, preventing its transcriptional activity.[1][5] This is in contrast to non-covalent inhibitors like fulvestrant, which can be affected by mutations that alter the ligand-binding pocket.

Caption: Mechanism of H3B-6545 covalent inhibition of ERα.

Experimental Protocols

The preclinical efficacy of H3B-6545 was evaluated in various xenograft models of human breast cancer.

Cell Line and Patient-Derived Xenograft (PDX) Models:

• MCF-7: An ERα wild-type, estrogen-dependent human breast cancer cell line.

• ST986 and ST2056 PDX Models: Patient-derived xenograft models representing ERα wild-type and Y537S mutant tumors, respectively.[8]

• ST1799-PBR Model: A palbociclib-resistant patient-derived xenograft model.[8]

Animal Studies:

• Female mice bearing established xenograft tumors were randomized into treatment and control groups.

• H3B-6545 Administration: Administered orally, once daily, at doses ranging from 3 to 100 mg/kg.[8]

• Fulvestrant Administration: Administered subcutaneously, once weekly, at a dose of 5 mg/mouse.[8]

• Tumor Volume Measurement: Tumor growth was monitored regularly using caliper measurements.

• Endpoints: The primary endpoint was tumor growth inhibition. Statistical significance was assessed at predefined time points.[8]

Caption: Generalized workflow for preclinical xenograft studies.

Clinical Significance

The robust preclinical data for H3B-6545 has been corroborated by early clinical trial results. Phase I/II studies have shown that H3B-6545 has a manageable safety profile and demonstrates single-agent anti-tumor activity in heavily pretreated patients with ER+, HER2- metastatic breast cancer, including those with ESR1 mutations.[9][10][11] The objective response rate was notably higher in patients with the ESR1 Y537S mutation.[4][12]

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. ASCO – American Society of Clinical Oncology [asco.org]
• 10. ascopubs.org [ascopubs.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of H3B-6545 and Other Estrogen Receptor Antagonists in Breast Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), against other prominent estrogen receptor (ER) antagonists used in the treatment of ER-positive breast cancer. This comparison encompasses preclinical and clinical data, mechanisms of action, and detailed experimental methodologies to offer a thorough resource for researchers and drug development professionals.

Introduction to Estrogen Receptor Antagonism in Breast Cancer

Estrogen receptor-positive (ER+) breast cancer is the most common subtype, where the growth of cancer cells is driven by the hormone estrogen. Endocrine therapy, which targets the ER signaling pathway, is a cornerstone of treatment for this disease. Several classes of ER antagonists have been developed, each with a distinct mechanism of action. These include:

• Selective Estrogen Receptor Modulators (SERMs): Such as tamoxifen, which competitively inhibit estrogen binding to the ER and exhibit mixed agonist/antagonist effects depending on the tissue.

• Selective Estrogen Receptor Degraders (SERDs): Including fulvestrant (B1683766) and newer oral agents like elacestrant, amcenestrant, and camizestrant. These drugs not only block ER activity but also induce its degradation.

• Selective Estrogen Receptor Covalent Antagonists (SERCAs): A newer class of which H3B-6545 is a leading example. These agents form a covalent bond with the ER, leading to its irreversible inactivation.

This guide will focus on a comparative analysis of H3B-6545 with the SERD fulvestrant and the newer generation of oral SERDs.

Mechanism of Action

The primary distinction between these ER antagonists lies in their mode of interaction with the estrogen receptor alpha (ERα).

H3B-6545 (SERCA): H3B-6545 is an orally available, selective and covalent antagonist of ERα.[1] It specifically targets a unique cysteine residue (C530) within the ERα ligand-binding domain, forming an irreversible covalent bond.[1][2] This covalent modification locks the receptor in an antagonistic conformation, thereby inhibiting its activity and subsequent downstream signaling, ultimately suppressing the growth of ERα-expressing cancer cells.[1][2] This mechanism is effective against both wild-type and mutant forms of ERα.[2]

Fulvestrant and Oral SERDs (Elacestrant, Amcenestrant, Camizestrant): These agents are competitive inhibitors of estrogen binding to the ER.[3][4] Upon binding, they induce a conformational change in the receptor that not only blocks its function but also leads to its ubiquitination and subsequent degradation by the proteasome.[3][4][5] This reduction in the total cellular levels of ERα protein provides a more complete blockade of estrogen signaling compared to SERMs.[3]

Mechanism of Action of ER Antagonists

Preclinical Data: In Vitro and In Vivo Efficacy

Preclinical studies provide foundational data on the potency and efficacy of these compounds against breast cancer models.

In Vitro Potency

The half-maximal inhibitory concentration (IC50) or growth inhibitory concentration (GI50) is a measure of the potency of a drug in inhibiting a specific biological or biochemical function. The following table summarizes available data for the discussed ER antagonists against common ER+ breast cancer cell lines.

Compound	Cell Line	ER Status	IC50 / GI50 (nM)	Reference(s)
H3B-6545	MCF-7	WT	0.3-0.4	[6]
T-47D	WT	5.2	[6]
CAMA-1	WT	0.2	[6]
Fulvestrant	MCF-7	WT	0.29	[4][7]
T-47D	WT	2.17	[8]
CAMA-1	WT	3.32 (µM)	[8]
Elacestrant	MCF-7	WT	~10-fold higher than fulvestrant	[9]
T-47D	WT	Not specified
Amcenestrant	MCF-7	WT	Not specified
Camizestrant	MCF-7	WT	Not specified

Note: Direct comparison of IC50/GI50 values across different studies should be done with caution due to variations in experimental conditions.

In Vivo Efficacy in Xenograft Models

Xenograft models, where human breast cancer cells are implanted into immunocompromised mice, are crucial for evaluating the in vivo anti-tumor activity of drug candidates.

H3B-6545 has demonstrated significant single-agent anti-tumor activity in xenograft models of both wild-type and mutant ERα breast cancer.[6][10] Notably, in patient-derived xenograft (PDX) models harboring the ERα Y537S mutation, H3B-6545 showed superior anti-tumor activity compared to fulvestrant.[6][10] Furthermore, H3B-6545 retained efficacy in models resistant to both palbociclib (B1678290) (a CDK4/6 inhibitor) and fulvestrant.[10]

General Workflow for In Vivo Xenograft Studies

Clinical Data: Efficacy and Safety in Patients

Clinical trials provide the ultimate assessment of a drug's efficacy and safety in humans. The following tables summarize key clinical trial data for H3B-6545 and other oral SERDs in patients with ER+, HER2- advanced or metastatic breast cancer.

H3B-6545 (SERCA)

Trial	Phase	Patient Population	Key Efficacy Results	Key Safety Findings	Reference(s)
NCT03250676	I/II	Heavily pretreated ER+, HER2- mBC	ORR: 20.2% (at 450 mg dose) CBR: 39.7% Median PFS: 4.6 months	Generally manageable. Most common AEs: sinus bradycardia, anemia, nausea, diarrhea.	[11][12][13][14]

Oral SERDs

Compound	Trial	Phase	Patient Population	Key Efficacy Results	Key Safety Findings	Reference(s)
Elacestrant	EMERALD	III	ER+, HER2- mBC, progressed on 1-2 lines of ET incl. CDK4/6i	Median PFS: 2.8 vs 1.9 months (vs SOC) Median PFS (ESR1-mut): 3.8 vs 1.9 months (vs SOC)	Well-tolerated. Most common AEs: nausea, vomiting, diarrhea.	[1][5][15][16][17]
Camizestrant	SERENA-2	II	ER+, HER2- advanced BC, progressed on prior ET	Median PFS (75mg): 7.2 vs 3.7 months (vs fulvestrant) Median PFS (150mg): 7.7 vs 3.7 months (vs fulvestrant)	Well-tolerated. Most common AEs: visual effects, bradycardia, fatigue, nausea.	[18][19]
Amcenestrant	AMEERA-3	II	ER+, HER2- aBC, progressed on ET	Did not meet primary endpoint of improved PFS vs SOC.	Favorable safety profile.	[20][21][22]

ORR: Objective Response Rate; CBR: Clinical Benefit Rate; PFS: Progression-Free Survival; mBC: metastatic Breast Cancer; aBC: advanced Breast Cancer; ET: Endocrine Therapy; SOC: Standard of Care; ESR1-mut: ESR1-mutated. Note: Clinical trial data are from separate studies and are not from head-to-head comparisons, except where noted. Direct comparisons should be made with caution.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key assays used in the evaluation of ER antagonists.

Estrogen Receptor Binding Assay

This assay determines the ability of a compound to bind to the estrogen receptor.

• Preparation of ER-containing lysate: Uterine tissue from ovariectomized rats or ER-overexpressing cells are homogenized in a suitable buffer.

• Competitive Binding: A constant concentration of radiolabeled estradiol (B170435) ([³H]E2) is incubated with the ER lysate in the presence of increasing concentrations of the test compound.

• Separation of Bound and Free Ligand: The mixture is incubated to reach equilibrium, after which unbound ligand is separated from the ER-bound ligand using methods like hydroxylapatite or dextran-coated charcoal.

• Quantification: The amount of bound [³H]E2 is quantified by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of [³H]E2 (IC50) is calculated.

ERα Degradation Assay (Western Blot)

This assay is used to assess the ability of a compound to induce the degradation of the ERα protein.

• Cell Culture and Treatment: ER+ breast cancer cells (e.g., MCF-7) are cultured and then treated with various concentrations of the test compound for a specified duration.

• Cell Lysis: Cells are washed and then lysed to release cellular proteins.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF).

• Immunodetection: The membrane is incubated with a primary antibody specific for ERα, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Signal Detection: A chemiluminescent substrate is added, and the light signal, which is proportional to the amount of ERα protein, is captured.

• Data Analysis: The intensity of the ERα band is quantified and normalized to a loading control (e.g., β-actin or GAPDH) to determine the extent of degradation.

Cell Proliferation Assay

This assay measures the effect of a compound on the growth of cancer cells.

• Cell Seeding: ER+ breast cancer cells are seeded into multi-well plates and allowed to attach.

• Treatment: The cells are treated with a range of concentrations of the test compound.

• Incubation: The plates are incubated for a period of time (typically 3-7 days) to allow for cell growth.

• Quantification of Cell Viability: Cell viability is assessed using various methods, such as:

  • MTT or WST assays: Measure metabolic activity.

  • Crystal violet staining: Stains total cellular protein.

  • CellTiter-Glo: Measures ATP levels.

• Data Analysis: The concentration of the compound that inhibits cell growth by 50% (GI50 or IC50) is calculated from the dose-response curve.

Conclusion

H3B-6545 represents a novel class of ER antagonists with a distinct covalent mechanism of action that offers potent and durable inhibition of both wild-type and mutant ERα. Preclinical data suggest its superiority over fulvestrant in certain contexts, particularly in models with ERα mutations and acquired resistance. Clinical data for H3B-6545 and the new generation of oral SERDs demonstrate promising anti-tumor activity in heavily pretreated patient populations. The choice between these agents in a clinical setting will likely be guided by factors such as the specific ESR1 mutation status, prior therapies, and the safety profile of each drug. Further head-to-head clinical trials will be crucial to definitively establish the comparative efficacy and optimal positioning of these next-generation ER antagonists in the treatment landscape of ER+ breast cancer.

References

• 1. What is the mechanism of Elacestrant? [synapse.patsnap.com]
• 2. trustedpharmaguide.com [trustedpharmaguide.com]
• 3. researchgate.net [researchgate.net]
• 4. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 5. benchchem.com [benchchem.com]
• 6. Regulation of ERα Stability and Estrogen Signaling in Breast Cancer by HOIL-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. pnas.org [pnas.org]
• 10. What is Elacestrant hydrochloride, Mechanism of action, applications, interactions? [enantilabs.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Improving the reproducibility of the MCF-7 cell proliferation assay for the detection of xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. What is the mechanism of Fulvestrant? [synapse.patsnap.com]
• 17. researchgate.net [researchgate.net]
• 18. The history and mechanism of action of fulvestrant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Fulvestrant as a reference antiestrogen and estrogen receptor (ER) degrader in preclinical studies: treatment dosage, efficacy, and implications on development of new ER-targeting agents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. watermark02.silverchair.com [watermark02.silverchair.com]
• 22. academic.oup.com [academic.oup.com]

H3B-6545: A Comparative Analysis Against Current Endocrine Therapies in ER-Positive Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), with established endocrine therapies for the treatment of estrogen receptor (ER)-positive, human epidermal growth factor receptor 2 (HER2)-negative breast cancer. This analysis is based on publicly available preclinical and clinical data.

H3B-6545 is a first-in-class oral SERCA that distinguishes itself by covalently binding to and inactivating both wild-type and mutant estrogen receptor alpha (ERα).[1][2] This unique mechanism of action offers a potential advantage in treating tumors that have developed resistance to conventional endocrine therapies through ESR1 mutations.[1][3]

Preclinical Head-to-Head Performance

Preclinical studies in xenograft models have demonstrated the potent anti-tumor activity of H3B-6545, notably showing superiority over standard-of-care agents like fulvestrant (B1683766) and tamoxifen (B1202), particularly in models with ERα mutations.

H3B-6545 has shown significant, dose-dependent anti-tumor activity in various breast cancer cell lines, including those resistant to other endocrine therapies.[2][3] In patient-derived xenograft (PDX) models harboring the ERα Y537S mutation, H3B-6545 demonstrated superior anti-tumor activity compared to fulvestrant.[1] Furthermore, in vivo studies have shown H3B-6545 to have greater efficacy than both tamoxifen and fulvestrant in ER-positive breast cancer models, including those with ERα mutations.[2]

Agent	Model	Key Findings
H3B-6545	ERα Y537S-mutant PDX models	Surpassed fulvestrant in antitumor activity.[1]
H3B-6545	Palbociclib-resistant ERαWT and ERαMUT models	Demonstrated significant activity and superiority over fulvestrant.[3]
H3B-6545	MCF-7 xenograft model	Showed potent activity and superior efficacy to fulvestrant.[2]
H3B-6545	ER-positive breast cancer PDX models (including ERα mutations)	Demonstrated superior antitumor activity to Tamoxifen and Fulvestrant.[2]

Clinical Efficacy of H3B-6545 (Single-Arm Data)

Clinical trials of H3B-6545 have primarily focused on heavily pretreated patients with ER-positive, HER2-negative metastatic breast cancer who have progressed on multiple lines of therapy, including CDK4/6 inhibitors and other endocrine agents. The data presented below is from the Phase I/II NCT03250676 study.

Endpoint	All Patients (n=94)	Patients with ESR1 Y537S mutation
Objective Response Rate (ORR)	16.4%[1]	30.0%[1]
Clinical Benefit Rate (CBR)	39.7%[4]	66.7% (n=12)[1]
Median Progression-Free Survival (PFS)	3.8 months[4]	7.3 months[5]

Clinical Efficacy of Current Endocrine Therapies (for Context)

For the purpose of indirect comparison, the following table summarizes pivotal trial data for established endocrine therapies in similar patient populations. It is important to note that cross-trial comparisons have limitations due to differences in study design, patient populations, and prior therapies.

Therapy	Trial	Patient Population	Key Efficacy Results
Fulvestrant	CONFIRM	Postmenopausal women with ER+ advanced breast cancer progressing on prior endocrine therapy.	Median OS: 26.4 months (500 mg) vs. 22.3 months (250 mg).[6]
Aromatase Inhibitors (vs. Tamoxifen)	Meta-analysis of 4 trials	Premenopausal women with ER+ early breast cancer receiving ovarian suppression.	Reduced recurrence rate (RR 0.79).[7]
Tamoxifen	NSABP B-14	Node-negative, ER-positive breast cancer.	10-year disease-free survival of 69% vs 57% for placebo.

Signaling Pathway and Mechanism of Action

The diagram below illustrates the estrogen receptor signaling pathway and the distinct mechanisms of action of SERMs, SERDs, AIs, and SERCAs like H3B-6545.

Caption: Estrogen Receptor signaling pathway and points of therapeutic intervention.

Experimental Protocols

Preclinical Xenograft Studies

A generalized protocol for assessing the efficacy of endocrine therapies in breast cancer xenograft models is as follows:

• Cell Line Culture: Human breast cancer cell lines (e.g., MCF-7 for ER-positive) are cultured under standard laboratory conditions.

• Animal Model: Immunocompromised mice (e.g., female BALB/c nude mice) are used to prevent rejection of human tumor cells.

• Tumor Implantation: A specific number of cancer cells (e.g., 1-10 million) are injected subcutaneously or into the mammary fat pad of the mice.

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Treatment Administration: Once tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups. The investigational drug (e.g., H3B-6545) and comparator agents (e.g., fulvestrant, tamoxifen) are administered according to the specified dose and schedule.

• Endpoint Analysis: The primary endpoint is typically tumor growth inhibition. Other endpoints may include body weight (as a measure of toxicity), and biomarker analysis (e.g., Ki-67, ERα levels) from tumor tissue collected at the end of the study.

Caption: Generalized workflow for a preclinical xenograft study.

Clinical Trial Protocol (NCT03250676)

The Phase I/II study of H3B-6545 (NCT03250676) was designed to evaluate the safety, tolerability, pharmacokinetics, and anti-tumor activity of H3B-6545 in women with ER-positive, HER2-negative advanced or metastatic breast cancer.

• Phase I (Dose Escalation): The primary objective was to determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D) of H3B-6545. Patients received escalating doses of H3B-6545 once daily in 28-day cycles.

• Phase II (Dose Expansion): The primary objective was to evaluate the objective response rate (ORR) of H3B-6545 at the RP2D. Secondary objectives included clinical benefit rate (CBR), progression-free survival (PFS), and overall survival (OS).

• Key Eligibility Criteria:

  • Women with locally advanced or metastatic ER-positive, HER2-negative breast cancer.

  • Disease progression on at least one prior endocrine therapy.

  • Prior treatment with a CDK4/6 inhibitor was required for a subset of patients.

  • Measurable disease as per RECIST v1.1.

• Assessments: Tumor assessments were performed at baseline and every 8 weeks. Safety was monitored throughout the study.

Caption: Simplified workflow of the NCT03250676 clinical trial.

References

• 1. ascopubs.org [ascopubs.org]
• 2. targetedonc.com [targetedonc.com]
• 3. targetedonc.com [targetedonc.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Breast cancer hormone receptor levels and benefit from adjuvant tamoxifen in a randomized trial with long-term follow-up - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Final Overall Survival: Fulvestrant 500mg vs 250mg in the Randomized CONFIRM Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]

H3B-6545 Demonstrates Superior Efficacy in Endocrine-Resistant Breast Cancer Models

A comprehensive analysis of preclinical and clinical data reveals the potent antitumor activity of H3B-6545, a first-in-class selective estrogen receptor α (ERα) covalent antagonist (SERCA), in breast cancer models resistant to standard endocrine therapies, including aromatase inhibitors and fulvestrant (B1683766). H3B-6545 has shown significant single-agent efficacy, surpassing standard-of-care treatments in models harboring ESR1 mutations and those with acquired resistance to CDK4/6 inhibitors.[1][2][3]

H3B-6545 inactivates both wild-type and mutant ERα by irreversibly binding to cysteine-530, thereby enforcing an antagonist conformation.[1][4] This mechanism of action provides a distinct advantage over existing endocrine therapies, which can be limited by the emergence of resistance, often driven by mutations in the ESR1 gene.[1] Approximately 20-40% of patients treated with aromatase inhibitors for metastatic breast cancer develop ESR1 mutations, which are associated with more aggressive disease and poor outcomes.[1]

Preclinical Efficacy in Therapy-Resistant Xenograft Models

In preclinical studies, H3B-6545 has demonstrated robust and superior antitumor activity compared to fulvestrant in various patient-derived xenograft (PDX) and cell line-derived xenograft (CDX) models that mimic clinical resistance to endocrine therapies.

Head-to-Head Comparison with Fulvestrant

H3B-6545 consistently shows greater tumor growth inhibition than fulvestrant, particularly in models with the constitutively active Y537S ESR1 mutation, a common driver of resistance to aromatase inhibitors.[1][4] Furthermore, H3B-6545 retains its potent activity in models that have developed resistance to the CDK4/6 inhibitor palbociclib, a setting where fulvestrant often fails to show significant efficacy.[4]

Table 1: Antitumor Activity of H3B-6545 vs. Fulvestrant in Preclinical Models

Model	ERα Status	Resistance Profile	Treatment	Tumor Growth Inhibition (%)	Source
ST2056 PDX	Y537S Mutant	Endocrine-Resistant	H3B-6545 (100 mg/kg, daily)	Superior to Fulvestrant	[2]
ST2056 PDX	Y537S Mutant	Endocrine-Resistant	Fulvestrant (5 mg/mouse, weekly)	Less effective than H3B-6545	[2]
ST1799-PBR	Wild-Type	Palbociclib-Resistant	H3B-6545 (3, 10, 30 mg/kg, daily)	Dose-dependent antitumor activity	[2]
MCF7 CDX	Wild-Type	Endocrine-Sensitive	H3B-6545 (1, 3, 10, 30 mg/kg, daily)	Dose-dependent antitumor activity	[4]
MCF7 CDX	Wild-Type	Endocrine-Sensitive	Fulvestrant (5 mg/mouse, weekly)	Less effective than H3B-6545 at higher doses	[4]

Clinical Efficacy in Heavily Pretreated Patients

Clinical trials of H3B-6545 have substantiated its preclinical promise, demonstrating meaningful antitumor activity in heavily pretreated patients with ER+/HER2- advanced or metastatic breast cancer.[1][5] Many of these patients had received multiple prior lines of therapy, including aromatase inhibitors, fulvestrant, and CDK4/6 inhibitors.[1][5]

Efficacy in Patients with ESR1 Mutations

The clinical activity of H3B-6545 is particularly noteworthy in patients with ESR1 mutations. In a Phase II study, patients with the clonal Y537S mutation, known to confer resistance to standard endocrine therapies, exhibited a higher objective response rate (ORR) compared to the overall study population.[5]

Table 2: Clinical Efficacy of H3B-6545 in ER+/HER2- Advanced Breast Cancer (NCT03250676)

Patient Population	Prior Therapies	N	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR)	Median Progression-Free Survival (PFS)	Source
All Patients (450 mg dose)	Median 3 prior therapies (including AIs, fulvestrant, CDK4/6i)	94	17%	38%	3.7 months	[5]
Patients with clonal Y537S ESR1 mutation	Heavily pretreated	10	30%	Not Reported	7.3 months	[5]
Japanese Patients (Phase I, 450 mg dose)	Median 3 prior therapies (including AIs, fulvestrant, CDK4/6i)	30	3.3% (1 PR)	33.3%	3.9 months	[1]
Japanese Patients with ESR1 mutation (Phase I)	Heavily pretreated	12	1 PR	66.7%	Not Reported	[1]

Experimental Protocols

In Vivo Xenograft Studies

Female athymic nude mice were used for the studies.[4] For models requiring estrogen, supplementation was provided in the drinking water.[6]

Breast cancer cell lines (e.g., MCF7) or patient-derived tumor fragments (e.g., ST2056, ST1799) were subcutaneously implanted into the mice.[2][4]

Once tumors reached a mean volume of approximately 200 mm³, animals were randomized into treatment groups.[7]

• H3B-6545: Administered orally, once daily, at specified doses (e.g., 1, 3, 10, 30, 100 mg/kg).[2][4]

• Fulvestrant: Administered subcutaneously, once weekly, at a flat dose of 5 mg/mouse.[2][4]

• Palbociclib: Administered orally, once daily, at 75 mg/kg in the palbociclib-resistant model study.[2]

Tumor volume and body weight were measured regularly (e.g., twice weekly).[6] Tumor growth inhibition was calculated based on the change in tumor volume over the course of the study.

Clinical Trial Methodology (NCT03250676)

Eligible patients were women with ER+/HER2- locally advanced or metastatic breast cancer whose disease had progressed on prior therapies.[8] Patients were required to have received prior endocrine therapy, and many had also been treated with CDK4/6 inhibitors and chemotherapy.[1][5]

This was a Phase I/II, multicenter, open-label trial. The Phase I portion focused on dose escalation to determine the recommended Phase II dose (RP2D), which was established at 450 mg once daily.[9] The Phase II portion evaluated the efficacy of H3B-6545 at the RP2D.

The primary endpoints included safety and tolerability. Secondary efficacy endpoints included Objective Response Rate (ORR), Clinical Benefit Rate (CBR), and Progression-Free Survival (PFS), assessed by the investigator according to RECIST v1.1.

Visualizing the Mechanism and Workflow

The following diagrams illustrate the signaling pathway targeted by H3B-6545 and a typical experimental workflow for evaluating its efficacy.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ASCO – American Society of Clinical Oncology [asco.org]
• 6. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. vjoncology.com [vjoncology.com]

A Comparative Guide to Validating the Covalent Inhibition of ERα by H3B-6545

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of H3B-6545, a first-in-class covalent inhibitor of Estrogen Receptor Alpha (ERα), with other prominent ERα antagonists. It is designed to offer an objective overview of its performance, supported by experimental data, to aid in research and drug development decisions.

Introduction to H3B-6545: A Covalent Approach to ERα Inhibition

H3B-6545 is an orally bioavailable, selective ERα covalent antagonist (SERCA).[1][2][3] Its unique mechanism of action involves forming an irreversible covalent bond with a specific cysteine residue (C530) in the ligand-binding domain of ERα.[1][3][4][5] This covalent modification leads to the inactivation of both wild-type and mutant forms of ERα, a key driver in the majority of breast cancers.[1][2][3][5] The ability to inhibit mutant ERα, particularly those with mutations like Y537S and D538G that confer resistance to standard endocrine therapies, positions H3B-6545 as a promising therapeutic agent.[1][3]

Comparative Performance of ERα Inhibitors

The following tables summarize the available preclinical and clinical data for H3B-6545 in comparison to other ERα inhibitors, including the selective estrogen receptor degrader (SERD) fulvestrant (B1683766), the selective estrogen receptor modulator (SERM) tamoxifen, and other next-generation oral SERDs and SERMs.

Preclinical Efficacy in ER+ Breast Cancer Models

Compound	Mechanism of Action	Cell Line/Model	Efficacy Endpoint	Result	Reference
H3B-6545	Covalent Antagonist (SERCA)	MCF-7 (WT ERα) Xenograft	Tumor Growth Inhibition	Superior to fulvestrant	[2]
ERα Y537S Mutant PDX	Tumor Growth Inhibition	Superior to fulvestrant	[1][2]
Palbociclib-resistant models	Antitumor Activity	Significant single-agent activity	[1][2]
Fulvestrant	Selective ER Degrader (SERD)	MCF-7 (WT ERα) Xenograft	Tumor Growth Inhibition	Less effective than H3B-6545	[2]
ERα Y537S Mutant PDX	Tumor Growth Inhibition	Less effective than H3B-6545	[1][2]
Tamoxifen	Selective ER Modulator (SERM)	ER+ Breast Cancer Models	Tumor Growth Inhibition	Generally less effective than fulvestrant in xenograft models	[6][7][8]
Elacestrant	Selective ER Degrader (SERD)	ER+ Breast Cancer Models	Antitumor Activity	Active against ESR1-mutated models	[9][10][11][12][13]
Lasofoxifene	Selective ER Modulator (SERM)	ERα Y537S Mutant Xenograft	Tumor Growth Inhibition	More effective than fulvestrant	[7][14]
ERα D538G Mutant Xenograft	Tumor Growth Inhibition	More effective than fulvestrant	[7]
Bazedoxifene	Selective ER Modulator (SERM)	Hormone-independent breast cancer cells	Growth Inhibition	Inhibits growth and down-regulates ERα	[15][16]

Clinical Efficacy in ER+/HER2- Advanced/Metastatic Breast Cancer

Compound	Trial (NCT)	Patient Population	Overall Response Rate (ORR)	Median Progression-Free Survival (PFS)	Reference
H3B-6545	Phase I/II (NCT03250676)	Heavily pretreated, ER+, HER2-	16.4% (overall)	3.8 months (overall)	[1]
ESR1 Y537S mutant	30.0%	Not Reported	[1]
Fulvestrant	Various	ER+, HER2-	Variable, often used as a comparator	Variable, often used as a comparator	[6][8][17]
Elacestrant	EMERALD (Phase III)	ER+, HER2-, ESR1-mutated	8.6%	3.8 months	[13]
Lasofoxifene	ELAINE 1 (Phase II)	ER+, HER2-, ESR1-mutated	13.2%	6.04 months	[8]

Experimental Protocols for Validating Covalent Inhibition

The covalent binding of H3B-6545 to ERα has been validated through several key experimental techniques. While detailed, step-by-step protocols are often proprietary, the following sections outline the methodologies employed.

Intact Protein Mass Spectrometry

Objective: To confirm the covalent modification of ERα by H3B-6545 and to identify the specific residue involved.

Methodology Overview:

• Incubation: Recombinant human ERα protein is incubated with H3B-6545. Control samples include ERα alone and ERα incubated with a non-covalent analog of H3B-6545. To confirm the specific cysteine target, a mutant ERα with a C530S (cysteine to serine) substitution is also tested.

• Sample Preparation: The protein-ligand mixtures are subjected to cleanup procedures to remove unbound ligand and other interfering substances. This often involves techniques like reversed-phase high-performance liquid chromatography (RP-HPLC).

• Mass Analysis: The samples are analyzed by high-resolution mass spectrometry (e.g., Orbitrap or TOF). The instrument is calibrated to accurately measure the mass of the intact protein.

• Data Analysis: The resulting mass spectra are analyzed to detect a mass shift in the ERα protein incubated with H3B-6545. The expected mass increase corresponds to the molecular weight of H3B-6545. The absence of a similar mass shift in the C530S mutant confirms that this cysteine is the site of covalent attachment.

X-ray Crystallography

Objective: To visualize the three-dimensional structure of the H3B-6545-ERα complex and confirm the covalent bond at an atomic level.

Methodology Overview:

• Complex Formation: Purified ERα protein is incubated with an excess of H3B-6545 to ensure complete binding.

• Crystallization: The protein-ligand complex is subjected to various crystallization screening conditions (e.g., vapor diffusion) to obtain well-ordered crystals.

• Data Collection: The crystals are exposed to a high-intensity X-ray beam (often at a synchrotron source), and the resulting diffraction pattern is recorded.

• Structure Determination and Refinement: The diffraction data is processed to generate an electron density map. A model of the protein-ligand complex is built into this map and refined to best fit the experimental data.

• Analysis: The final crystal structure reveals the precise binding mode of H3B-6545 within the ERα ligand-binding pocket and provides clear evidence of the covalent bond formed with the sulfur atom of cysteine 530.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the ERα signaling pathway, the mechanism of H3B-6545 action, and the experimental workflow for validating covalent inhibition.

ERα Signaling Pathway

Mechanism of H3B-6545 Action

Experimental Workflow for Covalent Inhibitor Validation

Conclusion

H3B-6545 represents a significant advancement in the targeting of ERα, particularly in the context of resistance to existing endocrine therapies. Its covalent mechanism of action provides a durable and potent inhibition of both wild-type and mutant ERα. The experimental evidence from mass spectrometry and X-ray crystallography robustly validates this covalent interaction. Preclinical and clinical data, while still evolving, suggest a promising efficacy profile for H3B-6545, warranting its continued investigation as a valuable therapeutic option for patients with ER-positive breast cancer. This guide provides a comparative framework to understand the unique attributes of H3B-6545 in the landscape of ERα-targeted therapies.

References

• 1. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. domainex.co.uk [domainex.co.uk]
• 5. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sermonixpharma.com [sermonixpharma.com]
• 7. onclive.com [onclive.com]
• 8. X-Ray Crystallography of Protein-Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 9. Protein X-ray Crystallography & Protein Structure Determination [proteinstructures.com]
• 10. Regulation of ERα-dependent breast cancer metastasis by a miR-29a signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oral Selective Estrogen Receptor Degraders (SERDs) as a Novel Breast Cancer Therapy: Present and Future from a Clinical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.iucr.org [journals.iucr.org]
• 13. [PDF] X-ray crystallographic studies of protein-ligand interactions. | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives – ScienceOpen [scienceopen.com]
• 16. researchgate.net [researchgate.net]
• 17. targetedonc.com [targetedonc.com]

A Comparative Guide to FGFR4 Inhibition in Patient-Derived Cancer Models

An Important Clarification on H3B-6545: Initial interest in H3B-6545 for targeting the Fibroblast Growth Factor Receptor 4 (FGFR4) pathway should be redirected. Preclinical and clinical data confirm that H3B-6545 is a selective, covalent antagonist of Estrogen Receptor alpha (ERα), a key driver in certain breast cancers. This guide will instead focus on H3B-6527 , a distinct and potent covalent inhibitor of FGFR4, to address the core interest in this therapeutic target.

This guide provides a comparative overview of H3B-6527 and other key FGFR4 inhibitors, with a focus on their performance in patient-derived organoids (PDOs) and patient-derived xenografts (PDXs), which are considered highly predictive preclinical models.

The Role of FGFR4 in Cancer

The FGFR4 signaling pathway, primarily activated by its ligand FGF19, is a critical driver in a subset of solid tumors, most notably hepatocellular carcinoma (HCC). Aberrant activation of this pathway, often through FGF19 amplification, leads to uncontrolled cell proliferation and tumor growth. This makes FGFR4 an attractive target for selective cancer therapies.

Mechanism of Action: Covalent vs. Reversible Inhibition

FGFR4 inhibitors can be broadly categorized by their mechanism of action. H3B-6527 and fisogatinib are irreversible covalent inhibitors that form a strong, lasting bond with a specific cysteine residue (Cys552) in the ATP-binding pocket of FGFR4. This mechanism can lead to sustained target inhibition. In contrast, roblitinib (B610542) is a reversible-covalent inhibitor, also targeting Cys552 but forming a bond that can dissociate. Other inhibitors, like infigratinib (B612010) and erdafitinib, are pan-FGFR inhibitors with activity against multiple FGFR family members.

Diagram: FGFR4 Signaling Pathway and Inhibitor Action

Caption: The FGF19-FGFR4 signaling cascade and the point of therapeutic intervention by selective inhibitors.

Comparative Performance in Patient-Derived Models

While direct head-to-head studies of FGFR4 inhibitors in patient-derived organoids are limited in published literature, data from patient-derived xenograft (PDX) models provide valuable insights into their relative efficacy. The response to these inhibitors is strongly correlated with the expression of the FGF19 ligand.

Table 1: Preclinical Efficacy of Selective FGFR4 Inhibitors in Patient-Derived Xenograft (PDX) Models

Inhibitor	Model Type	Key Findings	Biomarker	Reference
H3B-6527	30 HCC PDX models	Demonstrated tumor regressions in FGF19-amplified tumors and antitumor activity in models with high FGF19 expression without amplification.[1]	FGF19 Amplification/High Expression	[1]
Fisogatinib (BLU-554)	HCC PDX models	Induced potent, dose-dependent tumor regressions in FGF19 IHC-positive xenografts. FGF19-negative models were resistant.[2]	FGF19 IHC Positive	[2]
Roblitinib (FGF401)	HCC & Gastric Cancer PDX models	Showed remarkable anti-tumor activity in models positive for FGF19, FGFR4, and the co-receptor β-klotho (KLB).[3]	FGF19, FGFR4, and KLB Expression	[3]

Table 2: Comparison of Pan-FGFR Inhibitors with Activity Against FGFR4

Inhibitor	Selectivity	Performance in Patient-Derived Models/Clinical Trials	Reference
Infigratinib (BGJ398)	Pan-FGFR (FGFR1/2/3 > FGFR4)	Showed activity in cholangiocarcinoma with FGFR2 fusions. Data in FGFR4-driven PDOs is not readily available.
Erdafitinib	Pan-FGFR (FGFR1-4)	Approved for urothelial carcinoma with FGFR3 alterations. Efficacy in FGFR4-driven cancers is less characterized.

Experimental Protocols

The use of patient-derived organoids for drug screening is a powerful tool for personalized medicine. Below is a generalized workflow and a protocol for assessing the efficacy of FGFR4 inhibitors.

Diagram: Experimental Workflow for PDO Drug Screening

Caption: A generalized workflow for testing FGFR4 inhibitor efficacy in patient-derived organoids.

Protocol: Drug Sensitivity and Resistance Assay in PDOs

• Organoid Culture:

  • Establish patient-derived organoids from fresh tumor tissue (e.g., hepatocellular carcinoma) as previously described.[4]

  • Culture organoids in a basement membrane matrix (e.g., Matrigel) with appropriate growth media.[4]

• Drug Treatment:

  • Dissociate organoids into small fragments or single cells and re-plate in a 384-well plate.

  • Treat with a dilution series of the FGFR4 inhibitor (e.g., H3B-6527, fisogatinib, roblitinib) and a vehicle control (e.g., DMSO).

  • Incubate for a defined period (e.g., 72-96 hours).

• Viability Assessment:

  • Measure cell viability using a luminescent-based assay such as CellTiter-Glo®, which quantifies ATP levels.

  • Alternatively, use high-content imaging with fluorescent viability dyes (e.g., Calcein AM for live cells, Ethidium Homodimer-1 for dead cells).[5]

• Data Analysis:

  • Normalize viability data to the vehicle control.

  • Plot the dose-response curve and calculate the half-maximal inhibitory concentration (IC50) for each inhibitor.

• Pharmacodynamic Biomarker Analysis:

  • Treat a separate set of organoids with the inhibitors at a fixed concentration (e.g., 10x IC50) for a shorter duration (e.g., 1-24 hours).

  • Lyse the organoids and perform Western blotting to assess the phosphorylation status of downstream signaling proteins such as FRS2 and ERK to confirm on-target activity.[6]

Mechanism of Covalent Inhibition

The high selectivity of inhibitors like H3B-6527 is achieved by targeting a unique cysteine residue (Cys552) present in FGFR4 but not in other FGFR family members. This allows for a targeted covalent bond formation that locks the inhibitor in place, providing potent and sustained inhibition.

Diagram: Covalent Inhibition of FGFR4

Caption: Mechanism of selective covalent inhibition of FGFR4 by targeting the Cys552 residue.

Conclusion

Selective FGFR4 inhibitors, particularly H3B-6527, fisogatinib, and roblitinib, have demonstrated significant preclinical efficacy in patient-derived models of cancers driven by the FGF19-FGFR4 signaling axis. While direct comparative data in PDOs is still emerging, evidence from PDX models strongly supports their therapeutic potential in biomarker-selected patient populations. The use of PDOs for drug screening offers a promising platform for personalized medicine, enabling the selection of the most effective FGFR4 inhibitor for individual patients. The distinct covalent mechanism of action of H3B-6527 and fisogatinib offers a high degree of selectivity, which may translate to a more favorable safety profile compared to pan-FGFR inhibitors. Further clinical investigation and direct comparative studies in PDOs will be crucial to fully elucidate the relative merits of these promising targeted therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. Human Primary Liver Cancer -derived Organoid Cultures for disease modelling and drug screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for drug screening of patient-derived tumor organoids using high-content fluorescent imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The impact of FGF19/FGFR4 signaling inhibition in antitumor activity of multi-kinase inhibitors in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

H3B-6545: A Comparative Analysis of Cross-Resistance in ER+ Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of H3B-6545 with other agents in the context of cross-resistance in estrogen receptor-positive (ER+) breast cancer. The data presented is compiled from preclinical and clinical studies to inform research and drug development efforts.

H3B-6545 is a first-in-class, oral selective ERα covalent antagonist (SERCA) that inactivates both wild-type and mutant ERα by irreversibly binding to cysteine 530. This unique mechanism of action offers a potential advantage in overcoming resistance to existing endocrine therapies.

Preclinical Cross-Resistance Studies: H3B-6545 vs. Other Agents

Preclinical studies have demonstrated the potential of H3B-6545 to overcome resistance to standard-of-care agents like fulvestrant (B1683766) and CDK4/6 inhibitors.

In Vitro Cellular Proliferation Assays

H3B-6545 has shown potent anti-proliferative activity in various ER+ breast cancer cell lines, including those with ESR1 mutations that confer resistance to other endocrine therapies.

Cell Line	ERα Status	Known Resistance	H3B-6545 GI₅₀ (nM)	Fulvestrant GI₅₀ (nM)	Palbociclib (B1678290) GI₅₀ (nM)
MCF7	Wild-type	-	~1-10	>100	~200
T47D	Wild-type	-	~1-10	>100	~200
CAMA-1	Wild-type	-	~1-10	>100	~200
MCF7-Y537S	Y537S Mutant	Endocrine Therapy	<10	>100	Not Reported
T47D-Y537S	Y537S Mutant	Endocrine Therapy	<10	>100	Not Reported
T47D-D538G	D538G Mutant	Endocrine Therapy	<10	>100	Not Reported

Note: Specific GI₅₀ values can vary between experiments and are presented here as approximate ranges based on available data.

In Vivo Xenograft Models

Studies using patient-derived xenograft (PDX) and cell line-derived xenograft (CDX) models have shown the in vivo efficacy of H3B-6545 in therapy-resistant settings.

Xenograft Model	ERα Status	Resistance Profile	H3B-6545 Treatment Outcome	Fulvestrant Treatment Outcome	Palbociclib Treatment Outcome
MCF7 CDX	Wild-type	Palbociclib-sensitive	Tumor regression	Tumor growth inhibition	Tumor stasis
ST941 PDX	Y537S Mutant	Palbociclib-resistant	Significant tumor growth inhibition	Minimal tumor growth inhibition	Tumor progression
WHIM20 PDX	Wild-type	Palbociclib-resistant	Significant tumor growth inhibition	Minimal tumor growth inhibition	Tumor progression

Clinical Studies: H3B-6545 in Pre-treated Patients

Clinical trials have evaluated H3B-6545 as a monotherapy and in combination with the CDK4/6 inhibitor palbociclib in heavily pretreated patients with ER+, HER2- advanced breast cancer.

H3B-6545 Monotherapy (NCT03250676)

This Phase I/II study demonstrated the antitumor activity of H3B-6545 in patients who had progressed on previous endocrine therapies and/or CDK4/6 inhibitors.

Patient Population	Prior Therapies	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR)
Heavily pretreated ER+, HER2- mBC	Fulvestrant, CDK4/6 inhibitors	11%	27%
Patients with ESR1 mutations	Fulvestrant, CDK4/6 inhibitors	17%	40%

H3B-6545 in Combination with Palbociclib (NCT04288089)

This Phase Ib study is evaluating the safety and efficacy of H3B-6545 in combination with palbociclib. Preliminary results suggest the combination is well-tolerated and shows antitumor activity in patients with prior CDK4/6 inhibitor treatment.

Experimental Protocols

In Vitro Cell Proliferation Assay

• Cell Culture: ER+ breast cancer cell lines (MCF7, T47D, CAMA-1, and engineered lines with ESR1 mutations) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Drug Treatment: Cells are seeded in 96-well plates and treated with serial dilutions of H3B-6545, fulvestrant, or palbociclib for a specified duration (e.g., 5-7 days).

• Viability Assessment: Cell viability is measured using a commercially available assay, such as CellTiter-Glo® (Promega).

• Data Analysis: GI₅₀ values (the concentration of drug that inhibits cell growth by 50%) are calculated using non-linear regression analysis.

In Vivo Xenograft Studies

• Model Establishment:

  • CDX Models: Human breast cancer cells (e.g., MCF7) are injected subcutaneously into immunocompromised mice.

  • PDX Models: Fresh tumor tissue from patients with ER+ breast cancer is implanted subcutaneously into immunocompromised mice.

• Development of Resistance: For cross-resistance studies, palbociclib-resistant xenograft models are generated by continuous treatment with palbociclib until tumors become refractory.

• Drug Administration: Once tumors reach a specified volume, mice are randomized to receive vehicle control, H3B-6545 (oral gavage), fulvestrant (intramuscular injection), or palbociclib (oral gavage) at clinically relevant doses and schedules.

• Efficacy Evaluation: Tumor volume and body weight are measured regularly. The primary endpoint is typically tumor growth inhibition.

• Pharmacodynamic Analysis: Tumor samples may be collected to assess target engagement and downstream signaling pathways.

Signaling Pathways and Experimental Workflow

H3B-6545 Demonstrates Potent and Superior Activity in ERα Mutant Breast Cancer Models

H3B-6545, a first-in-class oral selective estrogen receptor (ER) covalent antagonist (SERCA), exhibits significant potency against both wild-type (WT) and mutant estrogen receptor alpha (ERα), demonstrating superiority over other selective estrogen receptor degraders (SERDs) like fulvestrant (B1683766) in preclinical models of ERα-mutant breast cancer. This guide provides a comprehensive comparison of H3B-6545's performance, supported by experimental data, to inform researchers and drug development professionals.

Mutations in the estrogen receptor alpha gene (ESR1), particularly in the ligand-binding domain, are a common mechanism of acquired resistance to endocrine therapies in ER-positive breast cancer. These mutations, such as Y537S and D538G, lead to constitutive, ligand-independent activation of the ERα signaling pathway, driving tumor growth. H3B-6545 has been developed to address this challenge by covalently binding to cysteine-530 of ERα, a mechanism that ensures irreversible inactivation of both wild-type and mutant forms of the receptor.[1][2]

Potency of H3B-6545 in ERα Wild-Type and Mutant Cell Lines

H3B-6545 has demonstrated potent anti-proliferative activity across a panel of ERα-positive breast cancer cell lines, including those harboring clinically relevant ESR1 mutations. The table below summarizes the half-maximal growth inhibition (GI50) values for H3B-6545 in comparison to other SERDs.

Cell Line	ERα Status	H3B-6545 GI50 (nM)	Fulvestrant IC50 (nM)	Elacestrant IC50 (nM)
MCF7	Wild-Type	0.3-0.4[3]	0.4[4]	Not Found
T47D	Wild-Type	5.2[3]	Not Found	Not Found
CAMA-1	Wild-Type	0.2[3]	Not Found	Not Found
HCC1428	Wild-Type	1.0[3]	Not Found	Not Found
BT483	Wild-Type	0.5[3]	Not Found	Not Found
MCF7 Y537S	Mutant	Potent (exact value not found)	25[4]	Potent (exact value not found)
MCF7 D538G	Mutant	Potent (exact value not found)	Potent (exact value not found)	Potent (exact value not found)

In Vivo Efficacy in Xenograft Models

Preclinical studies using patient-derived xenograft (PDX) models have further substantiated the superior efficacy of H3B-6545 in ERα mutant settings. In models resistant to CDK4/6 inhibitors and harboring the Y537S mutation, H3B-6545 demonstrated significant tumor growth inhibition, outperforming fulvestrant.[1][2]

Mechanism of Action and Signaling Pathway

H3B-6545's unique mechanism of action involves the formation of a covalent bond with cysteine-530 within the ligand-binding domain of ERα. This irreversible binding locks the receptor in an antagonistic conformation, effectively shutting down downstream signaling pathways that promote cell proliferation.

Caption: ERα signaling pathway and mechanism of H3B-6545 action.

Experimental Protocols

Cell Viability Assay

Objective: To determine the anti-proliferative activity of H3B-6545 in breast cancer cell lines.

Methodology:

• Cell Culture: ERα-positive breast cancer cell lines (e.g., MCF7, T47D, and engineered lines with specific ESR1 mutations) are cultured in appropriate media.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of H3B-6545, a reference compound (e.g., fulvestrant), and a vehicle control.

• Incubation: Cells are incubated for 5-7 days.

• Viability Assessment: Cell viability is measured using a luminescent-based assay such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: The half-maximal inhibitory concentration (GI50) is calculated from the dose-response curve.

ERα Degradation Assay (Western Blot)

Objective: To assess the ability of H3B-6545 to induce the degradation of the ERα protein.

Methodology:

• Cell Treatment: ERα-positive breast cancer cells are treated with H3B-6545 at various concentrations and for different durations.

• Cell Lysis: Cells are harvested and lysed to extract total protein.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against ERα and a loading control (e.g., β-actin or GAPDH).

• Detection: HRP-conjugated secondary antibodies and a chemiluminescent substrate are used for detection.

• Analysis: The intensity of the ERα band is quantified and normalized to the loading control to determine the extent of protein degradation.

Caption: Western blot workflow for assessing ERα degradation.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of H3B-6545 in a living organism.

Methodology:

• Model System: Immunocompromised mice are used.

• Tumor Implantation: Human breast cancer cells (cell line-derived xenografts, CDX) or patient tumor fragments (patient-derived xenografts, PDX) are implanted, often orthotopically into the mammary fat pad.

• Treatment: Once tumors reach a specified size, mice are randomized into treatment groups and administered H3B-6545 (typically orally), a vehicle control, and/or comparator drugs (e.g., fulvestrant).

• Monitoring: Tumor volume and body weight are measured regularly.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or at a specified time point. Tumors may be excised for further analysis (e.g., biomarker studies).

• Data Analysis: Tumor growth inhibition is calculated and statistical analyses are performed to compare the efficacy between treatment groups.

Conclusion

The available preclinical data strongly support the potent activity of H3B-6545 in breast cancer models with both wild-type and mutant ERα. Its unique covalent mechanism of action provides a durable and robust inhibition of the ERα signaling pathway, translating to superior anti-tumor efficacy, particularly in models of acquired resistance to other endocrine therapies. These findings highlight H3B-6545 as a promising therapeutic agent for patients with ER-positive breast cancer, including those who have developed resistance due to ESR1 mutations.

References

• 1. researchgate.net [researchgate.net]
• 2. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Elacestrant (RAD1901) exhibits anti-tumor activity in multiple ER+ breast cancer models resistant to CDK4/6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

H3B-6545 in ER+ Breast Cancer: A Comparative Analysis

A detailed guide for researchers and drug development professionals on the clinical trial data for H3B-6545, a novel selective estrogen receptor covalent antagonist (SERCA), in comparison to established therapies for estrogen receptor-positive (ER+), HER2-negative breast cancer.

H3B-6545 is an investigational agent that has demonstrated promising anti-tumor activity in heavily pretreated patients with ER+, HER2-negative metastatic breast cancer, including those with ESR1 mutations.[1] This guide provides a comprehensive comparison of H3B-6545 with other approved hormonal therapies and targeted agents, focusing on efficacy, safety, and mechanism of action to inform ongoing research and development in this therapeutic area.

Mechanism of Action: Covalent Antagonism of Estrogen Receptor Alpha

H3B-6545 is an orally available selective estrogen receptor covalent antagonist (SERCA).[2] It functions by selectively and covalently binding to a unique cysteine residue within the estrogen receptor alpha (ERα), a key driver of tumor growth in ER+ breast cancer.[2] This irreversible binding leads to the inactivation of both wild-type and mutant ERα, thereby inhibiting the proliferation and survival of cancer cells.[2][3] Preclinical studies have shown that H3B-6545 is potent against both wild-type and mutant forms of ERα and demonstrates superior activity over fulvestrant (B1683766) in models of endocrine-resistant breast cancer.[3][4]

Figure 1: Mechanism of action of H3B-6545 in ER+ breast cancer cells.

Comparative Efficacy of H3B-6545 and Alternative Therapies

The clinical development of H3B-6545 has focused on patients with advanced or metastatic ER+, HER2-negative breast cancer who have progressed on prior endocrine therapies. The following tables summarize the key efficacy data from clinical trials of H3B-6545 and compare it with established treatments such as fulvestrant, anastrozole (B1683761), and CDK4/6 inhibitors.

Table 1: Efficacy of H3B-6545 in ER+, HER2- Advanced Breast Cancer

Clinical Trial	Treatment	Patient Population	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
Phase I/II (NCT03250676)	H3B-6545 (450 mg daily)	Heavily pretreated (median 3 prior therapies)	17% (in 72 response-evaluable patients)	4.6 months	21.5 months
H3B-6545 (450 mg daily)	Patients with clonal ESR1 Y537S mutation	32.1%	Not Reported	Not Reported
Phase I (NCT04568902)	H3B-6545 (450 mg daily)	Japanese patients, heavily pretreated	3.0%	3.9 months	Not Reported

Data from heavily pretreated populations in Phase I/II studies.[1][5][6]

Table 2: Efficacy of Standard Endocrine Therapies in ER+, HER2- Advanced Breast Cancer

Drug	Clinical Trial	Patient Population	ORR	Median PFS	Median OS
Fulvestrant (500mg)	FALCON	Endocrine therapy-naïve	Not Reported	16.6 months	44.8 months
Real-world study (China)	1st line	3.8%	14.1 months	Not Reported
2nd line	5.5%	11.2 months	Not Reported
≥3rd line	1.1%	6.7 months	Not Reported
Anastrozole (1mg)	North American Multicenter Trial	1st line, postmenopausal	21%	11.1 months	Not Reported
ATAC (adjuvant setting)	Postmenopausal, early BC	Not Applicable	Significantly improved vs. tamoxifen (B1202)	No significant difference vs. tamoxifen

Efficacy data varies based on treatment line and patient characteristics.[1][5][6][7][8][9]

Table 3: Efficacy of CDK4/6 Inhibitors in Combination with Endocrine Therapy in ER+, HER2- Advanced Breast Cancer

Drug Combination	Clinical Trial	Patient Population	ORR	Median PFS	Median OS
Palbociclib + Letrozole (B1683767)	PALOMA-2	1st line, postmenopausal	42.1% (vs 34.7% with letrozole alone)	24.8 months (vs 14.5 months)	Not Reported
Ribociclib + Letrozole	MONALEESA-2	1st line, postmenopausal	40.7% (vs 27.5% with letrozole alone)	25.3 months (vs 16.0 months)	Not reached at primary analysis
Abemaciclib + NSAI	MONARCH 3	1st line, postmenopausal	48.2% (vs 34.5% with NSAI alone)	28.18 months (vs 14.76 months)	Not reached at primary analysis

CDK4/6 inhibitors have significantly improved outcomes in the first-line setting.[10][11][12]

Safety and Tolerability Profile

The safety profile of H3B-6545 is an important consideration for its potential clinical application. The most common treatment-related adverse events are generally manageable.

Table 4: Common Adverse Events (Grade ≥2) with H3B-6545 (450 mg)

Adverse Event	Frequency
Anemia	19%
Fatigue	16%
Nausea	17%
Diarrhea	12%
Creatinine Clearance Decrease	38%
Hemoglobin Decrease	37%
Bilirubin Increase	12%
ALT Increase	14%
AST Increase	13%
Creatinine Increase	11%
Sinus Bradycardia (Grade 1)	34%
Sinus Bradycardia (Grade 2)	5%

No treatment-related deaths were reported in the Phase I/II study.[1]

Experimental Protocols

The clinical evaluation of H3B-6545 has been conducted through multicenter, open-label, dose-escalation (Phase I) and dose-expansion (Phase II) studies.

Phase I/II Study of H3B-6545 (NCT03250676)

• Study Design: A multicenter, open-label, Phase I/II trial. The Phase I portion focused on dose escalation to determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D). The Phase II portion evaluated the efficacy and safety of the RP2D.[9][10][13]

• Patient Population: Women with locally advanced or metastatic ER+, HER2-negative breast cancer who had progressed on prior therapies. Patients must have received at least two prior hormonal therapies, or one hormonal therapy and one chemotherapy regimen, or one hormonal therapy and a CDK4/6 inhibitor.[10]

• Treatment: H3B-6545 was administered orally once daily in 28-day cycles. Doses ranged from 100 mg to 600 mg in the dose-escalation phase. The RP2D was determined to be 450 mg once daily.[5][10]

• Primary Endpoints:

  • Phase I: Determination of MTD and RP2D.[13]

  • Phase II: Objective response rate (ORR).[1]

• Secondary Endpoints: Progression-free survival (PFS), overall survival (OS), clinical benefit rate (CBR), duration of response (DoR), safety, and pharmacokinetics.[1][13]

Figure 2: Simplified workflow of the Phase I/II clinical trial for H3B-6545.

Conclusion

H3B-6545 has demonstrated a manageable safety profile and meaningful single-agent anti-tumor activity in a heavily pretreated population of patients with ER+, HER2-negative metastatic breast cancer.[1] Notably, clinical activity was observed in patients with ESR1 mutations, a known mechanism of resistance to standard endocrine therapies. While direct cross-trial comparisons should be interpreted with caution, the efficacy data for H3B-6545 in a refractory setting is encouraging. Further investigation, potentially in combination with other targeted agents, is warranted to fully elucidate its role in the evolving treatment landscape of ER+ breast cancer. The unique covalent mechanism of action offers a potential advantage in overcoming certain forms of resistance, positioning H3B-6545 as a promising candidate for future therapeutic strategies.

References

• 1. Efficacy and Safety of Fulvestrant 500mg in Hormone-receptor Positive Human Epidermal Receptor 2 Negative Advanced Breast Cancer: A Real-world Study in China - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-term efficacy and safety of anastrozole for adjuvant treatment of early breast cancer in postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oncotarget.com [oncotarget.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. A meta-analysis of randomized controlled trials comparing the efficacy and safety of anastrozole versus tamoxifen for breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. ascopubs.org [ascopubs.org]
• 10. Palbociclib for the Treatment of Estrogen Receptor–Positive, HER2-Negative Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The ASCO Post [ascopost.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. targetedonc.com [targetedonc.com]

Preclinical Comparison of H3B-6545 and H3B-5942: A New Generation of ERα Antagonists

In the landscape of targeted therapies for estrogen receptor-positive (ER+) breast cancer, a new class of agents known as Selective Estrogen Receptor Covalent Antagonists (SERCAs) is showing significant promise. This guide provides a detailed preclinical comparison of two such compounds: H3B-6545 and its predecessor, H3B-5942. Both molecules are designed to irreversibly bind to and inhibit the estrogen receptor alpha (ERα), a key driver of tumor growth in the majority of breast cancers. This comparison will delve into their mechanism of action, preclinical efficacy in various cancer models, and the experimental methodologies used to generate these findings.

Mechanism of Action: Covalent Inhibition of ERα

Both H3B-6545 and H3B-5942 are selective and irreversible antagonists of ERα.[1][2] Their primary mechanism involves forming a covalent bond with a specific cysteine residue (C530) within the ligand-binding domain of the ERα protein.[1][3] This covalent modification locks the receptor in an antagonistic conformation, thereby blocking its transcriptional activity and inhibiting the growth of ERα-dependent cancer cells.[1][3]

H3B-6545 was developed as a next-generation SERCA, building upon the scaffold of H3B-5942.[4][5] A key differentiating feature is that H3B-6545 was designed to have improved potency and to be less reliant on the covalent interaction for its antagonistic activity.[6] This was a strategic design choice to anticipate and overcome potential resistance mechanisms, such as mutations in the C530 residue, which could abrogate the covalent binding of H3B-5942.[4][5] Consequently, H3B-6545 maintains its potency even in the presence of C530 mutations.[4][7]

Caption: Inhibition of ERα signaling by H3B-6545 and H3B-5942.

Preclinical Activity: A Head-to-Head Comparison

The preclinical data for H3B-6545 and H3B-5942 demonstrate their potent anti-tumor activity in a variety of ER+ breast cancer models, including those with wild-type (WT) and mutant ERα.

In Vitro Potency

Both compounds exhibit potent inhibition of cell proliferation in ERα-positive breast cancer cell lines. H3B-6545 generally shows greater potency across a broader range of cell lines, including those resistant to other endocrine therapies.

Cell Line	ERα Status	H3B-6545 GI₅₀ (nM)	H3B-5942 GI₅₀ (nM)	Reference
MCF7	WT	0.3 - 0.4	0.5	[2][8]
T47D	WT	5.2	Not Reported	[8]
CAMA-1	WT	0.2	Not Reported	[8]
HCC1428	WT	1.0	Not Reported	[8]
BT483	WT	0.5	Not Reported	[8]
MCF7-LTED-ERαWT	WT	Not Reported	2	[2]
MCF7-LTED-ERαY537C	Y537C Mutant	Not Reported	30	[2]

In Vivo Efficacy

In xenograft models of ER+ breast cancer, both H3B-6545 and H3B-5942 have demonstrated significant tumor growth inhibition. Notably, H3B-6545 has shown superiority over the standard-of-care agent fulvestrant (B1683766) in multiple models, including those resistant to CDK4/6 inhibitors.[9][10]

Xenograft Model	ERα Status	Compound	Dosing	Outcome	Reference
MCF7	WT	H3B-6545	Oral, daily	Superior efficacy to fulvestrant	[8]
MCF7	WT	H3B-5942	Oral, daily	Dose-dependent tumor growth suppression	[1]
ERαY537S PDX	Y537S Mutant	H3B-6545	Oral, daily	Superior antitumor activity to tamoxifen (B1202) and fulvestrant	[8][10]
ERαY537S/WT ST941	Y537S Mutant	H3B-5942	Oral, daily	Dose-dependent tumor growth suppression	[1]
CDK4/6i-resistant ERαWT and ERαY537S PDX	WT & Y537S Mutant	H3B-6545	Oral, daily	Significant single-agent activity where fulvestrant failed	[11]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of H3B-6545 and H3B-5942.

Cell Proliferation Assay

• Objective: To determine the half-maximal growth inhibitory concentration (GI₅₀) of the compounds in various breast cancer cell lines.

• Method:

  • Breast cancer cell lines (e.g., MCF7, T47D) were seeded in 96-well plates and allowed to adhere overnight.

  • Cells were treated with a serial dilution of H3B-6545 or H3B-5942 for 6 days.[12]

  • Cell viability was assessed using a commercially available assay, such as CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which measures ATP levels as an indicator of metabolically active cells.

  • Luminescence was read on a plate reader.

  • GI₅₀ values were calculated by fitting the dose-response data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism).

Caption: Workflow for determining in vitro cell proliferation.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of H3B-6545 and H3B-5942 in a living organism.

• Method:

  • Female athymic nude mice were used for these studies.[1]

  • Tumor cells (e.g., MCF7) or patient-derived xenograft (PDX) fragments were implanted subcutaneously into the flank of the mice.[1][9]

  • For estrogen-dependent models like MCF7, exogenous estradiol (B170435) was supplied, often in the drinking water.[9]

  • Once tumors reached a palpable size (e.g., 100-200 mm³), mice were randomized into treatment groups.

  • H3B-6545 and H3B-5942 were typically administered orally once daily.[9][12] Control groups received vehicle, and comparator arms received standard-of-care agents like fulvestrant (administered subcutaneously) or tamoxifen (administered subcutaneously).[9][12]

  • Tumor volume and body weight were measured regularly (e.g., twice weekly).[9]

  • The study continued for a predetermined period or until tumors in the control group reached a maximum allowed size.

  • Efficacy was determined by comparing the tumor growth in the treated groups to the control group.

Caption: Workflow for in vivo xenograft studies.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Covalent Inhibition of Estrogen Receptors in Treatment of Estrogen Receptor-Positive Breast Cancer – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
• 7. aacrjournals.org [aacrjournals.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for H3B-6545: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides essential safety and logistical information for the proper disposal of H3B-6545, a selective estrogen receptor covalent antagonist.

When handling H3B-6545, it is crucial to adhere to established laboratory safety protocols. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. In case of accidental exposure, follow these first-aid measures:

• After inhalation: Move the individual to fresh air. If they are not breathing, administer artificial respiration.

• After skin contact: Wash the affected area with soap and plenty of water.

• After eye contact: Flush the eyes with water as a precaution.

• After ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious person.

Disposal Protocol

The primary method for the disposal of H3B-6545 is through a licensed professional waste disposal service. It is imperative to prevent the entry of this compound into sewers or waterways.

Step-by-Step Disposal Procedure:

• Containerization: Place the H3B-6545 waste into a suitable, labeled container.

• Professional Collection: Arrange for the collection of the chemical waste by a licensed disposal company.

• Regulatory Compliance: Ensure that all local, state, and federal regulations regarding chemical waste disposal are strictly followed.

Spill Management

In the event of a spill, appropriate measures must be taken to contain and clean the affected area.

Spill Cleanup Workflow:

Caption: Workflow for managing a chemical spill of H3B-6545.

Hazard and Precautionary Data

The following table summarizes the key hazard and precautionary statements associated with H3B-6545.

Hazard Class	Precautionary Statement
Acute toxicity, Oral	P264: Wash hands thoroughly after handling.
P270: Do not eat, drink or smoke when using this product.
P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician IF you feel unwell.
P330: Rinse mouth.
P501: Dispose of contents/container to an approved waste disposal plant.
Acute toxicity, Dermal	P280: Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352: IF ON SKIN: wash with plenty of soap and water.
P312: Call a POISON CENTER or doctor/physician IF you feel unwell.
P363: Wash contaminated clothing before reuse.
Acute toxicity, Inhalation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P271: Use only outdoors or in a well-ventilated area.
P304+P340: IF INHALED: Remove victim to fresh air and Keep at rest in a position comfortable for breathing.
P312: Call a POISON CENTER or doctor/physician IF you feel unwell.

Signaling Pathway of H3B-6545

H3B-6545 is a selective estrogen receptor covalent antagonist. It acts by covalently binding to a specific cysteine residue in the estrogen receptor alpha (ERα), thereby inactivating it. This mechanism is crucial for its therapeutic effect in ER-positive breast cancer.

Caption: Mechanism of action of H3B-6545 as a covalent antagonist of ERα.

Essential Safety and Logistics for Handling H3B-6545

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of investigational compounds like H3B-6545 is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment.

H3B-6545 is a potent and selective estrogen receptor covalent antagonist (SERCA) being investigated for the treatment of estrogen receptor-positive (ER+), HER2-negative breast cancer.[1][2][3][4] Due to its pharmacological activity, appropriate safety precautions must be observed during handling and disposal.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for H3B-6545 was not publicly available, the following personal protective equipment (PPE) recommendations are based on standard practices for handling potent, non-volatile, powdered pharmaceutical compounds in a research laboratory setting.

PPE Component	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves (double-gloving recommended)	Prevents skin contact and absorption.
Eye Protection	Safety glasses with side shields or safety goggles	Protects eyes from splashes or airborne particles.
Lab Coat	Disposable or dedicated lab coat	Prevents contamination of personal clothing.
Respiratory Protection	Not generally required for handling small quantities in a well-ventilated area or chemical fume hood. A NIOSH-approved respirator (e.g., N95) may be necessary if there is a risk of aerosolization or when handling larger quantities.	Minimizes inhalation exposure to fine particles.

Operational Plan: Handling and Storage

Engineering Controls:

• Ventilation: All handling of powdered H3B-6545 should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Designated Area: Establish a designated area for handling H3B-6545 to prevent cross-contamination.

Procedural Guidance:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work surface by covering it with absorbent, disposable bench paper.

• Weighing: Weigh the compound in a chemical fume hood. Use a dedicated spatula and weighing paper.

• Solution Preparation: When preparing solutions, add the solvent to the powdered compound slowly to avoid splashing. H3B-6545 is soluble in DMSO.

• Cleaning: After handling, decontaminate the work surface and any equipment used. Wipe the area with a suitable cleaning agent (e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage:

• Store H3B-6545 in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan

All waste generated from handling H3B-6545 must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Contaminated PPE (gloves, lab coats), weighing paper, bench paper, and empty vials should be collected in a designated, labeled hazardous waste container.
Liquid Waste	Unused solutions of H3B-6545 should be collected in a separate, labeled hazardous waste container. Do not pour down the drain.
Sharps	Needles and syringes used for administering H3B-6545 solutions should be disposed of in a designated sharps container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow: Preparation of H3B-6545 for In Vitro Cell-Based Assays

The following diagram outlines a typical workflow for preparing H3B-6545 for use in cell-based experiments.

Workflow for preparing H3B-6545 for in vitro experiments.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. aacrjournals.org [aacrjournals.org]